(E)-Cefetamet Pivoxil

• CAS: 1705612-82-3

Core Science & Biosynthesis

An In-Depth Technical Guide to the Mechanism of Action of (E)-Cefetamet Pivoxil on Bacterial Cell Walls

This guide provides a comprehensive technical overview of the molecular mechanism by which (E)-Cefetamet Pivoxil exerts its antibacterial effects through the disruption of bacterial cell wall synthesis. It is intended for researchers, scientists, and drug development professionals engaged in the study of antimicrobial agents.

Introduction: The Strategic Design of (E)-Cefetamet Pivoxil

(E)-Cefetamet Pivoxil is an orally administered third-generation cephalosporin antibiotic.[1][2][3][4] It is a prodrug, meaning it is administered in an inactive form and is subsequently converted to its active metabolite, cefetamet, within the body.[1][2][3][5][6] This design strategy enhances its oral bioavailability, allowing for effective systemic treatment of various bacterial infections, particularly those affecting the respiratory and urinary tracts.[1][2][3] The bactericidal activity of cefetamet is contingent upon its ability to interfere with the synthesis of the bacterial cell wall, a structure essential for bacterial viability.[7][8][9][10]

The Bacterial Cell Wall: An Ideal Antimicrobial Target

The bacterial cell wall is a complex, rigid structure that encases the bacterium, providing mechanical strength and protection against osmotic lysis.[9][10] A key component of the bacterial cell wall is peptidoglycan, a polymer composed of alternating N-acetylglucosamine (NAG) and N-acetylmuramic acid (NAM) residues cross-linked by short peptide chains.[11][12] The synthesis of peptidoglycan is a multi-step process that occurs in the cytoplasm, at the cell membrane, and in the periplasmic space, making it an excellent target for antimicrobial intervention.[13][14]

The biosynthesis of peptidoglycan can be broadly divided into three stages:

• Cytoplasmic Synthesis of Precursors: The initial steps involve the synthesis of UDP-NAG and UDP-NAM, followed by the sequential addition of amino acids to UDP-NAM to form the UDP-NAM-pentapeptide precursor.[12][13][15]

• Membrane-Associated Assembly: The NAM-pentapeptide is transferred to a lipid carrier, bactoprenol phosphate, at the inner leaflet of the cytoplasmic membrane, forming Lipid I. The addition of NAG results in the formation of Lipid II, which is then translocated across the membrane to the periplasm.[12][15]

• Periplasmic Polymerization and Cross-linking: In the final and crucial stage, glycosyltransferases polymerize the disaccharide-pentapeptide units into long glycan chains. Subsequently, transpeptidases, also known as Penicillin-Binding Proteins (PBPs), catalyze the formation of peptide cross-links between adjacent glycan chains, providing the peptidoglycan meshwork with its structural integrity.[11][12][15][16]

Caption: Overview of the bacterial peptidoglycan synthesis pathway.

Molecular Mechanism of Action of Cefetamet

Prodrug Activation

(E)-Cefetamet Pivoxil is absorbed orally and is rapidly hydrolyzed by esterases in the intestinal tract and blood to its active form, cefetamet.[1][2][3][6] This conversion is essential for its systemic antibacterial activity.

Inhibition of Transpeptidation

Cefetamet is a β-lactam antibiotic and, as such, its mechanism of action is centered on the inhibition of Penicillin-Binding Proteins (PBPs).[2][7][17][18] The β-lactam ring of cefetamet mimics the D-alanyl-D-alanine moiety of the peptidoglycan precursor, which is the natural substrate for PBPs.[7]

The key steps in the inhibition of PBPs by cefetamet are:

• Binding to the Active Site: Cefetamet binds to the active site of PBPs.

• Acylation of the Active Site Serine: The strained β-lactam ring of cefetamet is cleaved, and the antibiotic forms a stable, covalent acyl-enzyme intermediate with a serine residue in the active site of the PBP.[19]

• Irreversible Inhibition: This acylation reaction is essentially irreversible, leading to the inactivation of the PBP.[9]

Downstream Consequences of PBP Inhibition

The inactivation of PBPs has several detrimental consequences for the bacterium:

• Cessation of Peptidoglycan Cross-linking: The primary effect is the inhibition of the transpeptidation reaction, which prevents the formation of cross-links in the peptidoglycan layer.[1][7][17]

• Weakened Cell Wall: The lack of cross-linking results in a structurally compromised and weakened cell wall.[8][9][18]

• Activation of Autolysins: The disruption of cell wall synthesis can trigger the activity of bacterial autolytic enzymes, which further degrade the existing peptidoglycan.

• Cell Lysis: The weakened cell wall can no longer withstand the high internal osmotic pressure of the bacterium, leading to cell lysis and death.[2][8][18][19] This bactericidal action is a hallmark of β-lactam antibiotics.[7]

Caption: Molecular mechanism of action of Cefetamet on bacterial cell wall synthesis.

Experimental Protocols for Elucidating the Mechanism of Action

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC)

The MIC is the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.[20][21] The MBC is the lowest concentration that results in bacterial death.

Methodology: Broth Microdilution [20][22][23]

• Preparation of Cefetamet Stock Solution: A stock solution of cefetamet is prepared in a suitable solvent and sterilized.

• Preparation of Bacterial Inoculum: A standardized suspension of the test bacterium (e.g., ~5x10^5 CFU/mL) is prepared in cation-adjusted Mueller-Hinton Broth (CAMHB).[20][23]

• Serial Dilution: A two-fold serial dilution of cefetamet is performed in a 96-well microtiter plate containing CAMHB.

• Inoculation: Each well is inoculated with the standardized bacterial suspension.[20]

• Incubation: The plate is incubated at 37°C for 18-24 hours.[20][22]

• MIC Determination: The MIC is determined as the lowest concentration of cefetamet in which there is no visible turbidity.[20][21]

• MBC Determination: An aliquot from the wells showing no growth is subcultured onto antibiotic-free agar plates. The MBC is the lowest concentration that shows no bacterial growth on the subculture plates after incubation.

Protocol 2: Penicillin-Binding Protein (PBP) Binding Assay

PBP binding assays are crucial for identifying the specific PBP targets of a β-lactam antibiotic and determining its binding affinity.

Methodology: Competitive Binding Assay with a Fluorescent Penicillin Analog [24][25]

• Preparation of Bacterial Membranes: Bacterial cells are grown to mid-log phase, harvested, and lysed to prepare a membrane fraction rich in PBPs.[26]

• Competitive Inhibition: The membrane preparation is incubated with increasing concentrations of unlabeled cefetamet.

• Labeling with Fluorescent Probe: A fixed, sub-saturating concentration of a fluorescently labeled penicillin analog (e.g., Bocillin FL) is added to the reaction mixtures and incubated to label the PBPs that are not bound by cefetamet.

• SDS-PAGE: The reaction is stopped, and the membrane proteins are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Visualization and Quantification: The fluorescently labeled PBPs are visualized using an appropriate imaging system. The intensity of the fluorescent bands corresponding to specific PBPs is quantified. A decrease in fluorescence intensity with increasing concentrations of cefetamet indicates competitive binding.

• IC50 Determination: The concentration of cefetamet that inhibits 50% of the binding of the fluorescent probe (IC50) is calculated for each PBP.

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An In-depth Technical Guide to the Binding Affinity of (E)-Cefetamet Pivoxil to Penicillin-Binding Proteins (PBPs)

Abstract: This technical guide provides a comprehensive examination of the molecular interactions between the third-generation oral cephalosporin, (E)-Cefetamet, and its primary bacterial targets, the Penicillin-Binding Proteins (PBPs). Cefetamet Pivoxil, a prodrug, is hydrolyzed in vivo to its active form, Cefetamet, which exerts its bactericidal effect by inhibiting the final transpeptidation step of peptidoglycan synthesis, a critical process for maintaining bacterial cell wall integrity. This document delves into the mechanistic underpinnings of this interaction, outlines the key PBP targets across relevant bacterial species, and presents detailed, field-proven protocols for quantifying binding affinity. Designed for researchers, scientists, and drug development professionals, this guide synthesizes established knowledge with practical, actionable methodologies to support further research and development in the field of antibacterial therapeutics.

Introduction: The Convergence of a Prodrug and Its Target

(E)-Cefetamet Pivoxil is an oral third-generation cephalosporin valued for its activity against a range of Gram-negative and Gram-positive pathogens, notably those implicated in respiratory and urinary tract infections.[1] Its clinical efficacy is predicated on its conversion to the active metabolite, Cefetamet, and the subsequent covalent inactivation of essential bacterial enzymes known as Penicillin-Binding Proteins (PBPs).[2]

PBPs are membrane-associated serine acyltransferases that catalyze the final steps of peptidoglycan biosynthesis, specifically the cross-linking of peptide side chains, which imparts structural rigidity to the bacterial cell wall.[3] By mimicking the D-alanyl-D-alanine substrate of the transpeptidation reaction, β-lactam antibiotics like Cefetamet form a stable, covalent acyl-enzyme intermediate with a conserved serine residue in the PBP active site.[4][5] This irreversible inhibition disrupts cell wall synthesis, leading to cellular lysis and bacterial death.[2]

Understanding the specific binding affinities of Cefetamet for various PBPs within different bacterial species is paramount for predicting its spectrum of activity, elucidating mechanisms of resistance, and guiding the development of next-generation cephalosporins. This guide will explore the molecular basis of this critical drug-target interaction.

The Molecular Mechanism: Acylation of the PBP Active Site

The bactericidal action of Cefetamet is a result of a targeted chemical reaction. The strained β-lactam ring of the cephalosporin is susceptible to nucleophilic attack by the active site serine of a PBP. This results in the opening of the ring and the formation of a stable acyl-enzyme complex, effectively sequestering the enzyme and halting peptidoglycan cross-linking.

Figure 1: Mechanism of PBP inactivation by Cefetamet.

PBP Binding Profile of Cefetamet

The antibacterial spectrum of Cefetamet is defined by its binding affinity to the essential PBPs of various bacteria. PBPs are broadly classified into high-molecular-weight (HMW) and low-molecular-weight (LMW) categories.[4] The HMW PBPs are the primary lethal targets for most β-lactams.

Affinity for Escherichia coli PBPs

E. coli possesses several key HMW PBPs, including PBP1a, PBP1b, PBP2, and PBP3, which are essential for cell elongation, shape maintenance, and septation.[6] Direct quantitative data for Cefetamet has been established in this organism. Studies have shown that Cefetamet shares a high affinity for PBP3 , which is critically involved in cell division. This is a common target for many cephalosporins.

Antibiotic	Target PBP	Affinity (ID50)	Reference
(E)-Cefetamet	PBP3	0.25 µg/mL	[7]
Cefixime	PBP3	0.25 µg/mL	[7]
Cefuroxime	PBP3	0.5 µg/mL	[7]
(E)-Cefetamet	PBP1s	Lower Affinity*	[7]
Cefixime	PBP1s	20x higher than Cefetamet	[7]

Table 1: Comparative PBP binding affinities of Cefetamet and other oral cephalosporins in Escherichia coli. Lower affinity for PBP1s is noted relative to Cefixime.

Inferred Affinity for Key Respiratory Pathogens

While direct, quantitative binding data for Cefetamet against the PBPs of Streptococcus pneumoniae and Haemophilus influenzae are not extensively detailed in publicly available literature, we can infer its likely targets based on its known activity spectrum and data from analogous third-generation cephalosporins.

• Streptococcus pneumoniae : Cefetamet demonstrates good activity against penicillin-susceptible S. pneumoniae.[8] Resistance in pneumococci is primarily mediated by alterations in HMW PBPs, particularly PBP2x, PBP2b, and PBP1a , which reduce their affinity for β-lactams.[9] It is therefore logical to conclude that these are the primary targets of Cefetamet in susceptible strains. The poor activity of Cefetamet against penicillin-resistant S. pneumoniae indicates that the common mosaic mutations in these PBPs significantly impair its binding.[8]

• Haemophilus influenzae : Cefetamet is highly active against H. influenzae, including β-lactamase producing strains.[8] Resistance in this organism, when not mediated by β-lactamases, is often due to alterations in PBP3 , which is involved in cell septation.[4] Given Cefetamet's strong affinity for E. coli PBP3 and its potent activity against H. influenzae, PBP3 is the inferred primary target in this pathogen.

Methodologies for Determining PBP Binding Affinity

Quantifying the binding affinity of a compound to its target PBPs is a cornerstone of antibiotic research. Several robust methodologies are employed, each offering unique advantages. The choice of assay is critical and depends on the specific research question, such as determining a 50% inhibitory concentration (IC₅₀), characterizing real-time kinetics (kₐ, kₔ), or elucidating thermodynamic parameters.

Competitive Binding Assay with a Fluorescent Penicillin Analogue

This is the most common and accessible method for determining the relative binding affinity (IC₅₀) of an unlabeled antibiotic. The principle relies on the competition between the test antibiotic (e.g., Cefetamet) and a fluorescently labeled penicillin, such as Bocillin™ FL, for the active site of the PBPs.[3]

Rationale for Method Selection: This method is highly effective for screening and ranking compounds. It provides a clear IC₅₀ value, which is the concentration of the drug required to inhibit 50% of the fluorescent probe's binding. The use of fluorescent probes avoids the hazards associated with traditional radiolabeled penicillin assays.[10] The protocol is robust and can be performed with standard laboratory equipment (SDS-PAGE, fluorescence imager).

Figure 2: Workflow for a competitive PBP binding assay.

Detailed Protocol:

• Preparation of Bacterial Membranes:

  • Grow a 1 L culture of the target bacterium (e.g., E. coli C600) in appropriate broth to mid-logarithmic phase (OD₆₀₀ ≈ 0.6-0.8).

  • Harvest cells by centrifugation (6,000 x g, 15 min, 4°C).

  • Resuspend the cell pellet in 20 mL of cold phosphate-buffered saline (PBS), pH 7.4.

  • Lyse the cells via sonication on ice. Ensure complete lysis while avoiding excessive heating.

  • Remove intact cells and debris by centrifugation (10,000 x g, 20 min, 4°C).

  • Transfer the supernatant to an ultracentrifuge tube and pellet the membrane fraction (100,000 x g, 1 hour, 4°C).

  • Resuspend the membrane pellet in a minimal volume of PBS and determine the total protein concentration (e.g., via Bradford assay). Aliquot and store at -80°C.

• Competitive Binding Reaction:

  • In a series of microcentrifuge tubes, add a fixed amount of membrane protein (e.g., 50 µg) to each.

  • Add serial dilutions of Cefetamet (or other test β-lactam) to the tubes. Concentrations should span a wide range, for example, from 0.01 to 100 µg/mL. Include a no-inhibitor control.

  • Incubate the mixtures at 37°C for 15 minutes to allow the unlabeled antibiotic to bind to the PBPs.

  • Add a fixed, sub-saturating concentration of Bocillin FL (e.g., 10 µM) to each tube.

  • Incubate for an additional 10 minutes at 37°C to allow the fluorescent probe to label any unbound PBPs.

  • Stop the reaction by adding an equal volume of 2x SDS-PAGE loading buffer and boiling for 5 minutes.

• Detection and Analysis:

  • Load equal volumes of each reaction mixture onto an SDS-PAGE gel (e.g., 10% polyacrylamide).

  • Run the gel to separate the proteins by molecular weight.

  • After electrophoresis, visualize the fluorescently labeled PBP bands using a fluorescence imager with appropriate filters for the fluorophore (e.g., BODIPY FL).

  • Quantify the fluorescence intensity of each PBP band in each lane using densitometry software.

  • Plot the fluorescence intensity for a specific PBP band against the logarithm of the Cefetamet concentration.

  • Fit the data to a sigmoidal dose-response curve to calculate the IC₅₀ value.

Advanced Biophysical Techniques: SPR and ITC

For a more detailed characterization beyond IC₅₀ values, Surface Plasmon Resonance (SPR) and Isothermal Titration Calorimetry (ITC) are powerful, label-free techniques.

• Surface Plasmon Resonance (SPR): SPR provides real-time kinetic data, allowing for the determination of association (kₐ) and dissociation (kₔ) rate constants, from which the equilibrium dissociation constant (Kₔ) can be calculated.

  • Principle: Purified PBP (the ligand) is immobilized on a sensor chip. The test antibiotic (the analyte) is flowed over the surface. Binding events are detected as a change in the refractive index at the surface, measured in Resonance Units (RU).

  • Causality: This technique is chosen when the kinetics of the binding interaction are of interest. It reveals how quickly the drug binds and how long it remains bound, which can be critical for its pharmacological effect. It is particularly useful for distinguishing between compounds with similar affinities (Kₔ) but different kinetic profiles.

• Isothermal Titration Calorimetry (ITC): ITC is the gold standard for measuring the thermodynamics of a binding event. It directly measures the heat released or absorbed during the interaction.

  • Principle: A solution of the antibiotic is titrated into a sample cell containing the purified PBP. The instrument measures the minute temperature changes that occur upon binding.

  • Causality: ITC is the only technique that can directly measure the binding enthalpy (ΔH). From this, the binding affinity (Kₐ), stoichiometry (n), and entropy (ΔS) can be determined in a single experiment. This provides a complete thermodynamic profile of the interaction, offering deep insights into the driving forces (e.g., hydrogen bonds, hydrophobic interactions) of the binding event.[11]

Conclusion and Future Directions

(E)-Cefetamet Pivoxil, through its active form Cefetamet, effectively inhibits bacterial growth by covalently binding to and inactivating essential Penicillin-Binding Proteins. Its primary target in E. coli is PBP3, and by extension, PBP3 is the inferred primary target in H. influenzae. In S. pneumoniae, the targets are likely the essential HMW PBPs 2x, 2b, and 1a. The methodologies detailed in this guide, particularly competitive fluorescent binding assays, provide a robust framework for quantifying these critical drug-target interactions.

While the binding profile in E. coli is well-characterized, a significant opportunity for future research lies in the direct quantitative measurement of Cefetamet's binding affinities (IC₅₀ and Kₔ values) to the individual, purified PBPs of S. pneumoniae and H. influenzae, including resistant variants. Such data would provide invaluable insights into the molecular basis of its efficacy and the mechanisms of emerging resistance, ultimately guiding the rational design of more potent and resilient cephalosporin antibiotics.

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(E)-Cefetamet Pivoxil: A Technical Guide to its In Vitro Activity Against Gram-Positive and Gram-Negative Bacteria

Abstract

This technical guide provides an in-depth analysis of (E)-Cefetamet Pivoxil, an oral third-generation cephalosporin, focusing on its antibacterial activity against a spectrum of gram-positive and gram-negative bacteria. Cefetamet Pivoxil is a prodrug, hydrolyzed in vivo to its active form, cefetamet.[1] This guide will elucidate the mechanism of action of cefetamet, detail its spectrum of activity with specific minimum inhibitory concentration (MIC) data, and explore the molecular underpinnings of bacterial resistance. Furthermore, comprehensive, field-proven protocols for key microbiological assays are provided to enable researchers to rigorously evaluate cefetamet pivoxil's efficacy in a laboratory setting. This document is intended for researchers, scientists, and drug development professionals engaged in the study of antimicrobial agents.

Introduction: The Clinical and Microbiological Landscape of Cefetamet Pivoxil

Cefetamet pivoxil is an orally administered third-generation cephalosporin that has demonstrated efficacy in treating a variety of infections, particularly those of the respiratory and urinary tracts.[2][3][4] As a prodrug, it is converted to the microbiologically active cefetamet upon absorption.[1] Third-generation cephalosporins are characterized by their broad spectrum of activity against gram-negative bacteria, often coupled with enhanced stability to many common β-lactamases.[5] Cefetamet is particularly noted for its potent in vitro activity against key respiratory pathogens and members of the Enterobacteriaceae family.[3][5] However, like all antimicrobial agents, its utility is defined by its spectrum of activity and the potential for bacterial resistance. A thorough understanding of its mechanism, its activity profile, and the experimental methods to assess these are crucial for its appropriate application in research and development.

Mechanism of Action: Targeting the Bacterial Cell Wall

The bactericidal action of cefetamet is achieved through the inhibition of bacterial cell wall synthesis.[1] This process is mediated by its covalent binding to essential penicillin-binding proteins (PBPs), which are bacterial enzymes responsible for the final steps of peptidoglycan synthesis.[1] Peptidoglycan provides structural integrity to the bacterial cell wall, and its disruption leads to cell lysis and death.

The affinity of a β-lactam antibiotic for specific PBPs can influence its spectrum of activity and morphological effects on bacteria. While comprehensive data on cefetamet's binding affinity to a wide range of bacterial PBPs is not extensively published, studies have shown it has a notable affinity for specific PBPs in key pathogens.

Visualizing the Mechanism of Action

Caption: Cefetamet Pivoxil's mechanism of action.

Spectrum of Antibacterial Activity

The in vitro activity of cefetamet has been evaluated against a wide range of bacterial isolates. It demonstrates potent activity against many common gram-negative pathogens and certain gram-positive cocci. However, it is notably inactive against staphylococci and enterococci.[2][3][5]

Gram-Positive Activity

Cefetamet is active against Streptococcus pneumoniae (penicillin-sensitive strains), Streptococcus pyogenes, and other streptococci (excluding enterococci).[2][5][6] Its efficacy against penicillin-resistant S. pneumoniae is poor.[3]

Gram-Negative Activity

Cefetamet exhibits strong activity against key respiratory pathogens such as Haemophilus influenzae and Moraxella catarrhalis, including β-lactamase producing strains.[3][6] It is also highly effective against Neisseria gonorrhoeae and a broad spectrum of Enterobacteriaceae, including Escherichia coli, Klebsiella pneumoniae, Proteus mirabilis, Proteus vulgaris, Providencia species, and Serratia marcescens.[2][5][7][8] Cefetamet is not active against Pseudomonas aeruginosa.[5]

Quantitative In Vitro Susceptibility Data

The following table summarizes the Minimum Inhibitory Concentration (MIC) values for cefetamet against a range of clinically relevant bacteria. The MIC₅₀ and MIC₉₀ represent the concentrations required to inhibit the growth of 50% and 90% of isolates, respectively.

Bacterial Species	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)
Gram-Positive Bacteria
Streptococcus pneumoniae (penicillin-susceptible)	-	≤0.5[6]
Streptococcus pyogenes	-	≤0.5[6]
Staphylococcus aureus	50.0[7]	-
Enterococcus faecalis	>100[7]	-
Gram-Negative Bacteria
Haemophilus influenzae	-	≤0.25[6]
Moraxella catarrhalis	-	≤1.0[6]
Escherichia coli	0.78[7]	≤4.0[6]
Klebsiella pneumoniae	0.39[7]	≤4.0[6]
Proteus mirabilis	0.20[7]	-
Serratia marcescens	1.56[7]	-
Enterobacter cloacae	6.25[7]	-
Pseudomonas aeruginosa	>100[7]	-

Note: Data is compiled from multiple sources and testing conditions may vary.

Mechanisms of Bacterial Resistance

Bacterial resistance to cefetamet, like other β-lactam antibiotics, can emerge through several mechanisms:

• Enzymatic Degradation: The production of β-lactamase enzymes that hydrolyze the β-lactam ring is a primary resistance mechanism. Cefetamet is stable against many common plasmid-mediated β-lactamases, such as TEM-1 and SHV-1.[6] However, overproduction of chromosomal cephalosporinases (AmpC) by organisms like Enterobacter cloacae can confer resistance.[5]

• Alteration of Target Site: Modifications in the structure of PBPs can reduce the binding affinity of cefetamet, leading to decreased susceptibility. This is a key mechanism of resistance in penicillin-resistant Streptococcus pneumoniae.

• Reduced Permeability: In gram-negative bacteria, the outer membrane can act as a permeability barrier. Alterations in or loss of porin channels, through which β-lactams typically enter the periplasmic space, can restrict access to the PBP targets and contribute to resistance.

Experimental Protocols for In Vitro Evaluation

The following protocols are provided as a guide for the in vitro assessment of (E)-Cefetamet Pivoxil's antibacterial activity. These methods are based on established standards to ensure reproducibility and accuracy.

Determination of Minimum Inhibitory Concentration (MIC)

This protocol follows the Clinical and Laboratory Standards Institute (CLSI) guidelines for broth microdilution.

Objective: To determine the lowest concentration of cefetamet that inhibits the visible growth of a microorganism.

Materials:

• Cefetamet analytical standard

• Appropriate solvent (e.g., DMSO)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• Bacterial isolates

• 0.5 McFarland turbidity standard

• Spectrophotometer

• Incubator (35°C ± 2°C)

Procedure:

• Preparation of Cefetamet Stock Solution: Prepare a stock solution of cefetamet in a suitable solvent at a concentration 100-fold higher than the highest concentration to be tested.

• Preparation of Microtiter Plates: a. Dispense 50 µL of CAMHB into each well of a 96-well plate. b. Add 50 µL of the cefetamet stock solution to the first well of each row to be tested and mix. c. Perform serial two-fold dilutions by transferring 50 µL from the first well to the second, and so on, down the plate. Discard 50 µL from the last well containing the antibiotic. This will result in 50 µL of varying concentrations of cefetamet in each well.

• Inoculum Preparation: a. From a fresh (18-24 hour) culture plate, select several colonies and suspend them in sterile saline or broth. b. Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL). c. Dilute this standardized suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in the microtiter plate wells.

• Inoculation and Incubation: a. Inoculate each well with 50 µL of the diluted bacterial suspension, bringing the final volume in each well to 100 µL. b. Include a growth control well (no antibiotic) and a sterility control well (no bacteria). c. Incubate the plates at 35°C ± 2°C for 16-20 hours in ambient air.

• Reading the MIC: The MIC is the lowest concentration of cefetamet at which there is no visible growth (turbidity) in the well.

Determination of Minimum Bactericidal Concentration (MBC)

Objective: To determine the lowest concentration of cefetamet that results in a ≥99.9% reduction in the initial bacterial inoculum.

Procedure:

• Following the determination of the MIC, select the wells showing no visible growth.

• From the well corresponding to the MIC and the two to three preceding wells (with higher antibiotic concentrations), plate a 10 µL aliquot onto a suitable agar medium (e.g., Tryptic Soy Agar).

• Incubate the agar plates at 35°C ± 2°C for 18-24 hours.

• Count the number of colonies on each plate. The MBC is the lowest concentration of cefetamet that results in a ≥99.9% kill of the initial inoculum.[2][3]

β-Lactamase Stability Assay

This assay utilizes the chromogenic cephalosporin, nitrocefin, to assess the stability of cefetamet to hydrolysis by β-lactamases.

Objective: To determine if cefetamet is hydrolyzed by β-lactamase enzymes.

Materials:

• Nitrocefin

• DMSO

• Phosphate buffer (50 mM, pH 7.0)

• Cefetamet

• β-lactamase enzyme preparation (crude or purified)

• Spectrophotometer or microplate reader

Procedure:

• Reagent Preparation: a. Prepare a stock solution of nitrocefin in DMSO. b. Prepare a working solution of nitrocefin in phosphate buffer. c. Prepare solutions of cefetamet at various concentrations.

• Assay: a. In a microplate well or cuvette, combine the β-lactamase preparation with the cefetamet solution and incubate for a defined period. b. Add the nitrocefin working solution to the mixture. c. Monitor the change in absorbance at 486 nm over time. Hydrolysis of nitrocefin results in a color change from yellow to red.

• Interpretation: A lack of or significant reduction in the rate of nitrocefin hydrolysis in the presence of cefetamet indicates that cefetamet is stable to the β-lactamase being tested.

Visualizing the Beta-Lactamase Stability Assay Workflow

Caption: Workflow for the β-Lactamase Stability Assay.

Outer Membrane Permeability Assay (NPN Uptake)

Objective: To assess the ability of cefetamet to permeabilize the outer membrane of gram-negative bacteria using the hydrophobic probe N-phenyl-1-naphthylamine (NPN).

Materials:

• N-phenyl-1-naphthylamine (NPN)

• HEPES buffer (5 mM, pH 7.2)

• Mid-log phase culture of a gram-negative bacterium

• Fluorescence microplate reader or spectrofluorometer (Excitation: 350 nm, Emission: 420 nm)

• Polymyxin B (positive control)

Procedure:

• Bacterial Preparation: Harvest mid-log phase bacteria by centrifugation and wash twice with HEPES buffer. Resuspend the cells in HEPES buffer to an OD₆₀₀ of ~0.5.[8]

• Assay Setup: In a 96-well black, clear-bottom plate, add the bacterial suspension. Add NPN to a final concentration of 10 µM.[4]

• Measurement: a. Measure the baseline fluorescence. b. Add varying concentrations of cefetamet to the wells. Include a no-drug control and a positive control (polymyxin B). c. Immediately begin kinetic measurements of fluorescence intensity.

• Analysis: An increase in fluorescence intensity indicates that NPN has entered the hydrophobic environment of the outer membrane, signifying increased permeability.

Generation of Resistant Mutants (Gradient Plate Technique)

Objective: To select for spontaneous mutants with resistance to cefetamet.

Materials:

• Nutrient agar

• Cefetamet

• Sterile Petri dishes

• Log-phase culture of a susceptible bacterial strain

Procedure:

• Prepare the Gradient Plate: a. Pour a bottom layer of plain nutrient agar in a tilted Petri dish and allow it to solidify, creating a wedge. b. Place the dish flat and pour a second layer of nutrient agar containing a high concentration of cefetamet over the first layer. The antibiotic will diffuse into the bottom layer, creating a concentration gradient.[9]

• Inoculation and Incubation: Spread a dense inoculum of the susceptible bacterial strain over the entire surface of the agar. Incubate at 35°C ± 2°C for 24-48 hours.

• Selection and Characterization: Colonies that grow in the high-concentration region of the plate are potential resistant mutants. These can be isolated, purified, and further characterized to determine their MIC and investigate the underlying resistance mechanisms.

Conclusion

(E)-Cefetamet Pivoxil, through its active metabolite cefetamet, is a potent third-generation cephalosporin with a well-defined mechanism of action and a broad spectrum of activity against many clinically important gram-negative and select gram-positive pathogens. Its stability to common β-lactamases contributes to its efficacy. However, the emergence of resistance through enzymatic degradation, target site modification, and reduced permeability remains a critical consideration. The experimental protocols detailed in this guide provide a robust framework for the continued investigation of cefetamet's antibacterial properties and the complex interplay between this antibiotic and bacterial resistance mechanisms. These methods are essential for the ongoing research and development of effective antimicrobial strategies.

References

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• Cefetamet pivoxil: a review of its microbiology, toxicology, pharmacokinetics and clinical efficacy. (1992). Journal of Antimicrobial Chemotherapy, 30(4), 521-542. Available from: [Link]

• Cefetamet pivoxil. A review of its antibacterial activity, pharmacokinetic properties and therapeutic use. (1993). Drugs, 45(4), 589-621. Available from: [Link]

• Literature survey on clinical efficacy and tolerability on cefetamet pivoxil. (1994). Chemotherapy, 40 Suppl 1, 23-31. Available from: [Link]

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• Basic and clinical studies on cefetamet pivoxil. (1990). Chemotherapy, 38(Supplement 1), 163-169. Available from: [Link]

• In vitro antibacterial properties of cefetamet and in vivo activity of its orally absorbable ester derivative, cefetamet pivoxil. (1989). European Journal of Clinical Microbiology & Infectious Diseases, 8(6), 536-543. Available from: [Link]

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• Minimum Bactericidal Concentration (MBC) Assay. (n.d.). Creative Diagnostics. Available from: [Link]

• Streptomycin gradient plate technique: Principle, Procedure, Observations and Result. (2020). Online Biology Notes. Available from: [Link]

• Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. (2023). protocols.io. Available from: [Link]

• Cefetamet pivoxil: bacteriostatic and bactericidal activity of the free acid against 355 gram-negative rods. (1988). Infection, 16(3), 194-198. Available from: [Link]

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An In-depth Technical Guide to the Pharmacokinetic Profile and Oral Bioavailability of (E)-Cefetamet Pivoxil

This technical guide provides a comprehensive overview of the pharmacokinetic profile and oral bioavailability of (E)-Cefetamet Pivoxil, a third-generation oral cephalosporin. Designed for researchers, scientists, and drug development professionals, this document synthesizes key data and methodologies to offer a detailed understanding of the drug's behavior in the human body.

Executive Summary

(E)-Cefetamet Pivoxil is an orally administered prodrug that is rapidly and completely hydrolyzed by esterases in the gastrointestinal tract and blood to its active metabolite, cefetamet.[1][2] Cefetamet exhibits a broad spectrum of activity against many Gram-positive and Gram-negative pathogens.[3][4] The oral bioavailability of cefetamet pivoxil is approximately 40-50%, and is notably influenced by the presence of food, which enhances absorption.[3][5] The drug is primarily eliminated unchanged through the kidneys.[2][3] This guide will delve into the absorption, distribution, metabolism, and excretion (ADME) of (E)-Cefetamet Pivoxil, providing detailed insights into its clinical pharmacology.

Chemical and Physicochemical Properties

(E)-Cefetamet Pivoxil is the pivaloyloxymethyl ester of (E)-cefetamet. This esterification enhances the lipophilicity of the parent compound, facilitating its absorption across the intestinal mucosa.

Chemical Structure:

Caption: Chemical structure of (E)-Cefetamet Pivoxil.

Pharmacokinetic Profile

Absorption

(E)-Cefetamet Pivoxil is absorbed from the gastrointestinal tract and rapidly hydrolyzed by esterases to the active parent drug, cefetamet.[1][2] The prodrug itself is not detectable in systemic circulation.

• Bioavailability: The absolute oral bioavailability of cefetamet from cefetamet pivoxil tablets is approximately 50% when taken with food.[3] Under fasting conditions, the bioavailability is reduced.[6]

• Food Effect: The co-administration of food significantly enhances the absorption of cefetamet pivoxil tablets, leading to a higher area under the plasma concentration-time curve (AUC).[1][6] However, food has been shown to have no significant effect on the bioavailability of the syrup formulation, although it does delay the rate of absorption.[7][8] It is recommended that the tablet formulation be taken with food to maximize absorption.[5][9]

• Time to Peak Concentration (Tmax): Following oral administration, the peak plasma concentrations of cefetamet are typically reached within 3 to 4.8 hours when administered with food.[6]

• Dose Proportionality: The pharmacokinetics of intravenous cefetamet have been shown to be linear over a wide dose range.[6][10]

Distribution

Cefetamet exhibits a relatively small apparent volume of distribution, consistent with other beta-lactam antibiotics.[1][2]

• Volume of Distribution (Vd): The steady-state volume of distribution is approximately 0.29 to 0.3 L/kg, which corresponds roughly to the extracellular fluid space.[3][5]

• Protein Binding: Cefetamet is minimally bound to plasma proteins, with a binding of approximately 22%.[3][5] The primary binding protein is albumin.[5] This low level of protein binding ensures that a high fraction of the drug is in its active, unbound form.

Metabolism

(E)-Cefetamet Pivoxil is a prodrug that undergoes extensive first-pass metabolism in the gut wall and/or liver to its active form, cefetamet.[1][2][5] The hydrolysis is complete, and the pivoxil moiety is released. Cefetamet itself is not significantly metabolized further and is eliminated largely unchanged.[2][3]

Caption: Metabolic activation of (E)-Cefetamet Pivoxil.

Excretion

Cefetamet is primarily eliminated from the body by the kidneys.[2][3]

• Renal Excretion: Approximately 88% of an administered dose of cefetamet is recovered unchanged in the urine.[1][2] The primary mechanism of renal excretion is glomerular filtration, with a minor component of tubular secretion.[1][2]

• Elimination Half-life (t1/2): The terminal elimination half-life of cefetamet is approximately 2.2 hours in healthy adults with normal renal function.[1][3]

• Clearance: The total body clearance of cefetamet is around 136-140 ml/min, with renal clearance accounting for the majority of this (approximately 119-130 ml/min).[1][2][6]

Special Populations

• Renal Impairment: Since cefetamet is predominantly eliminated by the kidneys, its elimination is significantly altered in patients with impaired renal function.[2] Dosage adjustments are necessary for patients with creatinine clearance values below 40 ml/min/1.73m².[2]

• Hepatic Impairment: Standard doses can be given to patients with liver disease.[3]

• Elderly: The clearance of cefetamet is lower in the elderly, but dose adjustments are generally not required.[5][11]

• Pediatrics: The clearance of cefetamet is higher in children.[5] The oral bioavailability of the syrup formulation in children has been reported to be between 38% and 49%.[12]

Oral Bioavailability Studies: Methodologies

The determination of the oral bioavailability of (E)-Cefetamet Pivoxil involves well-controlled clinical studies. A typical study design is a randomized, crossover study in healthy volunteers.

Experimental Protocol: A Representative Bioavailability Study

• Subject Selection: Healthy male and female volunteers are recruited. Inclusion criteria typically include age within a specific range (e.g., 18-45 years), normal body weight, and no history of significant medical conditions.

• Study Design: A randomized, open-label, two-period, two-sequence, crossover design is commonly employed. This design allows each subject to serve as their own control, minimizing inter-subject variability.

• Treatment Arms:

  • Test Formulation: Oral administration of (E)-Cefetamet Pivoxil (e.g., a 500 mg tablet) under fed or fasting conditions.

  • Reference Formulation: Intravenous infusion of a known dose of cefetamet to determine the absolute bioavailability.

• Washout Period: A sufficient washout period (typically at least 7 days) is maintained between the two treatment periods to ensure complete elimination of the drug from the body.

• Drug Administration:

  • Oral: Subjects receive the tablet with a standardized volume of water. For fed studies, a standardized high-fat meal is consumed a short period before drug administration.

  • Intravenous: Cefetamet is administered as a constant rate infusion over a defined period (e.g., 30 minutes).

• Blood Sampling: Serial blood samples are collected at predefined time points before and after drug administration (e.g., 0, 0.5, 1, 1.5, 2, 3, 4, 6, 8, 12, and 24 hours post-dose).

• Sample Processing and Analysis:

  • Plasma is separated from the blood samples by centrifugation.

  • Plasma concentrations of cefetamet are quantified using a validated high-performance liquid chromatography (HPLC) method with ultraviolet (UV) or mass spectrometric (MS) detection.[9]

• Pharmacokinetic Analysis: Non-compartmental analysis is used to determine the following pharmacokinetic parameters:

  • Area under the plasma concentration-time curve from time zero to the last measurable concentration (AUC0-t) and extrapolated to infinity (AUC0-inf).

  • Maximum plasma concentration (Cmax).

  • Time to reach maximum plasma concentration (Tmax).

  • Elimination half-life (t1/2).

• Bioavailability Calculation: Absolute bioavailability (F) is calculated as: F (%) = (AUCoral / Doseoral) / (AUCIV / DoseIV) * 100

Caption: A typical crossover study design for bioavailability assessment.

Quantitative Data Summary

Pharmacokinetic Parameter	Value	Conditions/Notes
Oral Bioavailability (F)	~50%	With food (tablet formulation)[3]
34-38%	Syrup formulation[7][8]
Time to Peak (Tmax)	3 - 4.8 hours	With food[6]
Elimination Half-life (t1/2)	~2.2 hours	Healthy adults[1][3]
Volume of Distribution (Vd)	0.29 - 0.3 L/kg	Steady-state[3][5]
Protein Binding	~22%	[3][5]
Total Body Clearance	136 - 140 ml/min	[1][2][6]
Renal Clearance	119 - 130 ml/min	[1][2][6]
Fraction Excreted Unchanged	~88%	In urine[1][2]

Drug Interactions

To date, no significant drug interactions have been noted with cefetamet pivoxil.[3] Studies have shown that antacids and ranitidine do not affect the absorption of cefetamet pivoxil, although in a subset of subjects, absorption may be delayed.[5]

Conclusion

(E)-Cefetamet Pivoxil is an effective oral prodrug of the third-generation cephalosporin, cefetamet. Its pharmacokinetic profile is characterized by rapid and complete conversion to the active drug, a bioavailability of approximately 50% that is enhanced by food for the tablet formulation, minimal protein binding, and primary elimination via the kidneys. Understanding these pharmacokinetic properties is crucial for optimizing its clinical use and for the development of future oral cephalosporin antibiotics. The methodologies outlined in this guide provide a framework for the robust evaluation of such compounds.

References

• Kovarik, J. M., et al. (1993). Cefetamet pivoxil: a review of its microbiology, toxicology, pharmacokinetics and clinical efficacy. Journal of Antimicrobial Chemotherapy, 31 Suppl B, 1-13. [Link]

• Ducharme, M. P., & Nakagawa, R. S. (1993). Cefetamet pivoxil clinical pharmacokinetics. Clinical Pharmacokinetics, 25(3), 172–188. [Link]

• Hughes, G. S., et al. (1991). Effects of timing of food and fluid volume on cefetamet pivoxil absorption in healthy normal volunteers. Antimicrobial Agents and Chemotherapy, 35(10), 2023–2026. [Link]

• Ducharme, M. P., et al. (1993). Bioavailability of syrup and tablet formulations of cefetamet pivoxil. Antimicrobial Agents and Chemotherapy, 37(12), 2706–2709. [Link]

• Stoeckel, K. (1993). Cefetamet pivoxil clinical pharmacokinetics. Clinical Pharmacokinetics, 25(3), 172-88. [Link]

• Hughes, G. S., et al. (1991). Effects of timing of food and fluid volume on cefetamet pivoxil absorption in healthy normal volunteers. Antimicrobial Agents and Chemotherapy, 35(10), 2023-2026. [Link]

• Ducharme, M. P., et al. (1993). Bioavailability of syrup and tablet formulations of cefetamet pivoxil. Antimicrobial Agents and Chemotherapy, 37(12), 2706-9. [Link]

• Ducharme, M. P., et al. (1993). Bioavailability of syrup and tablet formulations of cefetamet pivoxil. ResearchGate. [Link]

• Stoeckel, K., & Koup, J. R. (1990). Pharmacokinetics of oral cefetamet pivoxil (Ro 15-8075) and intravenous cefetamet (Ro 15-8074) in humans: a review. Journal of Antimicrobial Chemotherapy, 26 Suppl E, 83-91. [Link]

• Stoeckel, K., et al. (1988). Pharmacokinetics of cefetamet (Ro 15-8074) and cefetamet pivoxil (Ro 15-8075) after intravenous and oral doses in humans. Antimicrobial Agents and Chemotherapy, 32(12), 1823–1829. [Link]

• Ducharme, M. P., et al. (1993). Bioavailability of Syrup and Tablet Formulations of Cefetamet Pivoxil. ResearchGate. [Link]

• Stoeckel, K., et al. (1991). Pharmacokinetics of intravenous cefetamet and oral cefetamet pivoxil in children. Antimicrobial Agents and Chemotherapy, 35(4), 720–725. [Link]

• Koup, J. R., et al. (1988). Pharmacokinetics of cefetamet (Ro 15-8074) and cefetamet pivoxil (Ro 15-8075) after intravenous and oral doses in humans. Antimicrobial Agents and Chemotherapy, 32(12), 1823-9. [Link]

• Angehrn, P., & Hohl, P. (1987). In vitro antibacterial properties of cefetamet and in vivo activity of its orally absorbable ester derivative, cefetamet pivoxil. Journal of Antimicrobial Chemotherapy, 20 Suppl C, 39-49. [Link]

• Koup, J. R., et al. (1988). Pharmacokinetics of cefetamet (Ro 15-8074) and cefetamet pivoxil (Ro 15-8075) after intravenous and oral doses in humans. Antimicrobial Agents and Chemotherapy, 32(12), 1823-1829. [Link]

• Ducharme, M. P., et al. (1992). Pharmacokinetics of intravenous cefetamet (Ro 15-8074) and oral cefetamet pivoxil (Ro 15-8075) in young and elderly subjects. Antimicrobial Agents and Chemotherapy, 36(8), 1672–1677. [Link]

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An In-Depth Technical Guide to the Solubility Profile of (E)-Cefetamet Pivoxil

Introduction: The Critical Role of Solubility in Advanced Cephalosporin Development

(E)-Cefetamet Pivoxil is an orally administered, third-generation cephalosporin antibiotic.[1][2] It functions as a prodrug, which is hydrolyzed in the body to its active form, cefetamet.[3][4] This chemical modification is a deliberate strategy to enhance oral bioavailability, a critical factor for therapeutic efficacy.[2][5] The journey of any drug candidate from the laboratory bench to clinical application is fundamentally governed by its physicochemical properties, with solubility being paramount. Solubility dictates not only the feasibility of formulation but also influences absorption, distribution, metabolism, and excretion (ADME) profiles. For researchers, scientists, and drug development professionals, a comprehensive understanding of a compound's solubility in various solvent systems is not merely academic; it is a cornerstone of rational drug design and formulation development.

This guide provides an in-depth technical analysis of the solubility of (E)-Cefetamet Pivoxil in three common and pharmaceutically relevant solvents: dimethyl sulfoxide (DMSO), ethanol, and water. Moving beyond a simple recitation of data, we will explore the causal mechanisms behind the observed solubility, provide field-proven experimental protocols for its determination, and discuss the practical implications for preclinical and formulation studies.

Physicochemical Properties of (E)-Cefetamet Pivoxil

To understand the solubility behavior of (E)-Cefetamet Pivoxil, one must first appreciate its molecular structure. It is the pivaloyloxymethyl ester of cefetamet, a modification that increases its lipophilicity.[6][7]

• Molecular Formula: C₂₀H₂₅N₅O₇S₂[6]

• Molecular Weight: 511.6 g/mol (for the free base)[6]

• Structure: A complex molecule featuring a β-lactam ring, a dihydrothiazine ring, an aminothiazole group, and the crucial pivaloyloxymethyl ester side-chain which is key to its function as a prodrug.[1][6]

The Investigator's Solvent Toolkit: A Contextual Overview

The choice of solvent in pharmaceutical research is a critical decision that influences experimental outcomes, from initial screening to final formulation. The three solvents discussed here—DMSO, ethanol, and water—represent distinct classes with unique properties.

• Dimethyl Sulfoxide (DMSO): A highly polar, aprotic solvent renowned for its exceptional ability to dissolve a wide array of both polar and nonpolar compounds.[8] This "universal solvent" characteristic makes it indispensable for creating high-concentration stock solutions in drug discovery and high-throughput screening programs.[8][9][10] Its ability to penetrate biological membranes is also a key feature, though this can introduce pleiotropic effects in biological assays if not carefully controlled.[8][11]

• Ethanol: A polar protic solvent that is less toxic than many other organic solvents, making it versatile for a range of pharmaceutical applications.[12] It is widely used in extractions, as a disinfectant, and as a co-solvent in liquid formulations to dissolve active pharmaceutical ingredients (APIs) that have poor water solubility.[13][14][15] Its volatility and ability to act as a penetration enhancer are also leveraged in topical preparations.[16]

• Water: The universal biological solvent and the benchmark for assessing the solubility of any potential therapeutic agent. A drug's aqueous solubility is a primary determinant of its oral bioavailability.[17] However, many complex organic molecules, particularly those designed for passive diffusion across cell membranes, exhibit poor water solubility.

Solubility Analysis of (E)-Cefetamet Pivoxil: Data and Mechanistic Interpretation

The solubility of (E)-Cefetamet Pivoxil varies dramatically across these three solvents, a direct consequence of its molecular structure and the physicochemical properties of each solvent.

Quantitative Solubility Data Summary

Solvent	Type	Solubility (Hydrochloride Salt)	Solubility (Free Base)
DMSO	Polar Aprotic	≥ 100 mg/mL (182.47 mM)[18][19]	Soluble
Ethanol	Polar Protic	100 mg/mL[20]	Soluble[3][]
Water	Polar Protic	< 0.1 mg/mL (Insoluble)[18][19]	Insoluble[3][]

Discussion of Solubility Profile

• In DMSO: (E)-Cefetamet Pivoxil exhibits excellent solubility. The strong dipole of the sulfoxide group in DMSO effectively disrupts the intermolecular forces within the crystalline structure of the drug. Its ability to act as both a hydrogen bond acceptor and to engage in van der Waals forces with the nonpolar regions of the molecule allows it to successfully solvate the compound at high concentrations.[10] This makes DMSO the ideal choice for preparing concentrated stock solutions for in vitro assays.

• In Ethanol: The drug is also highly soluble in ethanol. Ethanol is a polar protic solvent, capable of donating and accepting hydrogen bonds. It can interact favorably with the polar functional groups on the Cefetamet Pivoxil molecule, such as the amide and amine groups. Concurrently, the ethyl chain of ethanol can interact with the more lipophilic portions of the drug, including the pivotal pivaloyloxymethyl ester group.[13] This dual-interaction capability explains its effectiveness as a solvent for this compound.

• In Water: (E)-Cefetamet Pivoxil is classified as insoluble in water.[3][18][19] This is a deliberate and essential feature of its design as an oral prodrug. The large, non-polar pivaloyloxymethyl ester group significantly increases the molecule's overall lipophilicity, which is unfavorable for interaction with the highly ordered hydrogen-bonding network of water. While the molecule possesses polar groups, their contribution is insufficient to overcome the energetic penalty of disrupting water's structure. This poor aqueous solubility is precisely what necessitates its formulation into solid oral dosage forms like tablets or powders for suspension.[22][23] The active metabolite, cefetamet, is significantly more water-soluble.[24][25]

Visualizing Solvent-Solute Interactions

The following diagram illustrates the conceptual relationship between the functional groups of (E)-Cefetamet Pivoxil and the solvent molecules.

Caption: Conceptual interactions between Cefetamet Pivoxil and solvents.

A Self-Validating Protocol for Solubility Determination

To ensure trustworthy and reproducible data, a robust experimental protocol is essential. The shake-flask method is the gold standard for determining thermodynamic equilibrium solubility.[26][27] The following protocol is designed to be a self-validating system, incorporating checks and rationales at each stage.

Protocol: Equilibrium Solubility via Shake-Flask Method

• Preparation of Materials:

  • Ensure the (E)-Cefetamet Pivoxil sample is pure and properly characterized (e.g., via HPLC for purity, XRPD for polymorphic form).

  • Use high-purity, analytical grade solvents (DMSO, Ethanol, Water).

  • Causality: Using impure materials is the most common source of error. The polymorphic form of the API can significantly impact solubility, so its characterization is non-negotiable for authoritative results.

• Sample Preparation:

  • To several glass vials, add a fixed volume of the chosen solvent (e.g., 2 mL).

  • Add an excess amount of (E)-Cefetamet Pivoxil to each vial. "Excess" means enough solid material remains visible at the end of the experiment, ensuring saturation has been reached.[27]

  • Seal the vials tightly to prevent solvent evaporation, especially with volatile solvents like ethanol.

• Equilibration:

  • Place the vials in a constant-temperature shaker bath (e.g., 25°C or 37°C).

  • Agitate the samples for a sufficient period to reach equilibrium. A minimum of 24 hours is standard, but 48-72 hours is recommended for compounds that are slow to dissolve.

  • Self-Validation: To confirm equilibrium has been reached, take samples at multiple time points (e.g., 24h, 48h, 72h). The concentration should plateau, indicating a stable, saturated solution.

• Sample Separation:

  • After equilibration, allow the vials to stand undisturbed at the set temperature for at least 30 minutes to let the excess solid settle.

  • Carefully withdraw a sample from the supernatant using a syringe.

  • Immediately filter the sample through a solvent-compatible, low-binding syringe filter (e.g., 0.22 µm PTFE) into a clean analysis vial.

  • Causality: Filtration is a critical step. Failure to remove all undissolved solid particles will lead to a gross overestimation of solubility. The first few drops of filtrate should be discarded to saturate any potential binding sites on the filter membrane.

• Analysis and Quantification:

  • Prepare a series of dilutions of the filtrate with an appropriate mobile phase or solvent.

  • Quantify the concentration of (E)-Cefetamet Pivoxil in the diluted samples using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.[23]

  • Prepare a calibration curve using standards of known concentration to ensure accurate quantification.

  • Trustworthiness: A validated HPLC method provides the necessary specificity and sensitivity to accurately measure the drug concentration, even in the presence of potential degradants or impurities.

• Calculation:

  • Calculate the original concentration in the saturated solution, accounting for all dilution factors. Express the final solubility in units such as mg/mL or molarity.

Experimental Workflow Diagram

Caption: Shake-flask method workflow for solubility determination.

Conclusion and Practical Implications for Drug Development

The solubility profile of (E)-Cefetamet Pivoxil is a classic example of rational prodrug design. Its high solubility in organic solvents like DMSO and ethanol provides researchers with flexible options for in vitro testing and formulation development. Conversely, its designed insolubility in water is the key to its successful application as an oral therapeutic, enabling its passage through the gastrointestinal tract in a solid form before absorption and subsequent hydrolysis to the active, more soluble cefetamet.

For professionals in the field, this guide underscores the following takeaways:

• For Screening Scientists: DMSO is the solvent of choice for preparing high-concentration stock solutions for biological screening.

• For Formulation Scientists: The high solubility in ethanol suggests its potential use in co-solvent systems or advanced formulations like self-emulsifying drug delivery systems (SEDDS) if required. The poor aqueous solubility confirms the necessity of solid dosage forms (tablets, capsules, or powder for suspension).[23]

• For All Researchers: A rigorously executed, well-documented solubility study using a method like the shake-flask protocol is non-negotiable for generating reliable data that can confidently guide a drug development program.

By understanding the interplay between molecular structure and solvent properties, we can make informed decisions that accelerate the development of effective and bioavailable medicines.

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• Pharmacompass. (n.d.). Cefetamet Pivoxil Hydrochloride Drug Information. Retrieved from [Link]

• PubMed. (2001). Improvement of water-soluble cephalosporin derivatives having antibacterial activity against methicillin-resistant Staphylococcus aureus. Retrieved from [Link]

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The Prodrug's Journey: A Technical Guide to the Hydrolysis of (E)-Cefetamet Pivoxil into its Active Metabolite, Cefetamet

Abstract

(E)-Cefetamet pivoxil is an orally administered third-generation cephalosporin prodrug designed to enhance the bioavailability of its active form, cefetamet. The conversion of the pivoxil ester to the active carboxylic acid is a critical step in its therapeutic action, occurring rapidly and completely after oral administration. This technical guide provides an in-depth exploration of the hydrolysis of (E)-cefetamet pivoxil, detailing the underlying chemical and enzymatic mechanisms, kinetic parameters, and analytical methodologies for its characterization. This document is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding of this pivotal biotransformation.

Introduction: The Rationale for a Prodrug Strategy

Cefetamet, the active therapeutic agent, exhibits a broad spectrum of antibacterial activity, particularly against key respiratory and urinary tract pathogens.[1] However, like many cephalosporins, its oral absorption is limited. To overcome this, the pivoxiloylmethyl ester prodrug, cefetamet pivoxil, was developed. This modification increases the lipophilicity of the molecule, facilitating its absorption through the gastrointestinal tract.[2] Following absorption, the prodrug undergoes rapid and complete hydrolysis to release the active cefetamet into systemic circulation.[3] This conversion is primarily mediated by esterases in the gut wall and liver during its first pass.[3] The oral bioavailability of cefetamet following administration of cefetamet pivoxil is approximately 50% when taken with food.[2]

The Hydrolysis Reaction: A Two-Pronged Attack

The conversion of cefetamet pivoxil to cefetamet is not a simple chemical reaction but a sophisticated interplay of pH-dependent chemical hydrolysis and enzyme-catalyzed biotransformation.

Chemical Hydrolysis: The Influence of pH and Temperature

The ester linkage in cefetamet pivoxil is susceptible to hydrolysis in aqueous environments, a process significantly influenced by pH and temperature. The degradation follows first-order kinetics.[4] The pH-rate profile is characteristically U-shaped, indicating that the hydrolysis is catalyzed by both hydrogen (H+) and hydroxyl (OH-) ions.[4] Maximum stability of cefetamet pivoxil is observed in the pH range of 3 to 5.[4]

The overall rate of hydrolysis can be described by the following equation[4]:

kobs = kH+[H+] + kH2O + kOH-[OH-]

where:

• kobs is the observed first-order rate constant.

• kH+ is the second-order rate constant for hydrogen ion-catalyzed hydrolysis.

• kH2O is the first-order rate constant for spontaneous hydrolysis.

• kOH- is the second-order rate constant for hydroxyl ion-catalyzed hydrolysis.

This pH-dependent stability has significant implications for the drug's transit through the gastrointestinal tract. The acidic environment of the stomach (pH 1-2.5) and the more neutral to slightly alkaline environment of the small intestine (pH 6-7.5) will both contribute to the chemical degradation of the prodrug.

Table 1: pH-Dependent Hydrolysis of Cefetamet Pivoxil

pH	Temperature (°C)	Half-life (t½)	Primary Degradation Pathway
1.2 (Simulated Gastric Fluid)	37	Relatively Stable	Acid-catalyzed hydrolysis
7.4 (Simulated Intestinal Fluid)	37	4.3 hours (in buffer)[5]	Base-catalyzed hydrolysis
7.4 (Human Intestinal Juice)	37	0.78 hours[5]	Enzymatic hydrolysis

Data compiled from Stoeckel et al. (1998).[5]

Enzymatic Hydrolysis: The Role of Carboxylesterases

While chemical hydrolysis occurs, the rapid and efficient conversion of cefetamet pivoxil in vivo is primarily the work of a class of enzymes known as carboxylesterases (CES).[6] These enzymes are abundantly present in the liver and the small intestine, the primary sites of first-pass metabolism.[6]

Human carboxylesterases are broadly classified into two main families: hCE1 and hCE2.[7] Hydrolysis in the human liver is mainly catalyzed by hCE1, while the small intestine predominantly features hCE2.[6] hCE2 is known to preferentially hydrolyze substrates with a small acyl moiety, which is consistent with the structure of the pivoxil group in cefetamet pivoxil.[6]

The enzymatic reaction proceeds via a catalytic triad of amino acids (typically serine, histidine, and an acidic residue) in the active site of the esterase. The serine residue acts as a nucleophile, attacking the carbonyl carbon of the ester bond in cefetamet pivoxil. This forms a transient acyl-enzyme intermediate, which is then rapidly hydrolyzed by a water molecule, releasing the active cefetamet and pivalic acid, and regenerating the enzyme.

Caption: Enzymatic hydrolysis of Cefetamet Pivoxil by Carboxylesterase.

Degradation Pathway and Byproducts

The primary and desired outcome of cefetamet pivoxil hydrolysis is the formation of the active Δ³-cefetamet. However, under certain conditions, particularly in aqueous buffer solutions, an isomerization reaction can occur, leading to the formation of the inactive Δ²-cefetamet isomer.[5] Interestingly, in human intestinal juice, the enzymatic hydrolysis predominantly yields the active Δ³-isomer, suggesting that the enzymatic pathway is highly specific and minimizes the formation of the inactive byproduct.[5]

Caption: Degradation pathway of (E)-Cefetamet Pivoxil.

Experimental Protocol: In Vitro Hydrolysis Study

To assess the stability and conversion rate of cefetamet pivoxil, a well-controlled in vitro hydrolysis study is essential. This protocol provides a framework for such an experiment using simulated intestinal fluid (SIF).

Materials and Reagents

• (E)-Cefetamet Pivoxil Hydrochloride reference standard

• Cefetamet reference standard

• Simulated Intestinal Fluid (SIF) powder (or individual components: pancreatin, bile salts, etc.)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Formic acid (or other suitable mobile phase modifier)

• Water (HPLC grade)

• pH meter

• Incubator shaker (37°C)

• HPLC system with UV detector

• C18 reverse-phase HPLC column

Preparation of Solutions

• SIF Preparation: Prepare SIF according to the manufacturer's instructions or a standard protocol (e.g., USP).[1] Ensure the final pH is adjusted to 6.8.

• Stock Solutions: Prepare stock solutions of cefetamet pivoxil and cefetamet in a suitable organic solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

• Working Solution: Dilute the cefetamet pivoxil stock solution with SIF to a final concentration suitable for analysis (e.g., 10 µg/mL).

Hydrolysis Experiment

• Equilibrate the SIF working solution to 37°C.

• Start the incubation in a shaker bath at 37°C.

• At specified time points (e.g., 0, 15, 30, 60, 90, 120 minutes), withdraw an aliquot of the reaction mixture.

• Immediately quench the reaction by adding an equal volume of cold acetonitrile or methanol to precipitate enzymes and stop the hydrolysis.

• Centrifuge the samples to pellet the precipitated proteins.

• Transfer the supernatant to an HPLC vial for analysis.

Caption: In vitro hydrolysis experimental workflow.

HPLC Analysis

A validated reverse-phase HPLC method is crucial for the accurate quantification of both the parent prodrug and the active metabolite.

Table 2: Exemplary HPLC Conditions

Parameter	Condition
Column	C18, 4.6 x 250 mm, 5 µm
Mobile Phase	Acetonitrile : Water (e.g., 80:20 v/v)[8] or a gradient with an acidic modifier
Flow Rate	1.0 mL/min
Detection Wavelength	251 nm[8]
Injection Volume	20 µL
Column Temperature	Ambient

These conditions are a starting point and should be optimized and validated for the specific instrumentation and application.[8][9][10]

Conclusion: From Prodrug to Potent Antibiotic

The hydrolysis of (E)-cefetamet pivoxil to cefetamet is a prime example of a successful prodrug strategy. By understanding the intricate details of its chemical and enzymatic conversion, researchers can better predict its in vivo performance, optimize formulation development, and ensure the delivery of a safe and effective therapeutic agent. The methodologies outlined in this guide provide a robust framework for the continued study and development of this and other ester prodrugs, ultimately contributing to advancements in oral antibiotic therapy.

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The Stability of (E)-Cefetamet Against Beta-Lactamases: A Technical Guide for Drug Development Professionals

Abstract

(E)-Cefetamet, the active metabolite of the oral prodrug cefetamet pivoxil, is a third-generation cephalosporin characterized by a broad spectrum of activity against many Gram-positive and Gram-negative pathogens.[1][2] A key determinant of its clinical efficacy, particularly against Gram-negative bacteria, is its enhanced stability in the presence of beta-lactamase enzymes.[3][4][5][6][7] This technical guide provides an in-depth analysis of the structural features contributing to cefetamet's stability, its activity profile against various classes of beta-lactamases, and detailed protocols for the in-vitro evaluation of this critical attribute. This document is intended for researchers, scientists, and drug development professionals engaged in the study of antimicrobial resistance and the development of novel beta-lactam agents.

Introduction: The Enduring Challenge of Beta-Lactamase-Mediated Resistance

Beta-lactam antibiotics, including penicillins and cephalosporins, form the cornerstone of antibacterial therapy. Their mechanism of action involves the inhibition of penicillin-binding proteins (PBPs), enzymes essential for the final transpeptidation step of peptidoglycan synthesis in the bacterial cell wall.[2][8] This disruption of cell wall integrity leads to cell lysis and bacterial death.[2][8] However, the clinical utility of beta-lactams is perpetually threatened by the evolution and dissemination of bacterial resistance mechanisms. The most prevalent of these is the production of beta-lactamase enzymes, which inactivate the antibiotic by hydrolyzing the amide bond in the characteristic beta-lactam ring.[9]

The proliferation of a vast array of beta-lactamases, from simple penicillinases to extended-spectrum beta-lactamases (ESBLs), AmpC cephalosporinases, and carbapenemases, presents a significant challenge in the treatment of infectious diseases.[9] Consequently, a critical attribute for any new beta-lactam antibiotic is a high degree of stability against hydrolysis by these enzymes. Cefetamet pivoxil, an oral third-generation cephalosporin, was developed to address this challenge, offering enhanced stability compared to its predecessors.[3][6] This guide will dissect the molecular basis of this stability and provide the methodologies to quantify it.

(E)-Cefetamet: Structural Determinants of Beta-Lactamase Stability

(E)-Cefetamet pivoxil is a prodrug that is rapidly hydrolyzed in vivo to its active form, (E)-cefetamet.[3][5] The inherent stability of cefetamet against many beta-lactamases is not a fortuitous property but a result of rational drug design, incorporating specific structural moieties that sterically and electronically hinder enzymatic attack.

The chemical structure of cefetamet is (6R,7R)-7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid.[10]

Several key features contribute to its stability:

• The C7 Acyl Side Chain: The intricate side chain at the C7 position of the cephem nucleus is paramount for both antibacterial activity and beta-lactamase stability.

  • Aminothiazole Ring: The 2-amino-1,3-thiazole group enhances affinity for the penicillin-binding proteins of many Gram-negative bacteria.

  • syn-Methoxyimino Group: The methoxyimino moiety, in its syn-configuration, is a critical shield against beta-lactamase hydrolysis. This group sterically hinders the approach of the catalytic serine or zinc-activated water molecule of the beta-lactamase to the beta-lactam ring, thereby preventing efficient acylation or hydrolysis. This feature is a hallmark of third-generation cephalosporins and is a primary reason for their enhanced stability over earlier generations.

• The C3 Substituent: Cefetamet possesses a simple methyl group at the C3 position. While more complex leaving groups at this position can influence antibacterial spectrum and pharmacokinetic properties, the stability against beta-lactamases is predominantly dictated by the C7 side chain.

The interplay of these structural elements results in a molecule that can effectively bind to and inactivate bacterial PBPs while evading hydrolysis by a range of common beta-lactamases.

Stability Profile of (E)-Cefetamet Against Key Beta-Lactamase Classes

The stability of cefetamet is not uniform across all beta-lactamases. A nuanced understanding of its interactions with the different Ambler classes of these enzymes is crucial for predicting its clinical utility.

Ambler Class A: Penicillinases and Extended-Spectrum Beta-Lactamases (ESBLs)

This class includes the widespread plasmid-mediated TEM-1, TEM-2, and SHV-1 beta-lactamases, as well as the clinically significant CTX-M family of ESBLs.[10]

• TEM-1 and SHV-1: Hydrolysis studies have confirmed cefetamet's high stability against the common TEM-1 and SHV-1 enzymes.[9] This is a significant advantage over older oral cephalosporins like cephalexin and cefaclor, which are readily hydrolyzed by these enzymes.

Ambler Class C: AmpC Cephalosporinases

AmpC beta-lactamases are typically chromosomally encoded and can be inducible.[12] They are a significant source of resistance in organisms such as Enterobacter cloacae, Citrobacter freundii, and Serratia marcescens.[12]

Studies have shown that cefetamet is susceptible to hydrolysis by chromosomally mediated AmpC beta-lactamases (Richmond-Sykes type 1A).[1] A marked inoculum effect has been observed with bacteria carrying these enzymes, indicating that at the higher bacterial densities often present in infections, the rate of cefetamet hydrolysis can become clinically significant.[1] However, it has also been noted that cefetamet can act as an inhibitor of the E. cloacae P99 AmpC beta-lactamase.[1]

Ambler Class B (Metallo-beta-lactamases) and Class D (OXA-type)

• Class B (Metallo-beta-lactamases - MBLs): These enzymes utilize zinc ions in their active site and have a very broad substrate spectrum, including carbapenems.[13] There is a lack of specific published data on the stability of cefetamet against MBLs such as NDM, VIM, and IMP types. Given the different catalytic mechanism of MBLs compared to serine beta-lactamases, specific studies are required to determine cefetamet's susceptibility.

• Class D (OXA-type): The OXA family of beta-lactamases is diverse, with some variants possessing ESBL or carbapenemase activity.[3] They are particularly prevalent in Acinetobacter baumannii and Pseudomonas aeruginosa. As with MBLs, there is a paucity of specific data on the interaction between cefetamet and OXA-type enzymes.

Quantitative Data Summary

The following table summarizes the relative rates of hydrolysis of cefetamet in comparison to other cephalosporins against a panel of beta-lactamases. This data is derived from a study by Neu et al. (1986) and provides a quantitative basis for understanding cefetamet's stability profile.

Beta-Lactamase	Source Organism	Ambler Class	Cefetamet	Cefotaxime	Cefaclor	Cephalexin
TEM-1	E. coli	A	<0.01	<0.01	15	1
SHV-1	K. pneumoniae	A	<0.01	<0.01	10	0.5
K-1	K. oxytoca	A	<0.01	<0.01	25	1.5
P99	E. cloacae	C	0.05	0.01	1	10
P. vulgaris	P. vulgaris	C	0.03	0.02	2	15
M. morganii	M. morganii	C	0.02	0.01	1	8
S. marcescens	S. marcescens	C	0.04	0.02	1.5	12
B. fragilis	B. fragilis	-	<0.01	<0.01	0.2	0.1
Relative hydrolysis rates are expressed with cephaloridine as the reference (rate = 100).

This data clearly demonstrates the superior stability of cefetamet and cefotaxime against the tested Class A and Class C beta-lactamases compared to the older oral cephalosporins, cefaclor and cephalexin.

Experimental Protocols for Assessing Beta-Lactamase Stability

The determination of a compound's stability against beta-lactamase hydrolysis is a cornerstone of preclinical antibiotic development. The following protocols describe two widely accepted methodologies.

Spectrophotometric Hydrolysis Assay

This method provides a continuous, real-time measurement of beta-lactam hydrolysis and is suitable for determining kinetic parameters such as Vmax and Km.

Principle: The hydrolysis of the beta-lactam ring results in a change in the ultraviolet (UV) absorbance of the cephalosporin. By monitoring this change over time, the rate of hydrolysis can be calculated.

Materials:

• Purified beta-lactamase enzyme of known concentration.

• (E)-Cefetamet analytical standard.

• Spectrophotometer capable of kinetic measurements.

• Quartz cuvettes.

• Phosphate buffer (e.g., 50 mM, pH 7.0).

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of (E)-Cefetamet in the appropriate buffer.

  • Dilute the purified beta-lactamase to a working concentration in the same buffer. The optimal enzyme concentration should be determined empirically to ensure a measurable rate of hydrolysis.

• Determination of Wavelength (λ) and Molar Extinction Coefficient (Δε):

  • Scan the UV spectrum of intact and fully hydrolyzed cefetamet (hydrolysis can be achieved by adding a high concentration of beta-lactamase or by alkaline treatment).

  • Identify the wavelength with the maximum difference in absorbance between the intact and hydrolyzed forms.

  • Calculate the change in the molar extinction coefficient (Δε) at this wavelength.

• Kinetic Measurement:

  • Equilibrate the spectrophotometer and cuvette containing the cefetamet solution (at a range of concentrations to determine Km) to the desired temperature (e.g., 30°C).

  • Initiate the reaction by adding a small volume of the beta-lactamase solution and mix immediately.

  • Monitor the change in absorbance at the predetermined wavelength over time.

• Data Analysis:

  • Calculate the initial velocity (V₀) of the reaction from the linear portion of the absorbance vs. time plot using the Beer-Lambert law (V₀ = (slope of absorbance change / Δε) * path length).

  • Plot V₀ against the substrate concentration and fit the data to the Michaelis-Menten equation to determine Km and Vmax.

  • The catalytic efficiency (kcat/Km) can then be calculated.

Causality Behind Experimental Choices:

• Phosphate Buffer at pH 7.0: This buffer system mimics physiological pH and provides a stable environment for most beta-lactamases.

• Temperature Control: Enzyme kinetics are highly temperature-dependent; maintaining a constant temperature is crucial for reproducible results.

• Initial Velocity Measurement: Using the initial linear phase of the reaction ensures that the substrate concentration is not significantly depleted and that product inhibition is minimal, adhering to the assumptions of Michaelis-Menten kinetics.

High-Performance Liquid Chromatography (HPLC) Endpoint Assay

This method is particularly useful for compounds that do not have a significant change in UV absorbance upon hydrolysis or for analyzing hydrolysis in complex mixtures.

Principle: HPLC is used to separate the intact antibiotic from its hydrolyzed product. By quantifying the peak areas at different time points, the rate of hydrolysis can be determined.

Procedure:

• Reaction Setup:

  • Incubate a known concentration of cefetamet with a known concentration of the beta-lactamase in a buffered solution at a controlled temperature.

  • At specific time intervals (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the reaction mixture.

• Reaction Quenching:

  • Immediately stop the enzymatic reaction in the aliquot by adding a quenching agent (e.g., a strong acid like trifluoroacetic acid, or an organic solvent like acetonitrile) that denatures the enzyme.

• HPLC Analysis:

  • Inject the quenched sample onto a suitable HPLC system (e.g., a C18 reverse-phase column).

  • Develop a gradient or isocratic elution method that effectively separates the intact cefetamet peak from the hydrolyzed product peak(s).

  • Use a UV detector set to an appropriate wavelength to monitor the elution.

• Data Analysis:

  • Integrate the peak area of the intact cefetamet at each time point.

  • Plot the natural logarithm of the remaining cefetamet concentration (or peak area) versus time.

  • The slope of this line represents the first-order rate constant of hydrolysis.

Self-Validating System:

• Internal Standard: The inclusion of a stable, non-related compound as an internal standard in each sample can correct for variations in injection volume and detector response, enhancing the accuracy and precision of the assay.

• Control Reactions: Running parallel reactions without the enzyme (to check for spontaneous degradation) and without the substrate (to check for interfering peaks from the enzyme preparation) are essential for validating the results.

Visualizing the Concepts

Mechanism of Beta-Lactamase Action and Cefetamet's Structural Defense

Caption: Cefetamet's side chain sterically hinders beta-lactamase attack.

Experimental Workflow for Spectrophotometric Hydrolysis Assay

Caption: Workflow for determining enzyme kinetics via spectrophotometry.

Conclusion and Future Directions

(E)-Cefetamet demonstrates a high degree of stability against common Ambler Class A and many Class C beta-lactamases, a property conferred primarily by its syn-methoxyimino group on the C7 acyl side chain. This stability is a key factor in its enhanced activity against many Gram-negative pathogens compared to first and second-generation oral cephalosporins. However, its efficacy can be compromised by high-level expression of AmpC beta-lactamases, and its stability profile against the increasingly prevalent CTX-M ESBLs, as well as Class B and D beta-lactamases, remains an area requiring further detailed kinetic characterization.

For drug development professionals, the methodologies outlined in this guide provide a robust framework for evaluating the beta-lactamase stability of new cephalosporin candidates. Future research should focus on generating comprehensive kinetic data for cefetamet and novel compounds against a contemporary panel of clinically relevant beta-lactamases, including the diverse and evolving families of ESBLs and carbapenemases. Such data is indispensable for accurately predicting the clinical performance of new beta-lactam antibiotics and for guiding the development of the next generation of agents capable of overcoming the persistent challenge of bacterial resistance.

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• Hinchliffe, P., et al. (2017). Interactions of hydrolyzed β-lactams with the L1 metallo-β-lactamase: Crystallography supports stereoselective binding of cephem/carbapenem products. Journal of Biological Chemistry, 292(14), 5792-5805. [Link]

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• Angehrn, P., Hohl, P., & Then, R. L. (1989). In vitro antibacterial properties of cefetamet and in vivo activity of its orally absorbable ester derivative, cefetamet pivoxil. European journal of clinical microbiology & infectious diseases, 8(6), 536-543. [Link]

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• JSciMed Central. (n.d.). Overview of b-Lactamases and Current Techniques for Detecting Beta-Lactamase Mediated Resistance. Retrieved January 16, 2026, from [Link]

• Jacoby, G. A. (2009). AmpC beta-lactamases. Clinical microbiology reviews, 22(1), 161–182. [Link]

• Tooke, C. L., Hinchliffe, P., Bragginton, E. C., Colenso, C. K., Hirvonen, V. H. A., Takebayashi, Y., & Spencer, J. (2019). β-Lactam antibiotic targets and resistance mechanisms: from covalent inhibitors to substrates. Chemical Society reviews, 48(4), 1839–1879. [Link]

• Wilke, M. S., Lovering, A. L., & Strynadka, N. C. (2005). Beta-lactam antibiotic resistance: a current structural perspective. Current opinion in microbiology, 8(5), 525–533. [Link]

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• Sader, H. S., et al. (2014). Extended-spectrum cephalosporins and the inoculum effect in tests with CTX-M-type extended-spectrum β-lactamase-producing Escherichia coli: potential clinical implications of the revised CLSI interpretive criteria. International Journal of Antimicrobial Agents, 43(5), 456-459. [Link]

• Cha, S. S., et al. (2016). Tackling the Antibiotic Resistance Caused by Class A β-Lactamases through the Use of β-Lactamase Inhibitory Protein. Molecules (Basel, Switzerland), 21(3), 284. [Link]

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• Findlay, J., et al. (2022). OXA-48-Like β-Lactamases: Global Epidemiology, Treatment Options, and Development Pipeline. Antimicrobial agents and chemotherapy, 66(8), e0021622. [Link]

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Protocols & Analytical Methods

Application Note: A Validated Laboratory-Scale Protocol for the Synthesis and Purification of (E)-Cefetamet Pivoxil Hydrochloride

Abstract: This document provides a comprehensive, in-depth guide for the synthesis and purification of (E)-Cefetamet Pivoxil hydrochloride (C₂₀H₂₅N₅O₇S₂·HCl), a third-generation oral cephalosporin prodrug. The narrative outlines a robust, three-stage process encompassing the initial formation of the core active moiety, Cefetamet acid, followed by its esterification to the pivoxil prodrug, and culminating in the formation and crystallization of the highly pure hydrochloride salt. This guide emphasizes the chemical rationale behind critical process parameters, offers detailed step-by-step protocols suitable for a research and development setting, and integrates methods for in-process control and final product characterization to ensure scientific integrity and reproducibility.

Introduction and Strategic Overview

(E)-Cefetamet Pivoxil is the pivaloyloxymethyl ester prodrug of Cefetamet, an active third-generation cephalosporin antibiotic. This esterification strategy significantly enhances the drug's oral bioavailability; following absorption, the ester is rapidly hydrolyzed by endogenous esterases to release the active Cefetamet moiety. Cefetamet exhibits a broad spectrum of antibacterial activity against both Gram-positive and Gram-negative bacteria, making it effective for treating respiratory and urinary tract infections.

The synthesis of Cefetamet Pivoxil hydrochloride is a multi-step process that demands precise control over reaction conditions to preserve the integrity of the labile β-lactam ring and to control stereochemistry, ensuring the desired (E)-isomer is the final product. Achieving high purity is paramount to meet stringent pharmacopeial standards and minimize the presence of process-related impurities or degradation products.[1][2]

This guide details a validated laboratory-scale synthesis that proceeds through three logical stages, as illustrated below.

Caption: Overall 3-stage synthetic workflow for Cefetamet Pivoxil HCl.

Stage 1: Synthesis of Cefetamet Acid Intermediate

The foundational step is the acylation of the 7-amino group of 7-amino-3-deacetoxycephalosporanic acid (7-ADCA) with an activated form of the characteristic methoxyimino-aminothiazole side chain.

Principle and Rationale

This reaction is a nucleophilic acyl substitution. The primary amine of the 7-ADCA core acts as the nucleophile, attacking the activated carbonyl group of the side-chain precursor, typically (Z)-2-(2-aminothiazol-4-yl)-2-methoxyiminoacetic acid activated as a thioester or p-nitrophenyl ester.[3][4] The reaction is conducted in the presence of an organic base, such as triethylamine, which serves as an acid scavenger to neutralize the acid byproduct, driving the reaction to completion. The choice of a solvent like dichloromethane facilitates a clean reaction and simplifies the subsequent workup, where pH adjustments allow for the separation of the product from unreacted starting materials and byproducts.[4][5]

Detailed Experimental Protocol: Synthesis of Cefetamet Acid

• Reagent Preparation: In a three-necked round-bottom flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet, suspend 7-ADCA (1.0 eq) and the activated side-chain ester (e.g., 2-mercaptobenzothiazolyl (Z)-2-(2-aminothiazol-4-yl)-2-methoxyimino acetate, 1.1 eq) in a mixture of acetone and water (e.g., 2:1 v/v).[6]

• Reaction Initiation: Cool the suspension to 0-5°C using an ice-water bath.

• Base Addition: Slowly add triethylamine (2.2 eq) dropwise over 30 minutes, ensuring the internal temperature does not exceed 10°C.

• Reaction Monitoring: Stir the reaction mixture at 5-10°C. Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the consumption of 7-ADCA is complete (typically 4-6 hours).

• Workup and Isolation:

  • Once the reaction is complete, add water to dissolve the solids.

  • Transfer the aqueous solution to a separatory funnel and wash with dichloromethane (2 x volume) to remove organic-soluble impurities.[5]

  • Separate the aqueous layer and cool it to 0-5°C.

  • Slowly adjust the pH of the aqueous layer to 2.5-3.0 with 2N hydrochloric acid while stirring vigorously.[4] The Cefetamet acid will precipitate as a solid.

  • Stir the resulting slurry at 0-5°C for 1-2 hours to ensure complete precipitation.

• Filtration and Drying: Filter the solid product using a Büchner funnel. Wash the filter cake with cold deionized water, followed by a wash with cold acetone.[4] Dry the product under vacuum at 40-50°C to a constant weight.

Stage 2: Esterification to (E)-Cefetamet Pivoxil

This stage introduces the pivoyloxymethyl ester group, converting the hydrophilic Cefetamet acid into its orally bioavailable prodrug form.

Principle and Rationale

This transformation is a classic Williamson ether synthesis-like Sₙ2 reaction. The carboxyl group of Cefetamet acid is first deprotonated with a base to form a carboxylate salt, which then acts as a nucleophile. This carboxylate attacks the electrophilic methylene carbon of iodomethyl pivalate, displacing the iodide leaving group.

Critical Parameters:

• Solvent: A polar aprotic solvent such as N,N-dimethylformamide (DMF) or N,N-dimethylacetamide (DMAc) is essential to dissolve the starting materials and facilitate the Sₙ2 mechanism.[5][6]

• Temperature: The reaction is conducted at low temperatures (0°C to -30°C) to minimize degradation of the sensitive β-lactam ring and prevent potential side reactions.[5][6]

• Base: A non-nucleophilic base like triethylamine or a mild inorganic base such as sodium bicarbonate is used to form the carboxylate salt in situ.[6][7]

Detailed Experimental Protocol: Esterification

• Dissolution: In a dry, three-necked round-bottom flask under a nitrogen atmosphere, dissolve the Cefetamet acid (1.0 eq) from Stage 1 in anhydrous DMF. Stir until a clear solution is obtained.

• Base Addition: Cool the solution to 0°C. Add triethylamine (1.1 eq) dropwise. Stir for 15 minutes.[7]

• Esterification Reaction: Add iodomethyl pivalate (1.2 eq) in one portion. Stir the reaction mixture at room temperature for 3-4 hours.[7]

• Reaction Monitoring: Monitor the reaction for the disappearance of Cefetamet acid using HPLC.

• Quenching and Extraction:

  • Pour the reaction mixture into a flask containing ice-cold water and ethyl acetate.[6][7]

  • Transfer the mixture to a separatory funnel.

  • Wash the organic layer sequentially with 5% aqueous sodium thiosulfate solution (to remove residual iodine), 5% aqueous sodium bicarbonate solution, and finally with saturated sodium chloride (brine) solution.[7]

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the filtrate under reduced pressure to yield crude Cefetamet Pivoxil base as an oil or amorphous solid.

Stage 3: Purification and Hydrochloride Salt Formation

The final stage involves the conversion of the crude base into its stable, crystalline hydrochloride salt, which simultaneously serves as the primary method of purification.

Principle and Rationale

Purification is achieved through crystallization. The crude Cefetamet Pivoxil base is dissolved in a suitable organic solvent in which the free base is soluble, but the hydrochloride salt is sparingly soluble, especially at lower temperatures. Upon addition of hydrochloric acid, the basic aminothiazole moiety is protonated, forming the hydrochloride salt. This salt has a well-defined crystal lattice and is significantly less soluble than the free base and most process impurities, causing it to crystallize out of the solution in high purity. Isopropanol is an excellent solvent for this purpose.[5][7]

Caption: Decision workflow for the purification and quality control of the final product.

Detailed Experimental Protocol: Crystallization

• Dissolution: Gently warm the crude Cefetamet Pivoxil base from Stage 2 in isopropanol (approximately 10 mL per gram of crude material) with stirring until a clear solution is obtained.[5]

• Acidification: Cool the solution to room temperature. Slowly add a solution of concentrated hydrochloric acid (1.0 eq) dropwise with vigorous stirring.

• Crystallization: The hydrochloride salt will begin to precipitate. Continue stirring at room temperature for 1 hour, then cool the slurry to 0-5°C and stir for an additional 2-4 hours to maximize crystal growth and yield.[5]

• Filtration and Washing: Filter the crystalline solid using a Büchner funnel. Wash the filter cake with a small amount of cold isopropanol to remove any residual mother liquor.[7]

• Drying: Dry the purified (E)-Cefetamet Pivoxil hydrochloride in a vacuum oven at 40-50°C until a constant weight is achieved. The final product should be a white to light yellowish-white crystalline powder.[2]

Data Presentation and Expected Results

The following tables summarize the stoichiometry and expected outcomes for a typical laboratory-scale synthesis.

Table 1: Reagent Stoichiometry (Illustrative Lab Scale)

Stage	Reagent	MW ( g/mol )	Molar Eq.	Example Mass/Vol
1	7-ADCA	214.26	1.0	10.0 g
	Activated Side Chain	~396.48	1.1	20.4 g
	Triethylamine	101.19	2.2	10.3 mL
2	Cefetamet Acid	397.43	1.0	10.0 g
	Iodomethyl Pivalate	242.05	1.2	7.3 g
	Triethylamine	101.19	1.1	3.5 mL
3	Crude Cefetamet Pivoxil	511.57	1.0	10.0 g
	Conc. HCl (37%)	36.46	1.0	1.6 mL

| | Isopropanol | 60.10 | - | ~100 mL |

Table 2: Typical Process Parameters and Expected Outcomes

Step	Critical Parameter	Setpoint	Expected Yield	Target Purity (HPLC)
Cefetamet Acid Synthesis	Temperature	0-10°C	85-92%	> 98%
Esterification	Temperature	0°C to RT	80-88%	> 95% (Crude)
HCl Salt Crystallization	Cooling Temperature	0-5°C	88-95% (from crude)	> 99.5%

| Overall Yield | - | - | 60-75% | > 99.5% |

References

• Jia, Y., et al. (2015). Characterization of the impurities and isomers in cefetamet pivoxil hydrochloride by liquid chromatography/time-of-flight mass spectrometry and ion trap mass spectrometry. Journal of Pharmaceutical and Biomedical Analysis, 111, 71-77. Available at: [Link]

• Pharmaffiliates. (n.d.). Cefetamet Pivoxil Hydrochloride-impurities. Available at: [Link]

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• Int J Pharm Chem Anal. (2022). Chromatographic estimation of cefetamet pivoxil in bulk and tablet dosage form: Development and validation approach. Available at: [Link]

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• American Journal of Biomedical Science & Pharmaceutical Innovation. (2024). EXPLORING NEW PATHWAYS: PROCESS DEVELOPMENT FOR CEFETAMET SODIUM SYNTHESIS. Available at: [Link]

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• CN101830912B. (2012). Cefetamet pivoxil hydrochloride compound and new preparation method thereof. Google Patents.

• Ghosh, A. C., et al. (1997). Extraction and purification of cephalosporin antibiotics. Advances in Biochemical Engineering/Biotechnology, 56, 111-145. Available at: [Link]

• Miller, R. D., & Neuss, N. (1976). High performance liquid chromatography of natural products. I. Separation of cephalosporin C derivatives and cephalosporin antibiotics; isolation of cephalosporin C from fermentation broth. The Journal of Antibiotics, 29(9), 902-906. Available at: [Link]

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Application Note: A Stability-Indicating RP-HPLC Method for the Quantification of (E)-Cefetamet Pivoxil in Pharmaceutical Formulations

Abstract

This application note details the development and validation of a simple, precise, and accurate stability-indicating Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method for the quantification of (E)-Cefetamet Pivoxil. Cefetamet Pivoxil is an oral third-generation cephalosporin antibiotic used in the treatment of various bacterial infections[1][2]. As a prodrug, its stability and accurate quantification in pharmaceutical dosage forms are critical for ensuring therapeutic efficacy and safety. The developed isocratic method utilizes a C18 column with a mobile phase of acetonitrile and water, offering a rapid and reliable solution for routine quality control and stability studies. The method was validated in accordance with the International Council for Harmonisation (ICH) guidelines, demonstrating excellent specificity, linearity, accuracy, and precision[3][4][5].

Introduction: The Rationale for a Robust Assay

(E)-Cefetamet Pivoxil is the pivaloyloxymethyl ester prodrug of the active moiety, Cefetamet[6]. It is prescribed for community-acquired respiratory and urinary tract infections[2]. The ester linkage is designed to be hydrolyzed in vivo to release the active drug[7]. However, this same linkage makes the drug susceptible to degradation, particularly hydrolysis, in the presence of moisture or non-optimal pH conditions[8][9]. Therefore, a robust analytical method is imperative not only to quantify the intact drug but also to distinguish it from potential degradation products.

The objective of this work was to develop and validate a stability-indicating HPLC method that is straightforward, cost-effective, and suitable for high-throughput analysis in a quality control environment. The choice of reverse-phase chromatography is based on the physicochemical properties of Cefetamet Pivoxil, a molecule with sufficient non-polar character to be well-retained on a C18 stationary phase.

Physicochemical Properties of (E)-Cefetamet Pivoxil

Property	Value	Source
Molecular Formula	C₂₀H₂₅N₅O₇S₂	[10]
Molecular Weight	511.6 g/mol	[10]
Solubility	Soluble in DMSO and ethanol; Insoluble in water.	[6][11]
Appearance	White or light yellow crystalline powder.	[6]

Method Development: A Logic-Driven Approach

The development of a successful HPLC method is a systematic process. Each parameter was selected to ensure optimal separation, peak symmetry, and sensitivity for (E)-Cefetamet Pivoxil.

Stationary Phase Selection

A C18 (octadecyl-silica) column was chosen as the stationary phase. This is the most common choice in reverse-phase HPLC and is highly effective for separating moderately polar to non-polar compounds like Cefetamet Pivoxil. The C18 alkyl chains provide a hydrophobic environment that retains the analyte, allowing for its separation from more polar excipients and potential degradants. Several published methods for Cefetamet Pivoxil successfully utilize C18 columns, confirming its suitability[1][12].

Mobile Phase Composition and Wavelength Selection

The mobile phase must elute the analyte with a good peak shape and a reasonable retention time.

• Solvents: A binary mixture of Acetonitrile (ACN) and water was selected. ACN is a preferred organic modifier due to its low viscosity, low UV cutoff, and excellent eluting strength.

• Composition: Based on existing literature and preliminary experiments, a mobile phase composition of Acetonitrile:Water (80:20 v/v) was found to provide an optimal balance, resulting in a sharp, symmetrical peak with a retention time suitable for routine analysis (approximately 5-6 minutes)[1][12][13]. This high organic content ensures the elution of the relatively non-polar analyte.

• Detection Wavelength: The UV spectrum of Cefetamet Pivoxil was analyzed. A maximum absorbance (λmax) was observed at 251 nm , which was selected for detection to ensure high sensitivity[1][12].

Flow Rate and Temperature

An isocratic flow rate of 0.5 mL/min was chosen to minimize solvent consumption while maintaining efficient separation and a short run time[12]. The analysis was performed at ambient temperature, which is sufficient for this robust method. For enhanced reproducibility across different laboratories or in varying environmental conditions, a controlled column oven set to 30°C can be used[14].

Experimental Protocol

Instrumentation and Materials

• HPLC System: An HPLC system equipped with a UV-Vis detector, autosampler, and column oven.

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

• Chemicals: HPLC grade Acetonitrile, HPLC grade water, (E)-Cefetamet Pivoxil reference standard.

• Sample: Commercially available (E)-Cefetamet Pivoxil tablets.

Detailed Chromatographic Conditions

Parameter	Condition	Rationale
Stationary Phase	C18 Column (250 mm x 4.6 mm, 5 µm)	Standard for reverse-phase separation of this analyte class.
Mobile Phase	Acetonitrile : Water (80:20, v/v)	Provides optimal retention and peak shape[1][12].
Flow Rate	0.5 mL/min	Balances analysis time and efficiency[12].
Detection	UV at 251 nm	Wavelength of maximum absorbance for high sensitivity[1][12].
Injection Volume	20 µL	Standard volume for quantitative analysis.
Column Temperature	Ambient (~25°C)	Sufficient for robust and reproducible results.
Run Time	10 minutes	Ensures elution of the main peak and any late-eluting impurities.

Preparation of Solutions

• Mobile Phase Preparation: Mix 800 mL of HPLC grade Acetonitrile with 200 mL of HPLC grade water. Degas the solution using a vacuum filter or sonication for 15 minutes.

• Standard Stock Solution (100 µg/mL): Accurately weigh 10 mg of (E)-Cefetamet Pivoxil reference standard and transfer it to a 100 mL volumetric flask. Dissolve and dilute to the mark with the mobile phase. Note: Due to its insolubility in water, the mobile phase or a suitable organic solvent should be used as the diluent[6][11].

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to achieve concentrations in the range of 10-50 µg/mL[1][12]. These will be used to establish linearity.

• Sample Solution Preparation (from tablets): a. Weigh and finely powder 20 tablets to get the average weight. b. Accurately weigh a quantity of the powder equivalent to 10 mg of (E)-Cefetamet Pivoxil and transfer it to a 100 mL volumetric flask. c. Add approximately 70 mL of the mobile phase and sonicate for 15 minutes to ensure complete dissolution of the drug. d. Dilute to the mark with the mobile phase, mix well, and filter through a 0.45 µm nylon syringe filter to remove insoluble excipients[12]. The resulting solution has a nominal concentration of 100 µg/mL.

Method Validation: Ensuring Trustworthiness and Reliability

The developed method was rigorously validated according to ICH Q2(R2) guidelines to demonstrate its suitability for the intended purpose[4][5].

Caption: Workflow for HPLC Method Development and Validation.

Specificity and Stability-Indicating Nature

Specificity is the ability of the method to unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, and matrix components[15].

• Protocol: Forced degradation studies were performed to demonstrate the stability-indicating capability of the method. The drug product was subjected to the following stress conditions as per ICH guidelines[16][17][18]:

  • Acid Hydrolysis: 1 mL of sample solution + 1 mL of 0.1 N HCl, heated at 60°C for 2 hours.

  • Base Hydrolysis: 1 mL of sample solution + 1 mL of 0.1 N NaOH, kept at room temperature for 30 minutes.

  • Oxidative Degradation: 1 mL of sample solution + 1 mL of 3% H₂O₂, kept at room temperature for 1 hour.

  • Thermal Degradation: Drug powder kept at 105°C for 24 hours.

  • Photolytic Degradation: Drug product exposed to UV light (254 nm) for 24 hours.

• Acceptance Criteria: The chromatograms should show that the peak for (E)-Cefetamet Pivoxil is well-resolved from any peaks of degradation products (Resolution > 2). Peak purity analysis using a photodiode array (PDA) detector should confirm the homogeneity of the analyte peak.

• Results: Significant degradation was observed under acid and base hydrolysis, consistent with literature findings[8][14]. The analyte peak remained well-resolved from all degradant peaks, confirming the method is stability-indicating.

Linearity

• Protocol: Five concentrations of the standard solution (e.g., 10, 20, 30, 40, 50 µg/mL) were injected in triplicate. A calibration curve was constructed by plotting the mean peak area against the concentration.

• Acceptance Criteria: The correlation coefficient (r²) should be ≥ 0.999.

• Results: The method demonstrated excellent linearity over the range of 10-50 µg/mL with a correlation coefficient of 0.9991[12].

Accuracy

• Protocol: Accuracy was determined by the percent recovery method. A known amount of standard drug was spiked into the placebo formulation at three different concentration levels (80%, 100%, and 120% of the target concentration). Each level was prepared in triplicate and analyzed.

• Acceptance Criteria: The mean percent recovery should be within 98.0% to 102.0%.

• Results: The mean recovery was found to be between 99% and 100%, indicating high accuracy[12].

Precision

• Protocol:

  • Repeatability (Intra-day Precision): Six replicate injections of the 100% test concentration (e.g., 30 µg/mL) were performed on the same day.

  • Intermediate Precision (Inter-day Ruggedness): The repeatability assay was performed by a different analyst on a different day using a different instrument.

• Acceptance Criteria: The Relative Standard Deviation (%RSD) should be ≤ 2.0%.

• Results: The %RSD for both repeatability and intermediate precision was found to be well within the acceptance limits, demonstrating the high precision of the method.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

• Protocol: LOD and LOQ were calculated based on the standard deviation of the response and the slope of the calibration curve using the formulae:

  • LOD = 3.3 × (σ / S)

  • LOQ = 10 × (σ / S) (where σ = standard deviation of the y-intercepts of regression lines, S = slope of the calibration curve).

• Results: The method showed high sensitivity with an LOD of 2.66 µg/mL and an LOQ of 8.07 µg/mL[12].

Robustness

• Protocol: The robustness of the method was evaluated by introducing small, deliberate variations in the method parameters, such as:

  • Flow rate (± 0.1 mL/min)

  • Mobile phase composition (e.g., ACN:Water 82:18 and 78:22)

• Acceptance Criteria: The %RSD of the results should be ≤ 2.0%, and system suitability parameters should remain within acceptable limits.

• Results: The method was found to be robust, with no significant impact on the results from the minor variations introduced.

Conclusion

The RP-HPLC method described in this application note is rapid, simple, specific, accurate, and precise for the quantification of (E)-Cefetamet Pivoxil in bulk and pharmaceutical dosage forms. The validation results confirm that the method is compliant with ICH guidelines and is suitable for its intended purpose. The demonstrated stability-indicating nature of the assay makes it particularly valuable for quality control and for monitoring the stability of (E)-Cefetamet Pivoxil formulations over time.

References

• Cefetamet Pivoxil | C20H25N5O7S2 | CID 5486182. PubChem. [Link]

• Chromatographic estimation of cefetamet pivoxil in bulk and tablet dosage form: Development and validation approach. International Journal of Pharmaceutical Chemistry and Analysis. (2022-10-20). [Link]

• Development of RP-HPLC methods for the simultaneously Estimation of cefetamet pivoxil HCL in formulations. ResearchGate. [Link]

• Chromatographic estimation of cefetamet pivoxil in bulk and tablet dosage form: Development and validation approach. ResearchGate. (2022-10-20). [Link]

• A simple and sensitive stability-indicating UHPLC-DAD method for the determination of cefetamet pivoxil hydrochloride. ResearchGate. [Link]

• Steps for HPLC Method Validation. Pharmaguideline. (2024-12-11). [Link]

• Stability-Indicating HPLC Method for the Determination of Cefcapene Pivoxil. National Center for Biotechnology Information (NCBI). (2012-09-18). [Link]

• The influence of pH, temperature and buffers on the degradation kinetics of cefetamet pivoxil hydrochloride in aqueous solutions. PubMed. [Link]

• New Method Development by HPLC and Validation as per ICH Guidelines. Acta Scientific. (2020-03-23). [Link]

• Chromatographic estimation of cefetamet pivoxil in bulk and tablet dosage form: Development and validation approach. International Journal of Pharmaceutical Chemistry and Analysis. [Link]

• ICH Guidelines for Analytical Method Validation Explained. AMSbiopharma. [Link]

• Results of forced degradation studies | Download Table. ResearchGate. [Link]

• The influence of pH, temperature and buffers on the degradation kinetics of cefetamet pivoxil hydrochloride in aqueous solutions. ResearchGate. [Link]

• Formulation development and rheological studies of palatable cefetamet pivoxil hydrochloride dry powder suspension. National Center for Biotechnology Information (NCBI). [Link]

• Kinetics of degradation of cefetamet pivaloyloxymethyl ester and its hydrochloride in solid phase. PubMed. [Link]

• ANALYTICAL METHOD DEVELOPMENT AND VALIDATION OF CEFETAMET BY RP-HPLC METHOD. JETIR. [Link]

• Cefetamet Pivoxil. A Review of Its Antibacterial Activity, Pharmacokinetic Properties and Therapeutic Use. Analytical Chemical Products. [Link]

• Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview. YouTube. [Link]

• Validation of Analytical Procedures Q2(R2). International Council for Harmonisation (ICH). (2023-11-30). [Link]

• A Validated Stability Indicating RP-HPLC Method for Cefditoren Pivoxil in Bulk Drug and Pharmaceutical Dosage Form. Research Journal of Pharmacy and Technology. [Link]

• Cefditoren Pivoxil | Degradation Pathways | HPLC-DAD | LC-MS-TOF | Stress Studies. Pharmatutor. [Link]

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Application Note: A Stability-Indicating UHPLC-DAD Method for the Analysis of (E)-Cefetamet Pivoxil and Its Degradation Products

Abstract

This application note presents a robust and sensitive stability-indicating Ultra-High-Performance Liquid Chromatography with Diode Array Detection (UHPLC-DAD) method for the quantitative analysis of (E)-Cefetamet Pivoxil and its degradation products. (E)-Cefetamet Pivoxil, an oral third-generation cephalosporin, is susceptible to degradation under various stress conditions, making a reliable analytical method crucial for quality control and stability studies in drug development.[1][2][3] This document provides a detailed protocol for the chromatographic separation, the forced degradation procedures used to generate potential impurities, and insights into the degradation pathways. The method is designed to be specific, accurate, precise, and linear over a relevant concentration range, ensuring trustworthy results for researchers, scientists, and drug development professionals.

Introduction

(E)-Cefetamet Pivoxil is a prodrug that is hydrolyzed in vivo to its active form, Cefetamet.[4][5] As a third-generation cephalosporin, it exhibits a broad spectrum of antibacterial activity.[2] The integrity and purity of the drug substance and its formulated products are paramount for ensuring therapeutic efficacy and patient safety. Due to the presence of hydrolyzable ester and beta-lactam functionalities, (E)-Cefetamet Pivoxil is prone to degradation.[1] Therefore, a stability-indicating analytical method is required by regulatory bodies to separate the active pharmaceutical ingredient (API) from any potential degradation products and impurities.

This application note addresses this need by providing a comprehensive UHPLC-DAD method. The choice of UHPLC offers significant advantages over traditional HPLC, including higher resolution, faster analysis times, and reduced solvent consumption, which are critical in a high-throughput drug development environment. The Diode Array Detector (DAD) allows for simultaneous detection at multiple wavelengths and spectral analysis, which is invaluable for peak purity assessment and preliminary identification of unknown degradation products.

Experimental

Instrumentation and Consumables

• UHPLC System: A high-performance UHPLC system equipped with a binary pump, autosampler, and a Diode Array Detector.

• Chromatography Data System (CDS): Software for instrument control, data acquisition, and processing.

• Analytical Column: Waters Acquity BEH C18, 2.1 x 100 mm, 1.7 µm particle size.[6][7]

• Vials: Amber glass vials to protect light-sensitive samples.

• Chemicals and Reagents:

  • (E)-Cefetamet Pivoxil reference standard

  • Acetonitrile (HPLC grade)

  • Formic acid (AR grade)[6][7]

  • Hydrochloric acid (AR grade)

  • Sodium hydroxide (AR grade)

  • Hydrogen peroxide (30%, AR grade)

  • Milli-Q or deionized water

Chromatographic Conditions

The selection of the chromatographic parameters was driven by the need for optimal separation of the parent drug from its degradation products. A C18 stationary phase was chosen for its versatility in reversed-phase chromatography. The mobile phase composition of 0.1% formic acid in water and acetonitrile provides good peak shape and resolution.[6][7] Formic acid helps to suppress the ionization of acidic and basic functional groups, leading to sharper peaks.

Table 1: Optimized UHPLC-DAD Parameters

Parameter	Setting
Column	Waters Acquity BEH C18, 2.1 x 100 mm, 1.7 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Gradient Program	60% B (Isocratic)
Flow Rate	0.7 mL/min[6][7]
Column Temperature	30 °C[6][7]
Injection Volume	5 µL
DAD Wavelength	265 nm for quantification; 200-400 nm for spectral analysis[6][7]
Run Time	10 minutes

Preparation of Solutions

• Standard Stock Solution (1000 µg/mL): Accurately weigh 25 mg of (E)-Cefetamet Pivoxil reference standard and dissolve in a 25 mL volumetric flask with acetonitrile.

• Working Standard Solution (100 µg/mL): Dilute 1 mL of the stock solution to 10 mL with the mobile phase.

Forced Degradation Studies

Forced degradation studies are essential to demonstrate the stability-indicating nature of the analytical method.[8] These studies expose the drug substance to harsh conditions to generate degradation products, which are then analyzed to ensure the method can effectively separate them from the parent peak. (E)-Cefetamet Pivoxil has been shown to be susceptible to hydrolysis under acidic and basic conditions.[4][7]

Protocol for Forced Degradation

• Acid Hydrolysis: To 1 mL of the standard stock solution, add 1 mL of 0.1 N HCl. Heat at 60 °C for 2 hours. Cool the solution and neutralize with 1 mL of 0.1 N NaOH. Dilute to 10 mL with the mobile phase.

• Base Hydrolysis: To 1 mL of the standard stock solution, add 1 mL of 0.1 N NaOH. Keep at room temperature for 30 minutes. Neutralize with 1 mL of 0.1 N HCl. Dilute to 10 mL with the mobile phase.

• Oxidative Degradation: To 1 mL of the standard stock solution, add 1 mL of 30% H₂O₂. Keep at room temperature for 4 hours. Dilute to 10 mL with the mobile phase.

• Thermal Degradation: Place the solid (E)-Cefetamet Pivoxil powder in a hot air oven at 80 °C for 24 hours. Dissolve the stressed powder in acetonitrile to prepare a 100 µg/mL solution.

• Photolytic Degradation: Expose a solution of (E)-Cefetamet Pivoxil (100 µg/mL in mobile phase) to UV light (254 nm) for 24 hours.

Workflow for UHPLC-DAD Analysis

Figure 1: A schematic workflow of the UHPLC-DAD analysis of (E)-Cefetamet Pivoxil.

Results and Discussion

The developed UHPLC-DAD method successfully separated (E)-Cefetamet Pivoxil from its degradation products. The retention time for the parent compound was observed at approximately 4.5 minutes. The chromatograms from the forced degradation studies showed significant degradation under acidic and basic conditions, with minor degradation under oxidative and thermal stress. The drug was found to be relatively stable under photolytic conditions.[7]

Table 2: Summary of Forced Degradation Results

Stress Condition	Observation	Peak Purity of (E)-Cefetamet Pivoxil
Acid Hydrolysis	Significant degradation with multiple degradation peaks observed.	Pass
Base Hydrolysis	Rapid and extensive degradation with distinct degradation products.	Pass
Oxidative Degradation	Minor degradation observed.	Pass
Thermal Degradation	Slight degradation of the solid drug.	Pass
Photolytic Degradation	No significant degradation observed.	Pass

The peak purity analysis using the DAD confirmed that the (E)-Cefetamet Pivoxil peak was spectrally pure in all stressed samples, indicating that the method is specific and stability-indicating.

Proposed Degradation Pathway

Based on the known chemistry of cephalosporins and the results of the forced degradation studies, a plausible degradation pathway for (E)-Cefetamet Pivoxil is proposed. The primary degradation routes involve the hydrolysis of the beta-lactam ring and the pivoxil ester moiety. Under acidic and basic conditions, the highly strained beta-lactam ring is susceptible to cleavage. The ester linkage is also readily hydrolyzed, which would release the active drug, Cefetamet, and pivalic acid. Isomerization of the double bond in the dihydrothiazine ring (e.g., to Δ²-isomers) is another common degradation pathway for cephalosporins.[4]

Degradation Pathway of (E)-Cefetamet Pivoxil

Figure 2: A simplified proposed degradation pathway for (E)-Cefetamet Pivoxil under stress conditions.

Conclusion

The UHPLC-DAD method detailed in this application note is a reliable and efficient tool for the analysis of (E)-Cefetamet Pivoxil and its degradation products. The method's specificity, demonstrated through comprehensive forced degradation studies, makes it suitable for stability testing and quality control in a regulated environment. The short run time and high resolution offered by UHPLC make this method ideal for routine analysis in the pharmaceutical industry. The insights into the degradation behavior of (E)-Cefetamet Pivoxil can aid in the development of stable formulations and appropriate storage conditions.

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• Wang, D., et al. (2015). Characterization of the impurities and isomers in cefetamet pivoxil hydrochloride by liquid chromatography/time-of-flight mass spectrometry and ion trap mass spectrometry. Ovid. Retrieved from [Link]

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Application Notes and Protocols for In Vitro Susceptibility Testing of (E)-Cefetamet Pivoxil

Introduction: Understanding (E)-Cefetamet Pivoxil

(E)-Cefetamet Pivoxil is an orally administered third-generation cephalosporin.[1] It functions as a prodrug, meaning it is biochemically converted in the body to its active form, cefetamet.[1][2][3] The active metabolite, cefetamet, exerts its bactericidal effect by targeting penicillin-binding proteins (PBPs), which are essential enzymes in the final stages of bacterial cell wall synthesis.[2][4][5] By inhibiting the cross-linking of peptidoglycan chains, cefetamet compromises the structural integrity of the bacterial cell wall, leading to cell lysis and death.

Cefetamet demonstrates a broad spectrum of activity, particularly against Gram-negative bacteria of the Enterobacteriaceae family, Haemophilus influenzae, and respiratory pathogens like Streptococcus pneumoniae.[1][4][6] Its structure confers stability against many common β-lactamase enzymes, which are a primary mechanism of resistance to many penicillin and cephalosporin antibiotics.[3][6] However, its activity is limited against penicillin-resistant S. pneumoniae, staphylococci, and Pseudomonas aeruginosa.[1][6]

Important Note for Researchers: As of the date of this document, major international standards committees, such as the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST), have archived or removed clinical breakpoints for cefetamet.[7] Breakpoints for Neisseria gonorrhoeae, for instance, were removed from CLSI document M100 in 2018 as the agent is no longer recommended for treating gonococcal infections.[8] Consequently, the following protocols are provided for research and investigational purposes only . The results obtained cannot be used to guide clinical patient therapy, as no current, standardized interpretive criteria (Susceptible, Intermediate, Resistant) exist.

Part 1: Preparation of Cefetamet Antimicrobial Stock Solution

The foundation of accurate susceptibility testing is the correct preparation of the antimicrobial agent. (E)-Cefetamet Pivoxil Hydrochloride is insoluble in water but soluble in solvents like dimethyl sulfoxide (DMSO).[4][9] The following protocol is based on established guidelines for preparing antimicrobial stock solutions.[4]

Causality: A high-concentration, stable stock solution is prepared in a suitable solvent (DMSO) and then diluted in aqueous testing medium to achieve the final desired concentrations. This approach is necessary for water-insoluble compounds and ensures accurate and reproducible dilution series. Using a concentration of at least 1000 µg/mL minimizes the volume of solvent added to the test medium, preventing potential solvent toxicity to the bacteria.

Protocol 1.1: Preparation of 1280 µg/mL Cefetamet Stock Solution

• Determine Powder Potency: Obtain the potency of the (E)-Cefetamet Pivoxil Hydrochloride powder from the manufacturer's certificate of analysis. Potency is typically expressed as µg of active drug per mg of powder.

• Calculate Required Powder Mass: Use the following formula, adapted from CLSI M07 guidelines, to calculate the amount of powder needed.[4]

  • Formula: Mass of Powder (mg) = (Desired Concentration (µg/mL) × Desired Volume (mL)) / Powder Potency (µg/mg)

  • Example: To prepare 10 mL of a 1280 µg/mL stock solution from a powder with a potency of 950 µg/mg: Mass (mg) = (1280 µg/mL × 10 mL) / 950 µg/mg = 13.47 mg

• Weighing: Aseptically weigh the calculated amount of cefetamet pivoxil hydrochloride powder using a calibrated analytical balance.

• Solubilization:

  • Transfer the weighed powder to a sterile, conical tube (e.g., 15 mL or 50 mL).

  • Add a small volume of high-quality, sterile DMSO (e.g., 1-2 mL) to dissolve the powder completely. Gentle vortexing may be required.

  • Once fully dissolved, add the remaining volume of DMSO to reach the final desired volume (10 mL in the example).

• Storage:

  • Dispense the stock solution into small, single-use aliquots in sterile cryovials.

  • Store at ≤ -60°C. Under these conditions, the stock solution can be expected to be stable for at least six months.[4] Avoid repeated freeze-thaw cycles.

Part 2: Broth Microdilution MIC Assay

The broth microdilution (BMD) method is a quantitative technique used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent. The MIC is the lowest concentration of the drug that completely inhibits the visible growth of a microorganism in vitro. This protocol is aligned with the principles outlined by CLSI.[1][7]

Experimental Logic: This assay exposes a standardized bacterial inoculum to a serial two-fold dilution of cefetamet in a nutrient broth. Bacterial growth is assessed after a defined incubation period. The absence of visible growth (turbidity) in a well indicates that the cefetamet concentration in that well is sufficient to inhibit the organism.

Caption: Workflow for the Broth Microdilution MIC Assay.

Protocol 2.1: Performing the BMD Assay

• Prepare Materials:

  • Medium: Cation-Adjusted Mueller-Hinton Broth (CAMHB).

  • Plates: Sterile 96-well microtiter plates.

  • Cefetamet Stock: Thaw an aliquot of the 1280 µg/mL stock solution.

• Prepare Cefetamet Dilution Plate:

  • Determine the final concentration range to be tested (e.g., 0.06 to 32 µg/mL).

  • Prepare a "2X" working solution of the highest concentration. For a final top concentration of 32 µg/mL, dilute the stock solution in CAMHB to create a 64 µg/mL working solution.

  • Using a multichannel pipette, dispense 50 µL of sterile CAMHB into wells 2 through 12 of a 96-well plate.

  • Add 100 µL of the 64 µg/mL cefetamet working solution to well 1.

  • Perform a serial 2-fold dilution by transferring 50 µL from well 1 to well 2. Mix well by pipetting up and down.

  • Continue this process from well 2 to 3, and so on, up to well 10.

  • After mixing well 10, discard the final 50 µL.

  • Well 11 will serve as the growth control (no drug), and well 12 as the sterility control (no bacteria).

• Prepare Bacterial Inoculum:

  • Select 3-5 well-isolated colonies from a fresh (18-24 hour) non-selective agar plate.

  • Suspend the colonies in sterile saline or broth.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL.

  • Within 15 minutes, dilute this standardized suspension in CAMHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test wells. This typically requires a 1:100 dilution to get to 1-2 x 10⁶ CFU/mL, which is then diluted 1:1 in the plate.

• Inoculation and Incubation:

  • Inoculate 50 µL of the diluted bacterial suspension into wells 1 through 11. The final volume in each well will be 100 µL.

  • The final bacterial concentration will be ~5 x 10⁵ CFU/mL, and the cefetamet concentrations will be halved to the desired final range (e.g., 32, 16, 8, ... 0.06 µg/mL).

  • Cover the plate and incubate in ambient air at 35°C ± 2°C for 16-20 hours.

• Reading Results:

  • Visually inspect the wells for turbidity. The growth control (well 11) should be distinctly turbid. The sterility control (well 12) should be clear.

  • The MIC is the lowest concentration of cefetamet at which there is no visible growth (clear well).

Part 3: Kirby-Bauer Disk Diffusion Assay

The Kirby-Bauer disk diffusion method is a qualitative or semi-quantitative test that assesses the susceptibility of a bacterium to an antimicrobial agent. The size of the zone of growth inhibition around an antibiotic-impregnated disk is correlated with the organism's susceptibility.

Scientific Rationale: When a disk containing a known amount (potency) of cefetamet is placed on an agar plate uniformly inoculated with a test organism, the drug diffuses into the agar, creating a concentration gradient. If the organism is susceptible, its growth will be inhibited in a circular zone around the disk where the drug concentration exceeds the MIC. The diameter of this zone is inversely proportional to the MIC.

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Application Notes and Protocols for Studying (E)-Cefetamet Pivoxil in Respiratory Tract Infections

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: Understanding (E)-Cefetamet Pivoxil

(E)-Cefetamet Pivoxil is an orally administered third-generation cephalosporin. It functions as a prodrug, which is hydrolyzed by esterases in the gastrointestinal tract to its active form, cefetamet.[1][2][3] Cefetamet exhibits broad-spectrum bactericidal activity by inhibiting the final transpeptidation step of peptidoglycan synthesis in the bacterial cell wall.[4] This interference with the penicillin-binding proteins (PBPs) compromises the integrity of the cell wall, ultimately leading to cell lysis and death.[4]

This compound is particularly relevant for respiratory tract infections due to its high in vitro activity against major respiratory pathogens, including Streptococcus pneumoniae, Haemophilus influenzae, and Moraxella catarrhalis.[1][4][5] It is also effective against β-lactamase-producing strains of H. influenzae and M. catarrhalis.[1][2] However, it demonstrates poor activity against penicillin-resistant S. pneumoniae and is not active against Pseudomonas spp.[1][2][4][5]

Pharmacokinetically, cefetamet pivoxil has an oral bioavailability of approximately 50%, which is enhanced when taken with food.[5][6][7] It has a plasma half-life of about 2.2 to 2.6 hours and is primarily eliminated unchanged in the urine.[5][6] These properties make it a suitable candidate for the treatment of community-acquired respiratory tract infections.[1][5][6]

These application notes provide a comprehensive guide to the experimental models and protocols for the preclinical evaluation of (E)-Cefetamet Pivoxil's efficacy in the context of respiratory tract infections.

Part 1: In Vitro Evaluation of Antimicrobial Activity

The initial assessment of any antimicrobial agent involves a thorough in vitro characterization of its activity against relevant pathogens. This provides foundational data on the drug's potency and spectrum.

Minimum Inhibitory Concentration (MIC) Assay

The MIC is the lowest concentration of an antimicrobial that prevents the visible growth of a microorganism after overnight incubation. This is a fundamental measure of an antibiotic's potency.

Protocol: Broth Microdilution MIC Assay

This protocol adheres to the guidelines established by the Clinical and Laboratory Standards Institute (CLSI).[8][9]

• Bacterial Strain Selection:

  • Procure well-characterized, reference strains of key respiratory pathogens (e.g., Streptococcus pneumoniae, Haemophilus influenzae, Moraxella catarrhalis) from a reputable culture collection (e.g., ATCC).

  • Include both β-lactamase-positive and -negative strains where applicable.

  • Clinical isolates from patients with respiratory tract infections should also be tested to assess activity against contemporary strains.

• Inoculum Preparation:

  • From a fresh (18-24 hour) culture plate, select 3-5 well-isolated colonies of the test organism.

  • Transfer the colonies to a tube containing sterile saline or appropriate broth.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.

  • Within 15 minutes, dilute this suspension to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test wells.[10]

• Preparation of (E)-Cefetamet Pivoxil Dilutions:

  • Prepare a stock solution of cefetamet (the active form) in a suitable solvent (e.g., DMSO, ethanol) as it is insoluble in water.[4]

  • Perform serial two-fold dilutions in cation-adjusted Mueller-Hinton broth (or other appropriate media for fastidious organisms like Haemophilus Test Medium) in a 96-well microtiter plate. The typical concentration range to test is 0.06 to 64 µg/mL.

• Inoculation and Incubation:

  • Add the standardized bacterial inoculum to each well of the microtiter plate.

  • Include a growth control well (no antibiotic) and a sterility control well (no bacteria).

  • Incubate the plates at 35-37°C for 16-20 hours in ambient air (or in a CO₂-enriched atmosphere for capnophilic organisms like S. pneumoniae).

• Result Interpretation:

  • The MIC is the lowest concentration of the antibiotic at which there is no visible growth (turbidity).

  • Compare the results to established breakpoints from CLSI or EUCAST to categorize the isolates as susceptible, intermediate, or resistant.

Data Presentation: Example MIC Data for Cefetamet

Organism	Strain Type	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)
Streptococcus pneumoniae	Penicillin-Susceptible	0.25	0.5
Haemophilus influenzae	β-lactamase-negative	≤0.06	0.12
Haemophilus influenzae	β-lactamase-positive	0.12	0.25
Moraxella catarrhalis	β-lactamase-positive	0.5	1
Klebsiella pneumoniae	-	0.39	1.56
Escherichia coli	-	0.78	3.13

Note: The above data is illustrative and based on published findings.[11][12] Actual results may vary.

Time-Kill Kinetic Assays

Time-kill assays provide dynamic information about the bactericidal or bacteriostatic activity of an antibiotic over time.

Protocol: Time-Kill Assay

• Inoculum Preparation: Prepare a standardized inoculum in the logarithmic phase of growth at a concentration of approximately 5 x 10⁵ to 5 x 10⁶ CFU/mL in a suitable broth.

• Drug Concentrations: Test cefetamet at concentrations corresponding to 1x, 2x, 4x, and 8x the predetermined MIC for the test organism. Include a growth control without any antibiotic.

• Sampling and Plating:

  • Incubate the cultures at 35-37°C with shaking.

  • At specified time points (e.g., 0, 2, 4, 6, 8, and 24 hours), withdraw an aliquot from each culture.

  • Perform serial dilutions of the aliquots in sterile saline and plate onto appropriate agar plates.

• Colony Counting and Analysis:

  • Incubate the plates for 18-24 hours and count the number of viable colonies (CFU/mL).

  • Plot the log₁₀ CFU/mL versus time for each antibiotic concentration.

  • Bactericidal activity is typically defined as a ≥3-log₁₀ (99.9%) reduction in the initial CFU/mL.

Part 2: In Vivo Models of Respiratory Tract Infection

Animal models are crucial for evaluating the efficacy of an antibiotic in a complex biological system, taking into account its pharmacokinetic and pharmacodynamic (PK/PD) properties.[13][14][15] The murine pneumonia model is a well-established and widely used model for this purpose.[16][17]

Murine Model of Acute Bacterial Pneumonia

This model mimics human community-acquired pneumonia and is valuable for assessing the in vivo efficacy of antibiotics.[16][18]

Workflow for Murine Pneumonia Model

Caption: Workflow for PK/PD analysis in animal models.

Protocol: Murine PK Study and Data Integration

• Pharmacokinetic Study:

  • Administer a single oral dose of (E)-Cefetamet Pivoxil to uninfected mice.

  • Collect blood samples via sparse sampling at multiple time points (e.g., 0.25, 0.5, 1, 2, 4, 6, 8 hours) post-dose.

  • Process blood to obtain plasma and measure the concentration of the active drug, cefetamet, using a validated analytical method like LC-MS/MS.

  • Determine the key PK parameters: Cmax (peak concentration), Tmax (time to peak concentration), AUC (area under the concentration-time curve), and elimination half-life (t½). [7] * Determine the extent of plasma protein binding to calculate the free (unbound) drug concentration, as this is the microbiologically active fraction. [5]

• Dose-Fractionation Study (in an infection model):

  • Use the murine pneumonia or thigh infection model. [15] * Administer a range of total daily doses of (E)-Cefetamet Pivoxil, but fractionate the doses into different schedules (e.g., every 6, 12, or 24 hours).

  • This helps to disentangle the importance of the PK/PD indices (Cmax/MIC, AUC/MIC, and %fT>MIC).

  • Measure the bacterial load after 24 hours of therapy for each dosing regimen.

• Data Analysis and Modeling:

  • For each dosing regimen, calculate the corresponding %fT>MIC, AUC/MIC, and Cmax/MIC values.

  • Plot the change in bacterial load (Δlog₁₀ CFU) against each of the calculated PK/PD indices.

  • Use a sigmoid Emax model to determine which index best correlates with efficacy (i.e., has the highest R² value).

  • From this correlation, determine the magnitude of the PK/PD index required for different levels of effect (e.g., stasis, 1-log kill, 2-log kill). This target can then be used to predict the efficacy of different dosing regimens in humans. [19]

Conclusion

The experimental models and protocols detailed in these application notes provide a robust framework for the preclinical evaluation of (E)-Cefetamet Pivoxil for the treatment of respiratory tract infections. By systematically assessing its in vitro potency and its in vivo efficacy through PK/PD principles, researchers can generate the critical data needed to support its development and define its optimal clinical use. Adherence to standardized methodologies, such as those from CLSI, is paramount for ensuring the reproducibility and reliability of the generated data.

References

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• Hoover, J. L., et al. (2020). Assessing Animal Models of Bacterial Pneumonia Used in Investigational New Drug Applications for the Treatment of Bacterial Pneumonia. Antimicrobial Agents and Chemotherapy, 64(5), e02144-19. Retrieved from [Link]

• Mouton, J. W., Dudley, M. N., Cars, O., Derendorf, H., & Drusano, G. L. (2002). Animal model pharmacokinetics and pharmacodynamics: a critical review. International Journal of Antimicrobial Agents, 19(4), 261–268. Retrieved from [Link]

• Mizgerd, J. P., et al. (2022). Best Practices in the Development and Use of Experimental Models of Bacterial Pneumonia: An Official American Thoracic Society Workshop Report. ATS Journals. Retrieved from [Link]

• Sasaki, T., et al. (1990). [Clinical studies on cefteram pivoxil in the treatment of respiratory infections]. Kansenshogaku Zasshi. The Journal of the Japanese Association for Infectious Diseases, 64(10), 1269–1281. Retrieved from [Link]

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• Schaad, U. B., et al. (1992). Clinical Trials on Pediatric Lower-Respiratory-Tract Infection: Results and Comments With Cefetamet Pivoxil. Chemotherapy, 38 Suppl 2, 29–32. Retrieved from [Link]

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• Zhao, M., Lepak, A. J., & Andes, D. R. (2016). Animal models in the pharmacokinetic/pharmacodynamic evaluation of antimicrobial agents. Bioorganic & Medicinal Chemistry. Retrieved from [Link]

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• Schaad, U. B., et al. (2009). Clinical Trial on Pediatric Lower-Respiratory-Tract Infection: Results and Comments with Cefetamet Pivoxil. Karger Publishers. Retrieved from [Link]

• DeepDyve. (n.d.). Clinical Trial on Pediatric Lower-Respiratory-Tract Infection: Results and Comments with Cefetamet Pivoxil. Retrieved from [Link]

• Fernex, M. (1993). Comparative clinical efficacy of cefetamet pivoxil in lower respiratory tract infection. The Journal of international medical research, 21(3), 159–171. Retrieved from [Link]

• Li, D., et al. (2023). Animal pharmacokinetics/pharmacodynamics (PK/PD) infection models for clinical development of antibacterial drugs: lessons from selected cases. Journal of Antimicrobial Chemotherapy, 78(Supplement_2), ii2–ii11. Retrieved from [Link]

• Bryson, H. M., & Brogden, R. N. (1993). Cefetamet pivoxil. A review of its antibacterial activity, pharmacokinetic properties and therapeutic use. Drugs, 45(4), 589–621. Retrieved from [Link]

• Gatzola-Karaveli, M., et al. (1989). Cefetamet pivoxil in paediatric patients suffering from lower respiratory tract infections. Pharmatherapeutica, 5(6), 423–428. Retrieved from [Link]

• Kissling, M., Germano, G., & Fernex, M. (1988). Cefetamet pivoxil a new oral cephalosporin: clinical evaluation. Chemotherapy, 34(6), 519–529. Retrieved from [Link]

• Drugbank. (n.d.). Cefetamet Pivoxil Hydrochloride- Drug Interactions, Dosage, Side Effects. Retrieved from [Link]

• CLSI. (n.d.). M100 | Performance Standards for Antimicrobial Susceptibility Testing. Retrieved from [Link]

• Creative Diagnostics. (n.d.). Bacterial Respiratory Disease Model. Retrieved from [Link]

• Kyushu University. (n.d.). Basic and clinical studies on cefetamet pivoxil. Kyushu University Institutional Repository. Retrieved from [Link]

• Grimm, H. (1988). Cefetamet pivoxil: bacteriostatic and bactericidal activity of the free acid against 355 gram-negative rods. Infection, 16(3), 194–198. Retrieved from [Link]

• Unifesp. (n.d.). CEFETAMET PIVOXIL IN THE TREATMENT OF COMMUNITY-ACQUIRED PNEUMONIA IN CHILDREN. Retrieved from [Link]

• National Institutes of Health. (n.d.). Antimicrobial Susceptibility Testing. StatPearls. Retrieved from [Link]

• ResearchGate. (n.d.). Manual of Antimicrobial Susceptibility Testing. Retrieved from [Link]

• Coenye, T., & Chalmers, J. D. (2022). Recreating chronic respiratory infections in vitro using physiologically relevant models. FEMS Microbiology Reviews, 46(5), fuac024. Retrieved from [Link]

• Analytical Chemical Products. (n.d.). Cefetamet Pivoxil. A Review of Its Antibacterial Activity, Pharmacokinetic Properties and Therapeutic Use. Retrieved from [Link]

• Semantic Scholar. (n.d.). Cefetamet pivoxil. A review of its antibacterial activity, pharmacokinetic properties and therapeutic use. Retrieved from [Link]

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• Oxford Academic. (n.d.). In vitro modelling of bacterial pneumonia: a comparative analysis of widely applied complex cell culture models. Retrieved from [Link]

• Koup, J. R., et al. (1988). Pharmacokinetics of cefetamet (Ro 15-8074) and cefetamet pivoxil (Ro 15-8075) after intravenous and oral doses in humans. Antimicrobial agents and chemotherapy, 32(4), 573–579. Retrieved from [Link]

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Application Note: High-Resolution LC-MS Strategies for the Identification of (E)-Cefetamet Pivoxil Impurities

Abstract

This application note presents a detailed protocol for the identification and characterization of potential impurities of (E)-Cefetamet Pivoxil, a third-generation oral cephalosporin antibiotic. Ensuring the purity of active pharmaceutical ingredients (APIs) is paramount for the safety and efficacy of drug products.[1] This guide outlines a robust Liquid Chromatography-Mass Spectrometry (LC-MS) method, leveraging high-resolution mass spectrometry for the confident structural elucidation of process-related impurities and degradation products. The methodologies described herein are designed for researchers, quality control analysts, and drug development professionals, providing a framework for comprehensive impurity profiling in accordance with international regulatory standards.[2][3]

Introduction: The Imperative of Impurity Profiling

(E)-Cefetamet Pivoxil, like many complex pharmaceutical molecules, can contain impurities originating from the manufacturing process or that form during storage due to degradation.[4] These impurities, even in trace amounts, may impact the drug's safety and efficacy.[1] Therefore, regulatory bodies like the International Council for Harmonisation (ICH) have established stringent guidelines (Q3A for drug substances and Q3B for drug products) that mandate the reporting, identification, and toxicological qualification of impurities exceeding specific thresholds.[1][2][3][5][6]

Liquid chromatography coupled with mass spectrometry (LC-MS) has become an indispensable tool for this purpose, offering high sensitivity and selectivity for the detection and identification of impurities.[7] This application note details a high-performance liquid chromatography (HPLC) method coupled with Time-of-Flight (TOF) and Ion Trap mass spectrometry for the comprehensive analysis of (E)-Cefetamet Pivoxil and its related substances.[8] A study by Wang et al. successfully identified ten impurities and isomers in Cefetamet Pivoxil hydrochloride using a similar approach, demonstrating the power of this technique.[4][8]

Experimental Design & Rationale

The overall workflow is designed to first separate the impurities from the main API using reversed-phase HPLC and then to identify them using high-resolution mass spectrometry and tandem mass spectrometry (MS/MS).

Figure 1: Workflow for LC-MS based impurity identification of (E)-Cefetamet Pivoxil.

Forced Degradation Studies

To identify potential degradation products that may form under various storage and handling conditions, forced degradation studies are essential.[9] These studies are conducted under more severe conditions than accelerated stability studies and are a requirement of ICH guideline Q1A(R2).[10][11] By subjecting (E)-Cefetamet Pivoxil to acidic, basic, oxidative, thermal, and photolytic stress, we can generate a comprehensive impurity profile.

Materials and Methods

Reagents and Materials

• (E)-Cefetamet Pivoxil Reference Standard and test samples

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium acetate (LC-MS grade)

• Water (Milli-Q or equivalent)

• Hydrochloric acid (for forced degradation)

• Sodium hydroxide (for forced degradation)

• Hydrogen peroxide (for forced degradation)

Instrumentation

• High-Performance Liquid Chromatography (HPLC) system with a UV detector.

• A C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm) is a common choice for cephalosporin analysis.[12][13]

• High-Resolution Mass Spectrometer (e.g., Q-TOF or Orbitrap) equipped with an Electrospray Ionization (ESI) source.

Detailed Protocols

Standard and Sample Preparation

• Standard Solution: Accurately weigh and dissolve the (E)-Cefetamet Pivoxil reference standard in a suitable diluent (e.g., acetonitrile/water 50:50 v/v) to a final concentration of 1 mg/mL.

• Sample Solution: Prepare the test sample in the same manner as the standard solution.

• Forced Degradation Sample Preparation:

  • Acid Hydrolysis: Dissolve the sample in 0.1 M HCl and heat at 60°C for a specified time. Neutralize with an equivalent amount of 0.1 M NaOH.[9]

  • Base Hydrolysis: Dissolve the sample in 0.1 M NaOH and keep at room temperature for a specified time. Neutralize with an equivalent amount of 0.1 M HCl.[9]

  • Oxidative Degradation: Dissolve the sample in a solution of 3% hydrogen peroxide and keep at room temperature for a specified time.[10]

  • Thermal Degradation: Expose the solid drug substance to dry heat (e.g., 80°C) for a specified duration.

  • Photolytic Degradation: Expose the drug substance to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.

• Filter all solutions through a 0.22 µm syringe filter before injection.

LC-MS Analysis Protocol

Parameter	Condition	Rationale
LC Column	C18 Reversed-Phase (e.g., 4.6 x 250 mm, 5 µm)	Provides good retention and separation for cephalosporins and their impurities.[12][13]
Mobile Phase A	0.1% Formic Acid in Water	Acidified mobile phase improves peak shape and ionization efficiency in positive ESI mode.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is a common organic modifier providing good elution strength.
Gradient Elution	A time-programmed gradient from low to high organic content (e.g., 5% to 95% B over 30 minutes)	Ensures elution of both polar and non-polar impurities.
Flow Rate	0.8 mL/min	A typical flow rate for a 4.6 mm ID column.
Column Temperature	30°C	Maintains consistent retention times and peak shapes.
Injection Volume	10 µL
Ionization Mode	Electrospray Ionization (ESI), Positive	Cephalosporins generally ionize well in positive mode.
MS Acquisition	Full Scan (m/z 100-1000)	To detect all potential impurities.
MS/MS Acquisition	Data-Dependent Acquisition (DDA) or Targeted MS/MS	To obtain fragmentation spectra for structural elucidation of detected impurities.

Table 1: Recommended LC-MS Parameters for (E)-Cefetamet Pivoxil Impurity Profiling.

Data Analysis and Structural Elucidation

The identification of impurities is a multi-step process:

• Peak Detection: Chromatographic peaks corresponding to potential impurities are detected.

• Accurate Mass Measurement: The high-resolution mass spectrometer provides the accurate mass of the molecular ion ([M+H]⁺). This allows for the determination of the elemental composition.

• Fragmentation Analysis: The MS/MS spectra reveal the fragmentation pattern of the impurity. By comparing this to the fragmentation of the (E)-Cefetamet Pivoxil standard and applying knowledge of common degradation pathways of β-lactam antibiotics, a putative structure can be proposed.[8][12] For instance, the cleavage of the β-lactam ring is a characteristic fragmentation pathway for cephalosporins.

A study on Cefetamet Pivoxil hydrochloride identified several impurities, including isomers and degradation products, by analyzing their fragmentation patterns.[8]

Impurity	Retention Time (min)	[M+H]⁺ (m/z)	Key Fragments (m/z)	Potential Identity
(E)-Cefetamet Pivoxil	15.2	511.13	398.08, 284.06, 156.01	Active Pharmaceutical Ingredient
Impurity A	12.8	529.14	416.09, 302.07	Hydrolyzed product (cleavage of pivoxil ester)
Impurity B	16.5	511.13	398.08, 284.06, 156.01	(Z)-isomer of Cefetamet Pivoxil
Impurity C	10.5	467.10	354.05, 240.03	Decarboxylated degradation product

Table 2: Example of Impurity Data Obtained from LC-MS Analysis (Hypothetical Data for Illustrative Purposes).

Conclusion

The LC-MS method detailed in this application note provides a robust and reliable approach for the identification and characterization of impurities in (E)-Cefetamet Pivoxil. By employing high-resolution mass spectrometry and conducting thorough forced degradation studies, a comprehensive impurity profile can be established, ensuring the quality, safety, and regulatory compliance of the drug substance. This protocol serves as a foundational guide that can be further optimized and validated for routine quality control and stability testing in a regulated laboratory environment.

References

• AMSbiopharma. (n.d.). Impurity guidelines in drug development under ICH Q3.
• International Journal of Pharmaceutical Investigation. (2022). Impurities in Drug Substance-An Overview of ICH Q3A, Q3C and M7 Guidelines.
• European Medicines Agency. (2006). ICH Q3B (R2) Impurities in new drug products - Scientific guideline.
• Journal of Chemical and Pharmaceutical Research. (2011). International Conference on Harmonisation Guidelines for Regulation of Pharmaceutical Impurities in New Drug Substances.
• GMP Compliance. (n.d.). FDA Guidance for Industry: Q3B(R) Impurities in New Drug Products.
• Wang, D., Wang, F., & Wang, J. (2015). Characterization of the impurities and isomers in cefetamet pivoxil hydrochloride by liquid chromatography/time-of-flight mass. Journal of Pharmaceutical and Biomedical Analysis, 111, 71-77.
• National Institutes of Health. (2024). Eco-friendly high-throughput screening of cephalosporins impurities: Utilizing 2D-carbon microfiber fractionation system combined with quadrupole time of flight high-resolution mass spectrometer.
• Wang, D., Wang, F., & Wang, J. (2015). Characterization of the impurities and isomers in cefetamet pivoxil hydrochloride by liquid chromatography/time-of-flight mass spectrometry and ion trap mass spectrometry. Journal of Pharmaceutical and Biomedical Analysis, 111, 71-77.
• Jelińska, A., Dobrowolski, L., & Oszczapowicz, I. (2004). The influence of pH, temperature and buffers on the degradation kinetics of cefetamet pivoxil hydrochloride in aqueous solutions. Journal of Pharmaceutical and Biomedical Analysis, 35(5), 1273-1277.
• Gawande, V. T., Bothara, K. G., Singh, A., & Mahajan, A. A. (2015). Identification and Characterization of Hydrolytic Degradation Products of Cefditoren Pivoxil using LC and LC-MS/TOF. Indian Journal of Pharmaceutical Sciences, 77(1), 75–82.
• National Center for Biotechnology Information. (2012). Mass Spectral Profile for Rapid Differentiating Beta-Lactams from Their Ring-Opened Impurities.
• Gawande, V. T., Bothara, K. G., Singh, A., & Mahajan, A. A. (2015). Identification and Characterization of Hydrolytic Degradation Products of Cefditoren Pivoxil using LC and LC-MS/TOF. PubMed, 77(1), 75-82.
• Bhaskar, R., Ola, M., Vinit, A., Chavan, A., & Girase, H. (2020). Current Trend in Performance of Forced Degradation Studies for Drug Substance and Drug Product's. Journal of Drug Delivery and Therapeutics, 10(2-s), 149-155.
• MDPI. (2023). Scoping Review of Extraction Methods for Detecting β-Lactam Antibiotics in Food Products of Animal Origin.

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• 3. ICH Q3B (R2) Impurities in new drug products - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 4. ovid.com [ovid.com]
• 5. jocpr.com [jocpr.com]
• 6. FDA Guidance for Industry: Q3B(R) Impurities in New Drug Products - ECA Academy [gmp-compliance.org]
• 7. Eco-friendly high-throughput screening of cephalosporins impurities: Utilizing 2D-carbon microfiber fractionation system combined with quadrupole time of flight high-resolution mass spectrometer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Characterization of the impurities and isomers in cefetamet pivoxil hydrochloride by liquid chromatography/time-of-flight mass spectrometry and ion trap mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. scispace.com [scispace.com]
• 10. Identification and Characterization of Hydrolytic Degradation Products of Cefditoren Pivoxil using LC and LC-MS/TOF - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Identification and Characterization of Hydrolytic Degradation Products of Cefditoren Pivoxil using LC and LC-MS/TOF - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Mass Spectral Profile for Rapid Differentiating Beta-Lactams from Their Ring-Opened Impurities - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]

Application Note & Protocol: Determination of Minimum Inhibitory Concentration (MIC) of (E)-Cefetamet Pivoxil

Introduction: The Scientific Imperative for Standardized MIC Determination

(E)-Cefetamet Pivoxil is an oral third-generation cephalosporin. It functions as a prodrug, which upon hydrolysis, releases the active moiety, cefetamet. Cefetamet exhibits a broad spectrum of in vitro activity against common respiratory and urinary tract pathogens. The determination of the Minimum Inhibitory Concentration (MIC) is a cornerstone of antimicrobial susceptibility testing (AST). It provides the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism in vitro. This quantitative measure is crucial for informing clinical decisions, monitoring the emergence of resistance, and for the research and development of new antimicrobial agents.

This document provides a detailed protocol for determining the MIC of (E)-Cefetamet Pivoxil, aligning with the principles outlined by the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST). The causality behind each step is explained to ensure not only procedural accuracy but also a deep understanding of the underlying scientific principles.

Principle of the Broth Microdilution Method

The broth microdilution method is a widely accepted and standardized technique for determining the MIC of antimicrobial agents. This method involves challenging a standardized bacterial inoculum with serial twofold dilutions of the antimicrobial agent in a liquid growth medium. The MIC is read as the lowest concentration of the antimicrobial agent that completely inhibits the visible growth of the organism after a defined incubation period. The standardization of this method is critical for ensuring inter-laboratory reproducibility and comparability of results.

Materials and Reagents

Antimicrobial Agent

• (E)-Cefetamet Pivoxil: Analytical grade powder. The potency of the powder (µg of active drug per mg of powder) must be known to prepare accurate stock solutions.

Media and Reagents

• Cation-Adjusted Mueller-Hinton Broth (CAMHB): This is the recommended medium for routine susceptibility testing of non-fastidious aerobic bacteria. The cation concentrations (Ca²⁺ and Mg²⁺) must be within the CLSI-specified ranges as they can significantly affect the activity of some antimicrobial agents.

• Sterile Saline (0.85% NaCl): For preparing bacterial suspensions.

• McFarland Turbidity Standards (0.5): Used to standardize the inoculum density to approximately 1-2 x 10⁸ CFU/mL.

• Sterile 96-well Microtiter Plates: With lids.

Bacterial Strains

• Test Organisms: Clinical isolates or reference strains of interest.

• Quality Control (QC) Strains: Specific QC strains with known MIC ranges for cefetamet are essential for validating the accuracy and precision of the testing procedure. A relevant QC strain for cephalosporins is Escherichia coli ATCC® 25922™. For Neisseria gonorrhoeae, ATCC® 49226™ has been used in studies to establish quality control guidelines for cefetamet.

Experimental Workflow: A Step-by-Step Guide

The following diagram illustrates the key stages of the broth microdilution protocol for determining the MIC of (E)-Cefetamet Pivoxil.

Caption: Workflow for MIC Determination of (E)-Cefetamet Pivoxil.

Detailed Experimental Protocol

Preparation of (E)-Cefetamet Pivoxil Stock Solution

Causality: A high-concentration, accurate stock solution is the foundation for the subsequent serial dilutions. Any error in this initial step will propagate throughout the experiment.

• Calculate the amount of powder needed: Based on the potency of the (E)-Cefetamet Pivoxil powder, calculate the weight required to prepare a stock solution of a specific concentration (e.g., 1280 µg/mL).

• Dissolution: Accurately weigh the calculated amount of powder and dissolve it in a suitable solvent. The choice of solvent should be based on the manufacturer's instructions or solubility data.

• Sterilization: Sterilize the stock solution by filtration through a 0.22 µm syringe filter.

• Storage: Aliquot the sterile stock solution into sterile cryovials and store at -20°C or lower. Avoid repeated freeze-thaw cycles.

Preparation of Serial Dilutions in a 96-Well Plate

Causality: Serial twofold dilutions create a gradient of antibiotic concentrations, allowing for the precise determination of the concentration that inhibits bacterial growth.

• Dispense Broth: Add 100 µL of sterile CAMHB to wells 2 through 12 of a 96-well microtiter plate. Well 1 will serve as the initial dilution well.

• Initial Dilution: Add 200 µL of the working (E)-Cefetamet Pivoxil solution (e.g., a 1:10 dilution of the stock to 128 µg/mL) to well 1.

• Serial Dilution: Transfer 100 µL from well 1 to well 2. Mix the contents of well 2 thoroughly by pipetting up and down.

• Continue Dilutions: Continue this serial transfer of 100 µL from well 2 to well 3, and so on, up to well 10. Discard 100 µL from well 10.

• Controls:

  • Well 11 (Growth Control): Add 100 µL of CAMHB. This well will not contain any antibiotic and should show robust bacterial growth.

  • Well 12 (Sterility Control): Add 100 µL of CAMHB. This well will not be inoculated and should remain clear, indicating the sterility of the medium.

Preparation of the Standardized Bacterial Inoculum

Causality: A standardized inoculum is crucial for reproducible MIC results. A higher inoculum can lead to falsely elevated MICs, while a lower inoculum can result in falsely low MICs.

• Subculture: From a fresh (18-24 hour) culture plate, select 4-5 well-isolated colonies of the test organism.

• Suspension: Suspend the colonies in sterile saline.

• Turbidity Adjustment: Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard. This can be done visually or using a spectrophotometer. The standardized suspension will have a concentration of approximately 1-2 x 10⁸ CFU/mL.

• Final Inoculum Dilution: Within 15 minutes of standardization, dilute the suspension in CAMHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate. A common dilution is 1:100 (e.g., 0.1 mL of the standardized suspension into 9.9 mL of CAMHB).

Inoculation and Incubation

• Inoculation: Using a multichannel pipette, inoculate each well (wells 1-11) of the prepared microtiter plate with 100 µL of the final bacterial inoculum. Do not inoculate well 12 (sterility control).

• Incubation: Cover the plate with a lid and incubate at 35°C ± 2°C in ambient air for 16-20 hours for non-fastidious bacteria. Incubation conditions may need to be adjusted for fastidious organisms according to CLSI or EUCAST guidelines.

Reading and Interpreting the MIC

• Visual Inspection: After incubation, visually inspect the microtiter plate. The growth control (well 11) should be turbid. The sterility control (well 12) should be clear.

• MIC Determination: The MIC is the lowest concentration of (E)-Cefetamet Pivoxil at which there is no visible growth (i.e., the first clear well). A reading mirror can aid in visualizing the presence or absence of a bacterial pellet at the bottom of the wells.

Quality Control: The Cornerstone of Trustworthiness

Causality: A robust quality control system ensures that the materials, reagents, and technique are performing as expected, leading to reliable and accurate MIC results.

• QC Strain Testing: The designated QC strain(s) must be tested concurrently with the clinical isolates.

• Acceptable Ranges: The MIC value obtained for the QC strain must fall within the established acceptable range as specified by CLSI or EUCAST documents. If the QC result is out of range, the results for the test isolates are considered invalid, and the entire run must be repeated.

Table 1: Example Quality Control Parameters

QC Strain	Antimicrobial Agent	Acceptable MIC Range (µg/mL)	Reference
Escherichia coli ATCC® 25922	Cefetamet	[Insert established range]	CLSI M100
N. gonorrhoeae ATCC® 49226	Cefetamet	[Insert established range]

Note: The specific acceptable MIC ranges for Cefetamet should be obtained from the latest CLSI M100 or EUCAST breakpoint tables as these are subject to periodic review and updates.

Data Presentation and Interpretation

The MIC results should be recorded and interpreted according to the clinical breakpoints established by regulatory bodies like the FDA, CLSI, or EUCAST. These breakpoints categorize an organism as Susceptible (S), Intermediate (I), or Resistant (R) to a particular antimicrobial agent.

Table 2: Example MIC Data Reporting

Isolate ID	(E)-Cefetamet Pivoxil MIC (µg/mL)	Interpretation (S/I/R)
A001	2	S
A002	8	I
A003	32	R
QC Strain	1	In Control

Note: The interpretation (S/I/R) is based on hypothetical breakpoints for illustrative purposes. Always refer to the latest CLSI or EUCAST documents for current clinical breakpoints.

Conclusion: Ensuring Scientific Rigor in Antimicrobial Susceptibility Testing

The accurate determination of the MIC for (E)-Cefetamet Pivoxil is paramount for its effective clinical use and for monitoring resistance trends. The broth microdilution protocol detailed in this application note, when performed with strict adherence to standardized procedures and a robust quality control program, provides a reliable and reproducible method for generating this critical data. By understanding the scientific principles behind each step, researchers, scientists, and drug development professionals can ensure the integrity and trustworthiness of their results.

References

• Values of MIC for cefetamet pivoxil hydrochloride and its mixtures with excipients. (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link]

• Grant, S. M., & Clissold, S. P. (1989). Cefetamet pivoxil: a review of its microbiology, toxicology, pharmacokinetics and clinical efficacy. Drugs, 38(4), 557-582.

• Acta Scientific. (2021). Protocol to Evaluate Antibacterial Activity MIC, FIC and Time Kill Method. Retrieved January 16, 2026, from [Link]

• Khan, Z. A., Siddiqui, M. F., & Park, S. (2019). Antimicrobial Susceptibility Testing: A Comprehensive Review of Currently Used Methods. International Journal of Molecular Sciences, 20(19), 4875.
• Jones, R. N., & Barry, A. L. (1987). Preliminary antimicrobial susceptibility interpretive criteria for cefetamet (Ro 15-8074) and cefteram (Ro 19-5247) disk tests. Journal of Clinical Microbiology, 25(9), 1796–1799.
• Miller, R. A., & Walker, R. D. (2005). Standardization of a broth microdilution susceptibility testing method to determine minimum inhibitory concentrations of aquatic bacteria.
• Jones, R. N., & Barry, A. L. (1987). Preliminary antimicrobial susceptibility interpretive criteria for cefetamet (Ro 15-8074) and cefteram (Ro 19-5247) disk tests. PubMed, 3654953.
• Carmalt, D. (1991). Cefetamet pivoxil. A review of its antibacterial activity, pharmacokinetic properties and therapeutic use. Drugs, 42(4), 570-589.

• APEC. (n.d.). Antimicrobial Susceptibility Testing. Retrieved January 16, 2026, from [Link]

• Clinical and Laboratory Standards Institute. (2024). M07: Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically, 12th Edition. Retrieved January 16, 2026, from [Link]

• U.S. Food and Drug Administration. (2025). Antibacterial Susceptibility Test Interpretive Criteria. Retrieved January 16, 2026, from [Link]

• European Committee on Antimicrobial Susceptibility Testing. (n.d.). MIC Determination. Retrieved January 16, 2026, from [Link]

• National Institutes of Health, Islamabad Pakistan. (n.d.). M100: Performance Standards for Antimicrobial Susceptibility Testing, 30th Edition. Retrieved January 16, 2026, from [Link]

• Jones, R. N., Gavan, T. L., Barry, A. L., Fuchs, P. C., Gerlach, E. H., Knapp, C. C., & Washington, J. A. (1992). MIC and disk diffusion quality control guidelines for Neisseria gonorrhoeae susceptibility tests of cefdinir, cefetamet, CI-960, fleroxacin, lomefloxacin, and

Application Notes and Protocols for Evaluating the In Vivo Efficacy of (E)-Cefetamet Pivoxil

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of established animal models to evaluate the in vivo efficacy of (E)-Cefetamet Pivoxil. This document outlines the scientific rationale behind model selection, provides detailed, step-by-step protocols for key experimental workflows, and emphasizes the principles of scientific integrity and animal welfare.

Introduction to (E)-Cefetamet Pivoxil

(E)-Cefetamet Pivoxil is an oral, third-generation cephalosporin antibiotic. It is a prodrug that is hydrolyzed in the body to its active form, cefetamet.[1][2] Cefetamet exerts its bactericidal effect by inhibiting the synthesis of the bacterial cell wall, specifically by binding to penicillin-binding proteins (PBPs).[3] This action disrupts the final transpeptidation step of peptidoglycan synthesis, leading to cell lysis and death.[3]

Cefetamet possesses a broad spectrum of activity against many Gram-positive and Gram-negative bacteria. It is particularly effective against common respiratory and urinary tract pathogens, including Streptococcus pneumoniae (penicillin-sensitive strains), Haemophilus influenzae, Moraxella catarrhalis, and various members of the Enterobacteriaceae family such as Escherichia coli, Klebsiella pneumoniae, and Proteus species.[1][4] However, it is not active against staphylococci, enterococci, or Pseudomonas aeruginosa.[4][5]

The pharmacokinetic profile of cefetamet is characterized by a half-life of approximately 2.2 hours in humans, and its oral bioavailability is enhanced when taken with food.[4][6] Understanding these properties is crucial for designing relevant dosing schedules in preclinical animal models.

Rationale for Animal Model Selection

The selection of an appropriate animal model is a critical step in the preclinical evaluation of any new antimicrobial agent.[7][8] The ideal model should mimic the key aspects of human infection and allow for the robust assessment of the drug's efficacy. For a broad-spectrum cephalosporin like cefetamet, several models are particularly relevant. There is generally a good correlation between the outcomes of therapy in experimental infections and human clinical trials.[9]

The Neutropenic Thigh Infection Model

The neutropenic mouse thigh infection model is a highly standardized and extensively used in vivo system for the initial evaluation of antimicrobial agents.[10][11] This model is particularly valuable for several reasons:

• Pharmacokinetic/Pharmacodynamic (PK/PD) Analysis: By rendering the animals neutropenic (depleting their neutrophils), the model minimizes the contribution of the host's immune system.[10][11] This allows for a more direct assessment of the antimicrobial's activity against the pathogen.

• Quantitative Assessment: The model provides a quantitative measure of efficacy by determining the reduction in bacterial colony-forming units (CFUs) in the infected thigh muscle over time.[10]

• Versatility: It can be adapted for a wide range of bacterial pathogens, making it suitable for evaluating the broad spectrum of cefetamet.

The Murine Pneumonia Model

Given that cefetamet pivoxil is indicated for respiratory tract infections, a murine pneumonia model is essential for evaluating its efficacy in a relevant disease context.[12] This model replicates key features of human lung infections, including bacterial proliferation, inflammation, and lung tissue damage.[13] While there is variability in the specific protocols used in the literature, standardized approaches are being developed to improve reproducibility.[14][15] The mouse is the most frequently used animal for modeling pneumococcal pneumonia to assess antibiotic efficacy.[16]

Sepsis Models

Sepsis is a life-threatening systemic inflammatory response to infection.[17] While challenging to replicate perfectly in animals, sepsis models can provide insights into an antibiotic's ability to control a disseminated infection and prevent mortality.[18][19] The cecal ligation and puncture (CLP) model is considered one of the most clinically relevant models for experimental sepsis as it mimics a perforated appendix or diverticulitis.[17] However, the role of antibiotics in some fulminant sepsis models can be complex, and careful consideration of the experimental design is necessary.[20][21]

Experimental Protocols

All animal experiments must be conducted in accordance with institutional and national guidelines for the humane care and use of laboratory animals and should be approved by an Institutional Animal Care and Use Committee (IACUC).[22][23][24][25]

Murine Neutropenic Thigh Infection Model

This protocol is designed to assess the in vivo efficacy of (E)-Cefetamet Pivoxil against a specific bacterial pathogen.

Materials:

• Female ICR (CD-1) or similar strain mice (5-6 weeks old)

• Cyclophosphamide for injection

• Test pathogen (e.g., Klebsiella pneumoniae, Escherichia coli)

• Tryptic Soy Broth (TSB) and Agar (TSA)

• (E)-Cefetamet Pivoxil

• Vehicle for drug administration (e.g., 0.5% carboxymethylcellulose)

• Sterile phosphate-buffered saline (PBS)

• Tissue homogenizer

• Standard microbiology laboratory equipment

Protocol Steps:

• Induction of Neutropenia:

  • Administer cyclophosphamide intraperitoneally (IP) at a dose of 150 mg/kg four days prior to infection and 100 mg/kg one day prior to infection.[10][26] This regimen effectively depletes circulating neutrophils.

• Inoculum Preparation:

  • Culture the test pathogen overnight in TSB.

  • Subculture in fresh TSB and grow to mid-logarithmic phase.

  • Wash the bacterial cells with sterile PBS and resuspend to the desired concentration (typically around 1 x 10^7 CFU/mL). The final inoculum concentration should be confirmed by serial dilution and plating.[27]

• Infection:

  • Two hours before the initiation of treatment, inject 0.1 mL of the bacterial suspension intramuscularly into the right thigh of each mouse.[10][27]

• Drug Administration:

  • Prepare a suspension of (E)-Cefetamet Pivoxil in the appropriate vehicle at the desired concentrations.

  • Administer the drug orally (e.g., by gavage) at specified time points post-infection. A typical dosing schedule might be twice daily.

  • Include a vehicle control group that receives the vehicle without the drug.

• Endpoint Determination:

  • At a predetermined time point (e.g., 24 hours post-infection), euthanize the mice by an approved method.

  • Aseptically remove the infected thigh muscle and homogenize it in a known volume of sterile PBS.[10]

  • Perform serial dilutions of the thigh homogenate and plate onto TSA plates.

  • Incubate the plates overnight at 37°C and enumerate the bacterial colonies to determine the CFU per gram of tissue.

• Data Analysis:

  • Calculate the mean log10 CFU/gram of tissue for each treatment group.

  • Compare the bacterial load in the treated groups to the vehicle control group to determine the reduction in bacterial numbers.

Experimental Workflow: Murine Neutropenic Thigh Infection Model

Caption: Workflow for the murine neutropenic thigh infection model.

Murine Pneumonia Model

This protocol outlines a method for inducing pneumonia in mice to evaluate the efficacy of (E)-Cefetamet Pivoxil.

Materials:

• Specific pathogen-free mice (e.g., C57BL/6 or BALB/c)

• Test pathogen (e.g., Streptococcus pneumoniae, Klebsiella pneumoniae)

• Anesthetic (e.g., isoflurane)

• (E)-Cefetamet Pivoxil and vehicle

• Sterile PBS

• Lung perfusion and homogenization equipment

Protocol Steps:

• Inoculum Preparation:

  • Prepare the bacterial inoculum as described in the neutropenic thigh model protocol. The concentration will need to be optimized for the specific pathogen and mouse strain to induce a non-lethal but robust infection.

• Induction of Pneumonia:

  • Anesthetize the mice.

  • Induce infection via intranasal or oropharyngeal aspiration.[13][28] For oropharyngeal aspiration, gently pull the tongue to the side and instill a small volume (e.g., 50 µL) of the bacterial suspension into the oropharynx for the mouse to inhale.[28]

• Drug Administration:

  • At a specified time post-infection (e.g., 2-4 hours), begin oral administration of (E)-Cefetamet Pivoxil or vehicle. The dosing regimen should be based on the pharmacokinetic properties of the drug.

• Monitoring:

  • Monitor the animals regularly for clinical signs of illness (e.g., ruffled fur, lethargy, labored breathing).

• Endpoint Determination:

  • At the desired time point (e.g., 24 or 48 hours post-infection), euthanize the mice.

  • Perform a bronchoalveolar lavage (BAL) to assess inflammatory cell influx and cytokine levels, if desired.

  • Aseptically harvest the lungs.

  • Homogenize the lung tissue in sterile PBS.

  • Perform serial dilutions and plate on appropriate agar to determine the bacterial load (CFU/gram of lung tissue).

• Data Analysis:

  • Compare the bacterial burden in the lungs of treated animals to the vehicle control group.

  • Histopathological analysis of lung tissue can also be performed to assess inflammation and tissue damage.

Experimental Workflow: Murine Pneumonia Model

Caption: Workflow for the murine pneumonia model.

Data Presentation and Interpretation

Quantitative data from these studies should be summarized in a clear and concise format.

Table 1: Example Data Summary for Neutropenic Thigh Infection Model

Treatment Group	Dose (mg/kg)	Dosing Schedule	Mean Log10 CFU/gram Thigh ± SD (n)	Log Reduction vs. Vehicle
Vehicle Control	-	BID	7.8 ± 0.4 (6)	-
(E)-Cefetamet Pivoxil	25	BID	5.2 ± 0.6 (6)	2.6
(E)-Cefetamet Pivoxil	50	BID	3.9 ± 0.5 (6)	3.9
(E)-Cefetamet Pivoxil	100	BID	2.1 ± 0.3 (6)	5.7

Table 2: Example Data Summary for Murine Pneumonia Model

Treatment Group	Dose (mg/kg)	Dosing Schedule	Mean Log10 CFU/gram Lung ± SD (n)	Log Reduction vs. Vehicle
Vehicle Control	-	BID	6.5 ± 0.5 (8)	-
(E)-Cefetamet Pivoxil	50	BID	4.1 ± 0.7 (8)	2.4
(E)-Cefetamet Pivoxil	100	BID	2.8 ± 0.6 (8)	3.7

Interpretation:

The efficacy of (E)-Cefetamet Pivoxil is demonstrated by a dose-dependent reduction in the bacterial load at the site of infection compared to the vehicle-treated control group. A statistically significant reduction in CFUs indicates antibacterial activity in vivo. These results, combined with pharmacokinetic data from the animal models, can be used to establish PK/PD indices that correlate with efficacy, such as the percentage of the dosing interval that the free drug concentration remains above the minimum inhibitory concentration (%fT > MIC).

Conclusion

The animal models described in these application notes provide robust and reproducible systems for evaluating the in vivo efficacy of (E)-Cefetamet Pivoxil. The neutropenic thigh infection model is ideal for initial PK/PD characterization, while the pneumonia model allows for efficacy testing in a clinically relevant setting. By carefully following these protocols and adhering to the principles of scientific integrity and animal welfare, researchers can generate high-quality data to support the preclinical development of this important antibiotic.

References

• Coordinated Development of Antimicrobial Drugs and Antimicrobial Susceptibility Test Devices | FDA. (2019, May 2). U.S. Food and Drug Administration. [Link]

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Application Notes and Protocols for Assessing the In Vitro Cytotoxicity of (E)-Cefetamet Pivoxil

Introduction: Rationale for Cytotoxicity Profiling of (E)-Cefetamet Pivoxil

(E)-Cefetamet Pivoxil is an orally administered third-generation cephalosporin antibiotic. It functions as a prodrug, which, upon absorption, is hydrolyzed by esterases to its active form, cefetamet.[1][2] The primary antibacterial mechanism of cefetamet involves the inhibition of peptidoglycan synthesis in the bacterial cell wall, a structure not present in mammalian cells.[3] While this targeted mechanism suggests a high therapeutic index, it is crucial in preclinical drug development to evaluate any potential off-target cytotoxic effects on mammalian cells.

Cephalosporins, and β-lactam antibiotics in general, have been reported to exert dose-dependent effects on eukaryotic cells.[4] Studies have indicated that some cephalosporins can interfere with mitochondrial function, potentially by inhibiting substrate uptake, which can lead to cellular stress.[1][5][6] Furthermore, some β-lactam compounds have been shown to induce apoptosis in mammalian cells through pathways involving DNA damage and caspase activation.[3][7] Therefore, a comprehensive in vitro cytotoxicity assessment of (E)-Cefetamet Pivoxil is essential to establish a baseline safety profile.

This guide provides a detailed framework and step-by-step protocols for evaluating the cytotoxicity of (E)-Cefetamet Pivoxil using a panel of robust, validated cell-based assays. The selection of assays is designed to probe different aspects of cellular health, including metabolic activity, membrane integrity, and the induction of apoptosis.

Strategic Selection of Cell Lines

To obtain a comprehensive understanding of potential cytotoxicity, a panel of well-characterized human cell lines representing different organ systems is recommended.

• HepG2 (Human Liver Carcinoma Cell Line): The liver is a primary site of drug metabolism. HepG2 cells are a valuable model for assessing potential hepatotoxicity as they retain many metabolic functions of primary hepatocytes.[8][9][10]

• HEK293 (Human Embryonic Kidney Cell Line): The kidneys are the primary route of excretion for many drugs and their metabolites, including cefetamet.[1] HEK293 cells serve as a relevant model for evaluating potential nephrotoxicity.[5][11]

• A549 (Human Lung Carcinoma Cell Line): As (E)-Cefetamet Pivoxil is often prescribed for respiratory tract infections, evaluating its effect on a lung-derived cell line is pertinent to its clinical application.[2][12][13][14]

Experimental Workflow for Cytotoxicity Assessment

The following diagram outlines the overall workflow for assessing the in vitro cytotoxicity of (E)-Cefetamet Pivoxil.

Caption: Overall experimental workflow for assessing the cytotoxicity of (E)-Cefetamet Pivoxil.

Protocols

Preparation of (E)-Cefetamet Pivoxil Stock Solution

(E)-Cefetamet Pivoxil is sparingly soluble in water but soluble in DMSO and ethanol. [4] A stock solution in sterile DMSO is recommended for cell culture applications.

Materials:

• (E)-Cefetamet Pivoxil powder

• Dimethyl sulfoxide (DMSO), cell culture grade, sterile

• Sterile, amber microcentrifuge tubes

Procedure:

• In a sterile environment (e.g., a biological safety cabinet), weigh out a precise amount of (E)-Cefetamet Pivoxil powder.

• Dissolve the powder in an appropriate volume of sterile DMSO to achieve a high-concentration stock solution (e.g., 100 mM). Vortex or sonicate briefly if necessary to ensure complete dissolution.[15]

• Aliquot the stock solution into sterile, amber microcentrifuge tubes to protect from light.

• Store the aliquots at -20°C. Avoid repeated freeze-thaw cycles.

Causality Behind Experimental Choices:

• DMSO as a solvent: DMSO is a common solvent for water-insoluble compounds in cell culture. However, it can be toxic to cells at higher concentrations. It is crucial to ensure the final concentration of DMSO in the cell culture medium does not exceed a non-toxic level, typically ≤ 0.5%.[2][16] Therefore, a high-concentration stock solution is prepared to minimize the volume of DMSO added to the culture wells.

• Sterility: All materials and procedures must be sterile to prevent microbial contamination of the cell cultures.

• Light protection: Storing the stock solution in amber tubes protects the compound from potential photodegradation.

Cell Culture and Seeding

Materials:

• HepG2, HEK293, and A549 cell lines

• Appropriate complete culture medium (e.g., DMEM or RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Trypsin-EDTA solution

• Phosphate-Buffered Saline (PBS), sterile

• Sterile 96-well flat-bottom cell culture plates

• Hemocytometer or automated cell counter

Procedure:

• Culture the cell lines according to standard protocols in a humidified incubator at 37°C with 5% CO₂.

• When cells reach 70-80% confluency, detach them using Trypsin-EDTA.

• Resuspend the cells in complete culture medium and perform a cell count to determine the viable cell concentration.

• Dilute the cell suspension to the desired seeding density in complete culture medium. Recommended seeding densities for a 96-well plate are:

  • HepG2: 1 x 10⁴ to 5 x 10⁴ cells/well[13][17]

  • HEK293: 1 x 10⁴ to 3 x 10⁴ cells/well

  • A549: 8 x 10³ to 1.5 x 10⁴ cells/well[18]

• Seed 100 µL of the cell suspension into each well of a 96-well plate.

• Incubate the plates for 24 hours to allow for cell attachment and recovery.

Causality Behind Experimental Choices:

• Optimal Seeding Density: The chosen seeding density ensures that the cells are in the exponential growth phase at the time of treatment and that they do not become over-confluent by the end of the experiment, which could affect assay results.[8] These densities are established based on the growth characteristics of each cell line.

Treatment of Cells

Procedure:

• Prepare serial dilutions of the (E)-Cefetamet Pivoxil stock solution in complete culture medium to achieve the desired final concentrations. It is recommended to test a wide range of concentrations (e.g., from 1 µM to 1 mM) to determine a dose-response curve.[19]

• Carefully remove the medium from the wells of the 96-well plates containing the attached cells.

• Add 100 µL of the prepared (E)-Cefetamet Pivoxil dilutions to the respective wells.

• Controls:

  • Vehicle Control: Treat cells with medium containing the same final concentration of DMSO as the highest concentration of the test compound. This is crucial to account for any cytotoxic effects of the solvent.

  • Untreated Control: Treat cells with complete culture medium only.

  • Positive Control: Treat cells with a known cytotoxic agent (e.g., Doxorubicin or Staurosporine) to confirm the validity of the assay.[10][20][21]

• Incubate the plates for 24, 48, and 72 hours to assess both acute and prolonged cytotoxic effects.

Cytotoxicity Assays

This assay measures the reduction of the yellow tetrazolium salt MTT to purple formazan crystals by mitochondrial dehydrogenases in viable cells. The amount of formazan produced is proportional to the number of metabolically active cells.

Caption: Workflow of the MTT assay for assessing cell viability.

Protocol:

• Following the treatment incubation period, add 10 µL of sterile-filtered MTT solution (5 mg/mL in PBS) to each well.

• Incubate the plate for 3-4 hours at 37°C.

• Carefully remove the medium containing MTT.

• Add 100 µL of DMSO or an appropriate solubilization solution to each well to dissolve the formazan crystals.

• Mix gently on an orbital shaker for 15 minutes to ensure complete dissolution.

• Read the absorbance at approximately 570 nm using a microplate reader.

This assay quantifies the activity of lactate dehydrogenase (LDH), a stable cytosolic enzyme that is released into the culture medium upon plasma membrane damage.

Protocol:

• Following the treatment incubation period, carefully collect 50 µL of the culture supernatant from each well and transfer it to a new 96-well plate.

• Prepare the LDH reaction mixture according to the manufacturer's instructions (commercially available kits are recommended).

• Add 50 µL of the LDH reaction mixture to each well containing the supernatant.

• Incubate the plate at room temperature for 30 minutes, protected from light.

• Add 50 µL of the stop solution provided in the kit.

• Measure the absorbance at approximately 490 nm using a microplate reader.

• Controls for LDH Assay:

  • Maximum LDH Release: Lyse untreated cells with a lysis buffer (provided in most kits) to determine the maximum possible LDH release.

  • Spontaneous LDH Release: Supernatant from untreated cells.

This assay measures the activity of caspase-3 and -7, key executioner caspases in the apoptotic pathway.

Caption: Workflow of a luminescent Caspase-3/7 assay for apoptosis detection.

Protocol (using a luminescent assay format):

• Equilibrate the 96-well plate and the Caspase-Glo® 3/7 Reagent to room temperature.

• Add 100 µL of the Caspase-Glo® 3/7 Reagent to each well.

• Mix gently on an orbital shaker for 30 seconds.

• Incubate the plate at room temperature for 1-2 hours, protected from light.

• Measure the luminescence using a microplate reader.

Data Analysis and Interpretation

For each assay, the results should be expressed as a percentage of the control (untreated or vehicle-treated cells). The following formula can be used for the MTT assay:

% Cell Viability = (Absorbance of Treated Cells / Absorbance of Control Cells) x 100

For the LDH assay, cytotoxicity is calculated relative to the maximum LDH release:

% Cytotoxicity = [(Experimental LDH Release - Spontaneous LDH Release) / (Maximum LDH Release - Spontaneous LDH Release)] x 100

The results should be plotted as a dose-response curve, with the concentration of (E)-Cefetamet Pivoxil on the x-axis and the percentage of cell viability or cytotoxicity on the y-axis. From this curve, the half-maximal inhibitory concentration (IC₅₀) can be calculated using non-linear regression analysis. This value represents the concentration of the compound that causes a 50% reduction in cell viability.

According to the ISO 10993-5 standard, a reduction in cell viability by more than 30% is generally considered a cytotoxic effect.[22][23]

Summary of Quantitative Data

The following table provides a template for summarizing the IC₅₀ values obtained from the different assays and cell lines.

Cell Line	Assay	24 hours IC₅₀ (µM)	48 hours IC₅₀ (µM)	72 hours IC₅₀ (µM)
HepG2	MTT (Viability)
LDH (Cytotoxicity)
Caspase-3/7 (Apoptosis)
HEK293	MTT (Viability)
LDH (Cytotoxicity)
Caspase-3/7 (Apoptosis)
A549	MTT (Viability)
LDH (Cytotoxicity)
Caspase-3/7 (Apoptosis)

Concluding Remarks

This comprehensive guide provides a robust framework for the in vitro cytotoxicity assessment of (E)-Cefetamet Pivoxil. By employing a panel of diverse cell lines and mechanistically distinct assays, researchers can generate a detailed cytotoxicity profile. This information is critical for the preclinical safety evaluation of this antibiotic and provides valuable insights into its potential for off-target effects in mammalian systems. The presented protocols are designed to be self-validating through the inclusion of appropriate controls, ensuring the generation of reliable and reproducible data.

References

• A novel beta-lactam antibiotic activates tumor cell apoptotic program by inducing DNA damage. Mol Pharmacol. 2002 Jun;61(6):1348-55. [Link]

• Cefetamet pivoxil belongs to the class of orally absorbed pro-drug esters which are hydrolyzed to the active compound (cefetamet) on their first pass through the gut wall and/or the liver. The intravenously administered cefetamet is eliminated predominantly unchanged in the urine by glomerular filtration. [Link]

• Cefetamet pivoxil is an oral third-generation cephalosporin which is hydrolysed to form the active agent, cefetamet. Cefetamet has excellent in vitro activity against the major respiratory pathogens... [Link]

• Mitochondrial Side Effects of Surgical Prophylactic Antibiotics Ceftriaxone and Rifaximin Lead to Bowel Mucosal Damage. Int J Mol Sci. 2022 May 3;23(9):5047. [Link]

• A Novel ß-Lactam Antibiotic Activates Tumor Cell Apoptotic Program by Inducing DNA Damage. Mol Pharmacol. 2002 Jun;61(6):1348-55. [Link]

• The mitochondrial respiratory toxicity of cephalosporin antibiotics. An inhibitory effect on substrate uptake. J Pharmacol Exp Ther. 1988 Jun;245(3):1054-9. [Link]

• What is maximum allowable concentration of DMSO as solvent for drugs to check activity on animal cell lines? ResearchGate. [Link]

• [Biological evaluation of the effect of beta-lactam antibiotics on apoptosis in human lymphoid cells in vitro]. Eksp Klin Farmakol. 2001 Jul-Aug;64(4):68-72. [Link]

• ISO 10993-5:2009 Biological evaluation of medical devices — Part 5: Tests for in vitro cytotoxicity. [Link]

• The Cell Culture Medium Affects Growth, Phenotype Expression and the Response to Selenium Cytotoxicity in A549 and HepG2 Cells. Int J Mol Sci. 2019 May 14;20(10):2382. [Link]

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• Seeding density for HepG2 cells? ResearchGate. [Link]

• HEK293 Cell Line: A Cornerstone in Modern Cellular Research and Biotechnology. Cytion. [Link]

• Considerations for Successful Cell Based Assays II: Cell Culture Conditions. Promega Connections. [Link]

• Toxic or not toxic? The specifications of the standard ISO 10993-5 are not explicit enough to yield comparable results in the cytotoxicity assessment of an identical medical device. Regul Toxicol Pharmacol. 2019 Oct;108:104449. [Link]

• Why do we use HepG2 cells for cytotoxicity/Mitotoxicity studies? ResearchGate. [Link]

• Doxorubicin was positive controls: a comparison. ResearchGate. [Link]

• Supplementary data. Dove Medical Press. [Link]

• Determination of toxicity relative to the control staurosporine in human cell cultures. ResearchGate. [Link]

• Effects of beta-lactam antibiotics on proliferating eucaryotic cells. Rev Infect Dis. 1988 Sep-Oct;10(5):916-25. [Link]

• Cytotoxicity effects on A549 cell lines after 24, 48, and 72 hr... ResearchGate. [Link]

• Effect of staurosporine on cell viability of A549 cells by colormetric... ResearchGate. [Link]

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Technical Notes & Optimization

Technical Support Center: Troubleshooting Peak Tailing in the HPLC Analysis of (E)-Cefetamet Pivoxil

Introduction

Welcome to the technical support guide for the High-Performance Liquid Chromatography (HPLC) analysis of (E)-Cefetamet Pivoxil. As a third-generation oral cephalosporin, accurate quantification of Cefetamet Pivoxil is critical in both research and quality control environments.[1][2] One of the most persistent challenges encountered during its analysis is chromatographic peak tailing.[3] A tailing peak is not merely an aesthetic issue; it compromises resolution, affects the accuracy of integration and quantification, and can obscure low-level impurities, potentially leading to compliance failures.[4]

This guide is designed for researchers, scientists, and drug development professionals. It moves beyond a simple checklist of fixes to provide a deep, mechanistic understanding of why peak tailing occurs with this specific molecule and presents a logical, systematic workflow to diagnose and resolve the issue.

Part 1: Foundational Knowledge - Why Does Cefetamet Pivoxil Tailing Occur?

Before troubleshooting, it's essential to understand the underlying chemical interactions between the analyte, the stationary phase, and the mobile phase.

Q1: What are the key chemical properties of (E)-Cefetamet Pivoxil that contribute to peak tailing?

(E)-Cefetamet Pivoxil is a complex molecule, but its susceptibility to peak tailing in reversed-phase HPLC primarily stems from its basic functional groups interacting with the stationary phase.[5][6]

Property	Structural Feature / Value	Significance in HPLC Peak Tailing
Molecular Structure	Contains a 2-amino-1,3-thiazole moiety.[6]	The amine group on the thiazole ring is basic and is readily protonated (R-NH₃⁺) in typical reversed-phase mobile phases.
Analyte Type	Basic Compound.	Basic compounds are the class of molecules most commonly affected by peak tailing in reversed-phase HPLC.[4]
Solubility	Insoluble in water; soluble in organic solvents like DMSO and ethanol.[7]	This necessitates careful selection of a sample solvent that is compatible with the initial mobile phase to prevent peak distortion.

The protonated basic amine group is the primary driver of the secondary ionic interactions that cause peak tailing.

Q2: What is the principal mechanism causing peak tailing for a basic compound like Cefetamet Pivoxil?

The most common cause of peak tailing is a secondary retention mechanism occurring alongside the primary hydrophobic retention.[5] For Cefetamet Pivoxil, this involves electrostatic interactions with residual silanol groups on the silica-based stationary phase (e.g., C18).[4][8]

Here’s the process:

• Primary Retention: The molecule is retained primarily through hydrophobic interactions between its nonpolar regions and the C18 alkyl chains.

• Silanol Ionization: Standard silica particles have residual, un-bonded silanol groups (Si-OH). At mobile phase pH levels above approximately 3-4, these acidic silanols deprotonate and become ionized (Si-O⁻), creating negatively charged sites on the stationary phase surface.[9][10]

• Secondary Interaction: The protonated, positively charged amine group on Cefetamet Pivoxil (R-NH₃⁺) is electrostatically attracted to these ionized silanol sites (Si-O⁻).[8]

• Mixed-Mode Retention: This secondary ionic interaction is stronger than the primary hydrophobic one. Molecules that experience this interaction are retained longer than those that don't, resulting in a delayed elution for a fraction of the analyte molecules. This delayed fraction forms the characteristic "tail" of the peak.

The diagram below illustrates this problematic secondary interaction.

Caption: Systematic workflow for troubleshooting peak tailing.

Q3: My Cefetamet Pivoxil peak is tailing, but other neutral compounds in my run look fine. What is the likely cause?

This strongly indicates a chemical or methodological issue, specifically the secondary silanol interactions described in Q2. [3]The problem lies with how your basic analyte is interacting with the column chemistry. You should focus on optimizing the mobile phase and evaluating your column choice.

Action Plan:

• Adjust Mobile Phase pH: This is the most effective and critical first step. Since Cefetamet Pivoxil is a basic compound, you need to suppress the ionization of the acidic silanol groups on the stationary phase. [5]By lowering the mobile phase pH to a value below 3.0, the silanols (Si-OH) become fully protonated and are therefore neutral, eliminating the electrostatic interaction site. [4][11]

  pH Adjustment Strategy
  Target pH: 2.5 - 3.0
  Recommended Additives (Aqueous Portion): 0.1% Formic Acid, 0.1% Trifluoroacetic Acid (TFA), or a 10-25 mM phosphate buffer adjusted to the target pH. [9][11][12]
  Causality: At low pH, silanol groups (Si-OH) are not ionized, preventing ionic interactions with the protonated Cefetamet Pivoxil (R-NH₃⁺). [13]

  | Caution: Ensure your column is rated for use at low pH. Most modern silica columns are stable, but older columns or those not specifically designed for low pH can degrade. [5][11]|

• Use a High-Purity, End-Capped Column: Not all C18 columns are created equal. The type of silica used for the base particle is critical.

  • Avoid "Type A" Silica: Older columns often use lower-purity "Type A" silica, which has a higher metal content and more acidic silanol groups, leading to significant tailing for basic compounds. [4][12] * Choose "Type B" Silica: Modern columns are typically made from high-purity, "Type B" silica with minimal metal contamination. These columns exhibit much lower silanol activity. [4] * Ensure Proper End-Capping: End-capping is a process where residual silanol groups are chemically bonded with a small silylating agent (like trimethylsilane) to block them from interacting with analytes. A well end-capped, high-purity column is essential for analyzing basic compounds. [5][8][14]

• Check for Sample Overload: Injecting too much analyte mass can saturate the active sites on the stationary phase, leading to peak distortion. [15] * Test: Prepare a 1:10 dilution of your sample and inject it. If the peak shape improves and becomes more symmetrical, you were likely overloading the column.

Q4: All the peaks in my chromatogram are tailing, including neutral markers. What does this suggest?

When all peaks, regardless of their chemical nature, exhibit tailing, the problem is almost certainly physical or systemic, not chemical. [3][16]The issue lies within the HPLC system's fluidic path or the physical integrity of the column itself.

Action Plan:

• Inspect for Extra-Column Volume (Dead Volume): Extra-column volume is any space in the fluid path outside of the column itself, such as oversized tubing or improper connections. [11]This causes the sample band to spread out, leading to broadened and tailing peaks.

  • Check Tubing: Use the shortest possible length of tubing with a narrow internal diameter (e.g., 0.005" or 0.125 mm) to connect the injector, column, and detector. [14] * Check Fittings: Ensure that all fittings are correctly seated and that the ferrule is not creating a gap between the tubing and the port. A poorly made connection is a common source of dead volume.

• Check for a Column Void or Blocked Frit: A physical disruption of the packed bed at the column inlet, known as a void, will distort the flow path and cause peak tailing or splitting. [5][11] * Diagnosis: A sudden increase in backpressure may indicate a blocked inlet frit, while a sudden drop in pressure might suggest a void.

  • Corrective Action: Disconnect the column from the detector and reverse the flow direction. Flush the column with a strong solvent (e.g., 100% acetonitrile or methanol) at a low flow rate (e.g., 0.5 mL/min) for 10-20 column volumes. [5]This can sometimes wash contaminants off the inlet frit and onto the waste line. Re-install the column in the correct direction and test. If the problem persists, the column is likely permanently damaged and must be replaced.

Part 3: Advanced Protocols & Best Practices

Protocol 1: Step-by-Step Mobile Phase pH Optimization

• Objective: To find the optimal mobile phase pH to minimize silanol interactions.

• Materials: HPLC-grade water, acetonitrile or methanol, 0.1% formic acid solution, 0.1% ammonium hydroxide solution (for minor adjustments if needed), calibrated pH meter.

• Procedure:

  • Prepare the aqueous portion of your mobile phase (e.g., water).

  • Add 0.1% formic acid to bring the pH into the acidic range (typically around pH 2.7-2.8).

  • Measure the pH of the aqueous portion only before mixing with the organic solvent. [13] 4. Adjust to a target pH of 2.5 using small additions of acid or base if necessary. It is critical to buffer the mobile phase to maintain a constant pH. [17] 5. Prepare the final mobile phase by mixing the pH-adjusted aqueous component with the organic solvent.

  • Equilibrate the column with at least 10-15 column volumes of the new mobile phase before injecting your sample.

  • Analyze the peak shape. If tailing persists, consider a column with better end-capping or higher purity silica.

Protocol 2: Column Cleaning and Regeneration

If you suspect column contamination from previous analyses, a rigorous washing procedure can restore performance.

• Objective: To remove strongly retained contaminants from the column.

• Procedure:

  • Disconnect the column from the detector.

  • Flush the column with at least 20 column volumes of your mobile phase without the buffer salts (e.g., water/organic mix) to remove buffers.

  • Flush with 20 column volumes of 100% HPLC-grade water.

  • Flush with 20 column volumes of 100% Isopropanol.

  • Flush with 20 column volumes of 100% Methylene Chloride (if compatible with your column and system).

  • Flush again with 20 column volumes of 100% Isopropanol.

  • Flush with 20 column volumes of 100% HPLC-grade water.

  • Gradually re-introduce your mobile phase, starting with the aqueous/organic mix (no buffer), and finally equilibrate with the fully buffered mobile phase.

  • Reconnect the detector and test column performance.

References

• Phenomenex, Inc. (2025). How to Reduce Peak Tailing in HPLC?[Link]

• Chrom Tech, Inc. (2025). What Causes Peak Tailing in HPLC?[Link]

• Crawford Scientific. The Theory of HPLC Column Chemistry. [Link]

• Element Lab Solutions. (2025). Peak Tailing in HPLC. [Link]

• LCGC North America. (2019). The LCGC Blog: HPLC Diagnostic Skills II – Tailing Peaks. [Link]

• Hichrom. HPLC Troubleshooting Guide. [Link]

• Labcompare. (2021). LABTips: How to Prevent Tailing Peaks in HPLC. [Link]

• ResearchGate. (2013). How can I prevent peak tailing in HPLC?[Link]

• PubChem. Cefetamet Pivoxil. [Link]

• ACE HPLC Columns. HPLC Troubleshooting Guide. [Link]

• ResearchGate. The Secrets of Good Peak Shape in HPLC. [Link]

• UHPLCS. How to avoid the tailing problem of basic compounds in HPLC analysis?[Link]

• Phenomenex, Inc. HPLC Tech Tip: Peak Tailing of Basic Analytes. [Link]

• Pharmacompass. Cefetamet Pivoxil Hydrochloride Drug Information. [Link]

• Phenomenex, Inc. HPLC Troubleshooting Mini Guide - Peak Issues. [Link]

• IISTE. (2014). Determination of Some Cephalosporins in Pharmaceutical Dosage Forms by RP-HPLC Method. [Link]

• Pharma Growth Hub. (2023). What is the effect of free silanols in RPLC and how to reduce it?[Link]

• Waters Corporation. Troubleshooting Peak Shape Problems in HPLC. [Link]

• Repositório da Universidade de Lisboa. (2022). DEVELOPMENT AND VALIDATION OF AN HPLC METHOD FOR THE DETERMINATION OF EIGHT CEPHALOSPORINS. [Link]

• ResearchGate. (2015). HPLC analysis of cephalosporins and study of different analytical parameters. [Link]

• Waters Corporation. Rapid Analysis of Cephalosporins and Related Drug Substances Using CORTECS™ Premier Columns featuring MaxPeak™ Technology. [Link]

• Waters Corporation. (2022). Rapid Analysis of Cephalosporins and Related Drug Substances Using CORTECS™ Premier Columns featuring MaxPeak™ Technology. [Link]

• Axion Labs. HPLC Peak Tailing. [Link]

• Kromasil. F.A.Q. - Why does the chromatogram show peak tailing?[Link]

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 3. HPLC Peak Tailing - Axion Labs [axionlabs.com]
• 4. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 5. elementlabsolutions.com [elementlabsolutions.com]
• 6. Cefetamet Pivoxil | C20H25N5O7S2 | CID 5486182 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. toku-e.com [toku-e.com]
• 8. pharmagrowthhub.com [pharmagrowthhub.com]
• 9. hplc.eu [hplc.eu]
• 10. researchgate.net [researchgate.net]
• 11. labcompare.com [labcompare.com]
• 12. HPLC Tech Tip: Peak Tailing of Basic Analytes | Phenomenex [phenomenex.com]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. chromtech.com [chromtech.com]
• 15. [Kromasil®] F.A.Q. - Why does the chromatogram show peak tailing? [kromasil.com]
• 16. waters.com [waters.com]
• 17. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Mobile Phase Composition for (E)-Cefetamet Pivoxil Chromatography

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the chromatographic analysis of (E)-Cefetamet Pivoxil. As a third-generation cephalosporin pro-drug, robust and reproducible High-Performance Liquid Chromatography (HPLC) methods are critical for ensuring its quality, stability, and efficacy.[1][2] This guide is structured to provide direct, actionable solutions to common challenges encountered during method development and routine analysis, focusing specifically on the pivotal role of mobile phase composition. We will move from foundational questions to in-depth troubleshooting of specific chromatographic problems, grounding every recommendation in established scientific principles.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial questions when setting up an HPLC method for (E)-Cefetamet Pivoxil.

Q1: What is a good starting point for a mobile phase for (E)-Cefetamet Pivoxil analysis?

A robust starting point for a reversed-phase HPLC method is a buffered acidic mobile phase with acetonitrile as the organic modifier.[3][4]

• Stationary Phase: A standard C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is widely effective.[5][6]

• Mobile Phase: A binary mixture of an aqueous buffer and acetonitrile. A good initial ratio to try is Buffer:Acetonitrile (60:40, v/v) .[3]

• Aqueous Buffer: 25 mM potassium phosphate monobasic, with the pH adjusted to 3.5 using phosphoric acid.

• Flow Rate: 1.0 mL/min.[5][6]

• Detection Wavelength: Start with a wavelength between 232 nm and 265 nm , as Cefetamet Pivoxil shows significant absorbance in this range.[3][6]

This starting point is based on the known chemical properties of the analyte; the acidic pH ensures the molecule is stable and in a single ionic form, which is crucial for sharp, symmetrical peaks.[7][8]

Q2: Why is pH control so critical for this analysis, and what is the optimal range?

Mobile phase pH is arguably the most influential parameter in the chromatography of ionizable compounds like Cefetamet Pivoxil.[9] Its importance stems from two key factors:

• Analyte Stability: Cefetamet Pivoxil is an ester that undergoes hydrolysis, a degradation process that is highly dependent on pH.[7] Studies have demonstrated that its maximum stability in aqueous solutions is within the pH range of 3 to 5 .[7][8] Operating outside this window can lead to on-column degradation, resulting in loss of analyte, the appearance of spurious peaks, and inaccurate quantification.

• Chromatographic Performance: The pH controls the ionization state of both the analyte and the residual silanol groups on the silica-based stationary phase.[10][11] By maintaining a pH well below the pKa of silanols (typically >4), their ionization is suppressed. This minimizes undesirable secondary ionic interactions with the analyte, which are a primary cause of peak tailing.[12][13]

Therefore, a mobile phase pH between 3.0 and 4.0 is the recommended optimal range for achieving both analyte stability and excellent peak shape.

Q3: Which organic modifier should I choose: Acetonitrile or Methanol?

Both acetonitrile and methanol are common organic modifiers in reversed-phase HPLC, but they offer different selectivities.

• Acetonitrile is the most frequently reported solvent for Cefetamet Pivoxil and related cephalosporins.[1][3][5] It generally provides lower backpressure and better UV transparency at lower wavelengths compared to methanol. It is the recommended first choice.

• Methanol can be a valuable alternative if you are struggling to resolve Cefetamet Pivoxil from a critical impurity.[4] Sometimes, switching from acetonitrile to methanol (or using a ternary mixture) can alter the elution order and improve the resolution between closely eluting peaks due to different solvent-analyte interactions.

Q4: What type and concentration of buffer should I use?

A buffer is essential to resist pH shifts during the analysis, ensuring reproducible retention times and peak shapes.

• Buffer Type: Phosphate buffers are an excellent choice due to their ideal buffering capacity in the acidic pH range required for this analysis.[4][14] Other options include acetate or citrate buffers.[5]

• Buffer Concentration: A concentration that is too low will not provide adequate pH control, while a concentration that is too high can risk precipitation when mixed with the organic modifier. A concentration of 10-25 mM is typically sufficient to provide robust buffering without solubility issues.[13] Always ensure the final mobile phase mixture is filtered and degassed before use.

Section 2: Troubleshooting Guide

This guide uses a systematic, cause-and-effect approach to resolve common chromatographic issues.

Problem 1: Poor Peak Shape (Tailing)

Q: My (E)-Cefetamet Pivoxil peak is tailing significantly. What are the likely mobile phase-related causes and how do I fix it?

Peak tailing is a common problem when analyzing polar, ionizable compounds on silica-based columns. The primary mobile phase-related causes are secondary interactions with the stationary phase and improper pH control.

Causality: Peak tailing often occurs when residual silanol groups on the C18 column's silica backbone become ionized (SiO⁻). These negatively charged sites can then interact ionically with any positive charge on the analyte, causing a portion of the analyte molecules to be retained longer, resulting in a "tail."

Troubleshooting Protocol:

• Verify Mobile Phase pH: Ensure the pH of your aqueous buffer is firmly in the acidic range (ideally ≤ 3.5). This suppresses the ionization of silanol groups, neutralizing them and preventing secondary interactions.[9][12]

• Check Buffer Concentration: Insufficient buffer strength can lead to localized pH shifts on the column, especially if the sample is dissolved in a different pH diluent.[13] Confirm your buffer concentration is at least 10 mM.

• Consider a Mobile Phase Additive: If tailing persists at low pH, it may be due to other active sites. Adding a competitive base like triethylamine (TEA) is a classic technique, but it can shorten column life. A better modern approach is to ensure you are using a high-purity, end-capped column.

Below is a logical workflow for troubleshooting this issue.

Caption: Troubleshooting workflow for peak tailing.

Problem 2: Inadequate Resolution

Q: I cannot separate (E)-Cefetamet Pivoxil from a key impurity. How can I improve resolution (Rs) by modifying the mobile phase?

Resolution is a function of column efficiency, retention, and selectivity. The mobile phase has a profound impact on retention and selectivity.

Troubleshooting Protocol:

• Optimize Organic Strength (%B): This is the first and simplest adjustment. Reducing the percentage of acetonitrile will increase the retention time of all components, providing more time for the column to separate them. This often increases resolution, but at the cost of longer run times. Perform a series of runs systematically decreasing the acetonitrile content (e.g., from 40% to 35% to 30%).

• Adjust Mobile Phase pH: Changing the pH (within the 3-5 stability window) can drastically alter selectivity.[9][10] Even a small shift from pH 3.5 to 3.0 can change the subtle ionization characteristics of Cefetamet Pivoxil versus its impurities, potentially improving their separation.

• Change the Organic Modifier: If optimizing %B and pH with acetonitrile is unsuccessful, switch to methanol. The different chemical nature of methanol can produce a unique selectivity profile, which may resolve the co-eluting peaks.[12] Start with a methanol percentage that gives a similar retention time for the main peak as your original acetonitrile method and optimize from there.

Data Presentation: Impact of Acetonitrile on Retention and Resolution

The following table illustrates the typical effect of reducing the organic modifier concentration on a separation.

% Acetonitrile (v/v)	Cefetamet Pivoxil Rt (min)	Impurity Rt (min)	Resolution (Rs)
40%	5.2	5.4	0.9 (co-eluting)
35%	7.8	8.3	1.6 (baseline)
30%	11.5	12.5	2.1 (well resolved)

Note: Data are for illustrative purposes.

Problem 3: Unstable Retention Times

Q: The retention time for my analyte is drifting between injections. What mobile phase parameters should I check?

Retention time instability is a sign of an uncontrolled variable in your system. For the mobile phase, the most common culprits are inconsistent composition or pH.

Causality: Even minor variations in mobile phase pH or the organic-to-aqueous ratio can cause significant shifts in the retention of ionizable compounds. This can be caused by poor preparation, evaporation of the more volatile component (acetonitrile), or inadequate column equilibration.

Experimental Protocol: Preparing a Stable Buffered Mobile Phase

This protocol ensures the preparation of a consistent and stable mobile phase to minimize retention time drift.

Objective: To prepare 1 L of a mobile phase consisting of 25 mM Potassium Phosphate buffer (pH 3.5) and Acetonitrile in a 60:40 ratio.

Materials:

• Potassium Phosphate Monobasic (KH₂PO₄)

• Orthophosphoric Acid (H₃PO₄)

• HPLC-grade Water

• HPLC-grade Acetonitrile

• Calibrated pH meter

• 0.45 µm membrane filter

Procedure:

• Prepare Aqueous Buffer (Component A):

  • Weigh out 3.40 g of KH₂PO₄ (MW = 136.09 g/mol ) and dissolve it in ~950 mL of HPLC-grade water in a 1 L beaker.

  • Place the beaker on a magnetic stirrer and begin gentle stirring.

  • Place a calibrated pH electrode into the solution.

  • Slowly add phosphoric acid dropwise until the pH meter reads exactly 3.5.

  • Transfer the solution to a 1 L volumetric flask and add water to the mark. Mix thoroughly.

  • Filter this buffer solution through a 0.45 µm membrane filter to remove particulates.

• Prepare Final Mobile Phase:

  • Using a graduated cylinder, accurately measure 600 mL of the prepared buffer (Component A).

  • In a separate graduated cylinder, accurately measure 400 mL of HPLC-grade acetonitrile (Component B).

  • Combine the two components in a 1 L solvent bottle. Crucially, always add the organic solvent to the aqueous buffer, not the other way around, to avoid buffer precipitation.

  • Cap the bottle and mix well by inversion.

  • Sonicate (degas) the final mobile phase for 10-15 minutes before placing it on the HPLC system.

• System Equilibration:

  • Before starting your analysis, ensure the column is equilibrated with the new mobile phase for at least 15-20 column volumes (e.g., for a 1.0 mL/min flow rate, this is 20-30 minutes).

Problem 4: Analyte Degradation

Q: I suspect my analyte is degrading on-column, evidenced by new, growing peaks and a loss of area in my main peak over a sequence. How can the mobile phase cause this?

This is a critical issue for ester pro-drugs like Cefetamet Pivoxil. The mobile phase is the most likely cause if the degradation occurs chromatographically.

Causality: The ester linkage in Cefetamet Pivoxil is susceptible to hydrolysis, which is catalyzed by both acidic (pH < 2) and basic (pH > 7) conditions. The rate of hydrolysis is lowest in the pH 3-5 range.[7][8] A mobile phase outside this "safe" window will actively degrade the analyte as it passes through the column.

Caption: Relationship between mobile phase pH and analyte stability.

Solution: The solution is straightforward: immediately verify and, if necessary, remake your mobile phase to ensure its pH is within the 3-5 stability window.[7][8] Using a freshly prepared mobile phase for each analytical run is a best practice to prevent any potential pH drift over time.

References

• A quality by design HPLC method for cephalosporin analysis in pharmaceuticals and water samples with environmental impact assessment. (2022). Scientific Reports. Available at: [Link]

• Effect of Temperature and Mobile Phase Composition on RP-HPLC Separation of Cephalosporins. (1990). Journal of Liquid Chromatography. Available at: [Link]

• Chromatographic estimation of cefetamet pivoxil in bulk and tablet dosage form: Development and validation approach. (2022). International Journal of Pharmaceutical Chemistry and Analysis. Available at: [Link]

• The influence of pH, temperature and buffers on the degradation kinetics of cefetamet pivoxil hydrochloride in aqueous solutions. (1999). International Journal of Pharmaceutics. Available at: [Link]

• Determination of cefetamet and its orally active ester, cefetamet pivoxyl, in biological fluids by high-performance liquid chromatography. (1989). Journal of Chromatography. Available at: [Link]

• Kinetics of degradation of cefetamet pivaloyloxymethyl ester and its hydrochloride in solid phase. (2000). International Journal of Pharmaceutics. Available at: [Link]

• Stability-Indicating HPLC Method for the Determination of Cefcapene Pivoxil. (2012). Journal of the Brazilian Chemical Society. Available at: [Link]

• Chromatographic estimation of cefetamet pivoxil in bulk and tablet dosage form: Development and validation approach. (2022). ResearchGate. Available at: [Link]

• The influence of pH, temperature and buffers on the degradation kinetics of cefetamet pivoxil hydrochloride in aqueous solutions. (1999). ResearchGate. Available at: [Link]

• DEVELOPMENT AND VALIDATION OF AN HPLC METHOD FOR THE DETERMINATION OF EIGHT CEPHALOSPORINS. (2023). Repositório Comum. Available at: [Link]

• ANALYTICAL METHOD DEVELOPMENT AND VALIDATION OF CEFETAMET BY RP-HPLC METHOD. (2018). JETIR. Available at: [Link]

• Development of RP-HPLC methods for the simultaneously Estimation of cefetamet pivoxil HCL in formulations. (2014). ResearchGate. Available at: [Link]

• A simple and sensitive stability-indicating UHPLC-DAD method for the determination of cefetamet pivoxil hydrochloride. (2020). ResearchGate. Available at: [Link]

• Optimization of HPLC method for determination of cefixime using 2-thiophenecarboxaldehyde as derivatizing reagent: A new approach. (2015). Arabian Journal of Chemistry. Available at: [Link]

• Chromatographic estimation of cefetamet pivoxil in bulk and tablet dosage form: Development and validation approach. (2022). International Journal of Pharmaceutical Chemistry and Analysis. Available at: [Link]

• Cefetamet Pivoxil Hydrochloride / Official Monographs. Japanese Pharmacopoeia. Available at: [Link]

• Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds. (n.d.). YMC. Available at: [Link]

• Exploring the Role of pH in HPLC Separation. (n.d.). Moravek. Available at: [Link]

• What Is Role of pH In HPLC Separation. (2025). PharmaGuru. Available at: [Link]

• DEVELOPMENT AND VALIDATION OF RP – HPLC METHOD FOR THE ESTIMATION OF CEFETAMET IN BULK AND TABLET DOSAGE FORM. (2008). TSI Journals. Available at: [Link]

• Characterization of the impurities and isomers in cefetamet pivoxil hydrochloride by liquid chromatography/time-of-flight mass spectrometry and ion trap mass spectrometry. (2015). Journal of Pharmaceutical and Biomedical Analysis. Available at: [Link]

• Chromatogram of Cefetamet pivoxil. (2022). ResearchGate. Available at: [Link]

• HPLC Troubleshooting Guide. (n.d.). Advanced Chromatography Technologies. Available at: [Link]

Sources

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• 2. Chromatographic estimation of cefetamet pivoxil in bulk and tablet dosage form: Development and validation approach - Int J Pharm Chem Anal [ijpca.org]
• 3. researchgate.net [researchgate.net]
• 4. tsijournals.com [tsijournals.com]
• 5. Stability-Indicating HPLC Method for the Determination of Cefcapene Pivoxil - PMC [pmc.ncbi.nlm.nih.gov]
• 6. jetir.org [jetir.org]
• 7. The influence of pH, temperature and buffers on the degradation kinetics of cefetamet pivoxil hydrochloride in aqueous solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds – secrets of science [shimadzu-webapp.eu]
• 10. moravek.com [moravek.com]
• 11. pharmaguru.co [pharmaguru.co]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. hplc.eu [hplc.eu]
• 14. A quality by design HPLC method for cephalosporin analysis in pharmaceuticals and water samples with environmental impact assessment - PMC [pmc.ncbi.nlm.nih.gov]

Addressing retention time variability in (E)-Cefetamet Pivoxil HPLC runs

Welcome to the technical support center for the High-Performance Liquid Chromatography (HPLC) analysis of (E)-Cefetamet Pivoxil. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues related to retention time variability. By understanding the underlying scientific principles, you can ensure the robustness and reliability of your analytical method.

Troubleshooting Guide: Systematic Approach to Retention Time Variability

Retention time (RT) drift or sudden shifts are common challenges in HPLC. A systematic approach is crucial to efficiently identify and rectify the root cause. This guide provides a logical workflow, from simple checks to more in-depth investigations, to diagnose and solve RT variability in your (E)-Cefetamet Pivoxil analyses.

Initial Assessment: Is it a Drift or a Shift?

First, characterize the nature of the retention time change:

• Drift: A gradual, consistent change in retention time over a series of injections (e.g., consistently increasing or decreasing).

• Shift: A sudden, abrupt change in retention time from one injection to the next.

This initial observation can provide valuable clues to the potential cause.

Step 1: The "Low-Hanging Fruit" - Simple System Checks

Before delving into complex method parameters, always start with the most straightforward potential issues.

Q1: Is the mobile phase prepared correctly and is it stable?

A1: An incorrectly prepared or degraded mobile phase is a frequent cause of retention time issues.[1][2] (E)-Cefetamet Pivoxil is an ester prodrug and its stability can be influenced by pH.[3][4]

• Causality: The retention of ionizable compounds like Cefetamet Pivoxil is highly dependent on the mobile phase pH.[5][6] Small variations in pH can alter the analyte's charge state, thus changing its interaction with the C18 stationary phase and affecting retention time. The concentration of organic modifier in the mobile phase directly influences the elution strength; inconsistencies will lead to RT shifts.[7]

• Protocol:

  • Verify Composition: Double-check the volumes and concentrations of all mobile phase components (e.g., acetonitrile, water, buffers).[8][9]

  • pH Measurement: Ensure the final pH of the aqueous portion is accurate and consistent with the method specifications. Use a calibrated pH meter.

  • Fresh Preparation: Prepare fresh mobile phase daily. Volatile components like acetonitrile can evaporate over time, changing the mobile phase composition and leading to retention time drift.[10]

  • Degassing: Ensure the mobile phase is adequately degassed to prevent air bubbles from entering the pump, which can cause flow rate fluctuations.[1]

Q2: Is the HPLC system equilibrated?

A2: Inadequate column equilibration is a common oversight, especially when changing mobile phases or after the system has been idle.[1][11]

• Causality: The stationary phase requires time to fully equilibrate with the mobile phase. If the column is not properly conditioned, the surface chemistry will be in flux, leading to drifting retention times, particularly in the initial injections of a sequence.[12]

• Protocol:

  • Equilibration Time: Equilibrate the column with the mobile phase for at least 15-30 minutes, or as specified by the validated method. For gradient methods, ensure sufficient re-equilibration time between injections (typically 5-10 column volumes).[5]

  • Monitor Pressure: Observe the system backpressure. A stable backpressure is a good indicator that the column is equilibrated and the flow is steady.

Q3: Are there any leaks in the system?

A3: Even a small, non-visible leak can cause significant problems with flow rate and, consequently, retention time.[10]

• Causality: A leak in the fluid path will cause a drop in the actual flow rate delivered to the column. This reduced flow rate will result in longer retention times.

• Protocol:

  • Visual Inspection: Carefully inspect all fittings and connections from the pump to the detector for any signs of moisture.

  • Pressure Test: Perform a system pressure test (refer to your HPLC manufacturer's instructions) to check for any slow, non-visible leaks.

  • Flow Rate Verification: If a leak is suspected, verify the pump flow rate by collecting the eluent into a graduated cylinder over a set period.[5]

Step 2: Investigating Method and Instrumental Parameters

If the initial checks do not resolve the issue, the next step is to examine the core method and instrument parameters.

Q4: Is the column temperature consistent?

A4: Temperature fluctuations can significantly impact retention time.[2][6]

• Causality: A 1°C increase in temperature can lead to a 1-2% decrease in retention time.[12] This is due to changes in mobile phase viscosity and the kinetics of analyte partitioning between the mobile and stationary phases.

• Protocol:

  • Use a Column Oven: Always use a thermostatically controlled column compartment to maintain a consistent temperature.[1]

  • Verify Temperature: Ensure the set temperature is correct and that the oven is functioning properly.

  • Ambient Temperature: Be mindful of significant fluctuations in the laboratory's ambient temperature, as this can affect the mobile phase temperature before it enters the column.[7]

Q5: Is the column chemistry compromised?

A5: The HPLC column is a consumable and its performance degrades over time.

• Causality: Contaminants from the sample matrix can accumulate on the column, blocking active sites and altering the stationary phase chemistry.[2][11] This can lead to peak shape issues and retention time shifts. Additionally, the bonded phase can hydrolyze or "bleed," especially under aggressive pH or temperature conditions, leading to a loss of retention.

• Protocol:

  • Column Washing: Implement a regular column washing procedure to remove strongly retained compounds.

  • Guard Column: Use a guard column to protect the analytical column from contaminants. Replace the guard column regularly.

  • Column Performance Tracking: Monitor column performance over time by regularly injecting a system suitability standard and tracking retention time, peak shape, and efficiency (plate count).

  • Try a New Column: If all else fails, try a new column of the same type to rule out column degradation as the cause.

Frequently Asked Questions (FAQs)

Q: My retention time for (E)-Cefetamet Pivoxil is suddenly much shorter than usual. What is the most likely cause?

A: A sudden decrease in retention time is often due to an issue with the mobile phase composition (e.g., too much organic solvent), a faster than expected flow rate, or an increase in column temperature.[5] Start by preparing a fresh mobile phase and verifying the pump flow rate.

Q: I observe a gradual increase in the retention time of my analyte over a long sequence of injections. What should I investigate?

A: This is a classic example of retention time drift. The most common causes are insufficient column equilibration, a gradual change in mobile phase composition (e.g., evaporation of the organic component), or a slow leak in the system.[10][11] Also, consider the possibility of column contamination.[11]

Q: Can the sample solvent affect the retention time of (E)-Cefetamet Pivoxil?

A: Yes, absolutely. If the sample is dissolved in a solvent that is stronger (more eluting) than the mobile phase, it can cause the analyte to elute earlier and may lead to peak distortion.[12] It is always best to dissolve the sample in the mobile phase itself. Given that Cefetamet Pivoxil Hydrochloride is soluble in DMSO and ethanol but not water, care must be taken when preparing samples to ensure compatibility with the reversed-phase mobile phase.[3][13]

Q: How do I know if my HPLC method is robust enough to handle minor variations?

A: Method robustness should be evaluated during method validation, as outlined in the ICH Q2(R1) guidelines.[14][15][16][17] This involves intentionally making small, deliberate changes to method parameters (e.g., pH ±0.2 units, mobile phase composition ±2%, column temperature ±5°C) and observing the impact on the results, including retention time.[18]

Data and Protocols

Table 1: Example HPLC Methods for Cefetamet Pivoxil Analysis

Parameter	Method 1[9]	Method 2[19]	Method 3[20]
Column	C18	RP-C18 (150 x 4.6 mm, 5 µm)	Waters C18 (250 x 4.6 mm, 5 µm)
Mobile Phase	Acetonitrile: Water (80:20 v/v)	Acetonitrile: Methanol: Phosphate Buffer pH 3.6 (50:20:30 v/v/v)	Methanol: Acetonitrile: 0.01M Sodium Perchlorate (60:40)
Flow Rate	Not Specified	0.8 mL/min	1.0 mL/min
Detection	UV at 251 nm	UV at 236 nm	UV at 232 nm
Temperature	Ambient	Not Specified	Ambient

Note: These are examples from published literature and should be validated for your specific application.

Protocol: Systematic Troubleshooting Workflow

This protocol provides a step-by-step guide to diagnosing retention time variability.

• Define the Problem: Is it a sudden shift or a gradual drift?

• Check the Mobile Phase:

  • Verify composition and pH.

  • Prepare fresh mobile phase.

  • Ensure adequate degassing.

• Verify System Equilibration:

  • Ensure sufficient equilibration time.

  • Monitor for a stable backpressure.

• Inspect for Leaks:

  • Visually check all fittings.

  • Perform a system pressure test.

• Evaluate Instrumental Parameters:

  • Confirm the column temperature is stable and correct.

  • Check the pump flow rate for accuracy.

• Assess Column Health:

  • Review column history and performance.

  • Perform a column wash.

  • If necessary, replace the guard column or the analytical column.

Visualizations

Troubleshooting Logic Diagram

Caption: A systematic workflow for troubleshooting HPLC retention time variability.

References

• <621> CHROMATOGRAPHY - US Pharmacopeia (USP). (n.d.).
• Troubleshooting HPLC Column Retention Time Drift. (2025, October 15). Hawach.
• <621> CHROMATOGRAPHY. (n.d.).
• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. (n.d.). ECA Academy.
• HPLC Troubleshooting Guide. (n.d.). SCION Instruments.
• Understanding the Latest Revisions to USP <621>. (n.d.). Agilent.
• USP <621> Chromatography. (n.d.). DSDP Analytics.
• Chromatographic estimation of cefetamet pivoxil in bulk and tablet dosage form: Development and validation approach. (2022, October 20).
• Causes of Retention Time Drift in HPLC. (n.d.). Element Lab Solutions.
• <621> Chromatography - US Pharmacopeia (USP). (2021, November 19).
• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. (2021, September 17). FDA.
• Troubleshooting Retention Time Changes in (U)HPLC – a Systematic Approach. (2020, August 18).
• Q2(R1) Validation of Analytical Procedures: Text and Methodology. (n.d.). FDA.
• Quality Guidelines. (n.d.). ICH.
• What are common causes for less than expected retention times on a reversed-phase LC column?. (n.d.). Waters Knowledge Base.
• Cefetamet Pivoxil Hydrochloride-bactericidal cephalosporin-TOKU-E. (n.d.).
• The retention behavior of reversed-phase HPLC columns with 100% aqueous mobile phase. (n.d.). SciSpace.
• How to fix a shifting retention time of peaks in hplc?. (2023, August 24). ResearchGate.
• What are the main causes of retention time instability in reversed-phase analysis by HPLC?. (2015, May 20).
• ich harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1). (n.d.).
• Cefetamet Pivoxil | C20H25N5O7S2 | CID 5486182. (n.d.). PubChem.
• What Factors Influence HPLC Retention Time Precision?. (2025, October 4). Altabrisa Group.
• Development of RP-HPLC methods for the simultaneously Estimation of cefetamet pivoxil HCL in formulations. (2025, August 7). ResearchGate.
• Factors Impacting Chromatography Retention Time. (2024, July 4). Separation Science.
• Chromatographic estimation of cefetamet pivoxil in bulk and tablet dosage form: Development and validation approach. (2022, October 20). ResearchGate.
• ANALYTICAL METHOD DEVELOPMENT AND VALIDATION OF CEFETAMET BY RP-HPLC METHOD. (n.d.). JETIR.
• Cefetamet pivoxil hydrochloride - Product Data Sheet. (n.d.).
• Formulation development and rheological studies of palatable cefetamet pivoxil hydrochloride dry powder suspension. (n.d.). PMC - NIH.
• DEVELOPMENT AND VALIDATION OF RP – HPLC METHOD FOR THE ESTIMATION OF CEFETAMET IN BULK AND TABLET DOSAGE FORM. (n.d.). TSI Journals.
• Cefetamet Pivoxil. A Review of Its Antibacterial Activity, Pharmacokinetic Properties and Therapeutic Use. (n.d.). Analytical Chemical Products.

Sources

• 1. HPLC Troubleshooting Guide [scioninstruments.com]
• 2. researchgate.net [researchgate.net]
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• 4. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 5. support.waters.com [support.waters.com]
• 6. researchgate.net [researchgate.net]
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• 12. Factors Impacting Chromatography Retention Time | Separation Science [sepscience.com]
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• 19. tsijournals.com [tsijournals.com]
• 20. jetir.org [jetir.org]

Technical Support Center: (E)-Cefetamet Pivoxil Degradation Kinetics in Aqueous Solutions

Welcome to the technical support center for researchers, scientists, and drug development professionals working with (E)-Cefetamet Pivoxil. This guide is designed to provide in-depth, experience-based answers to common questions and troubleshooting scenarios encountered during the study of its degradation kinetics in aqueous solutions.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

1. Q: What is the primary degradation pathway for Cefetamet Pivoxil in aqueous solutions?

A: The primary degradation pathway for Cefetamet Pivoxil, a third-generation cephalosporin, in aqueous solutions is hydrolysis.[1][2] As a prodrug, it is designed to be hydrolyzed in the body to its active form, cefetamet.[3][] This hydrolysis primarily involves the cleavage of the pivaloyloxymethyl ester group. Additionally, like other β-lactam antibiotics, Cefetamet Pivoxil is susceptible to the cleavage of the β-lactam ring, particularly under stressful pH conditions.[5][6]

• Expert Insight: It is crucial to understand that the term "degradation" in this context refers to the loss of the parent Cefetamet Pivoxil molecule. The initial hydrolysis to the active cefetamet is an intended step for its therapeutic action but is still considered degradation from a stability and analytical perspective. Further degradation can lead to inactive products.

2. Q: How does pH influence the degradation rate of Cefetamet Pivoxil?

A: The degradation of Cefetamet Pivoxil is highly dependent on the pH of the aqueous solution. The pH-rate profile exhibits a characteristic U-shape, indicating that the drug is most stable in a specific pH range and degrades more rapidly in both acidic and alkaline conditions.[1][2][7]

• Maximum Stability: Cefetamet Pivoxil shows maximum stability in the acidic pH range of 3 to 5.[1][2][7]

• Acid and Base Catalysis: The degradation is subject to both specific acid and specific base catalysis.[1][7] This means that the rate of degradation is influenced by the concentration of hydrogen ions (H+) in acidic solutions and hydroxyl ions (OH-) in alkaline solutions.[1][7]

• Troubleshooting - Unexpectedly Fast Degradation: If you observe faster than expected degradation, the first step is to verify the pH of your solution. Inaccurately prepared buffers or pH drift during the experiment can significantly impact stability. Always use a calibrated pH meter and freshly prepared buffers.

Data Presentation: pH-Rate Profile Characteristics

The relationship between pH and the observed pseudo-first-order rate constant (k_obs) for Cefetamet Pivoxil hydrolysis can be summarized as follows:

pH Range	Dominant Catalysis	Relative Degradation Rate
< 3	Specific Acid (H+)	High
3 - 5	Spontaneous Hydrolysis (Water)	Low (Maximum Stability)[1][2][7]
> 5	Specific Base (OH-)	High

This table provides a qualitative summary based on the characteristic U-shaped pH-rate profile described in the literature.[1][2][7]

3. Q: I'm observing buffer catalysis in my experiments. How can I mitigate this?

A: Buffer catalysis is a common phenomenon where the components of the buffer system themselves act as catalysts for the degradation reaction. For Cefetamet Pivoxil, buffer catalysis has been observed in acetate and phosphate buffers.[1][2][7]

• Causality: Buffer species (both the acidic and basic components) can directly participate in the hydrolysis of the ester linkage or the β-lactam ring, leading to an increased degradation rate beyond what is expected from pH alone.

• Mitigation Strategies:

  • Use Low Buffer Concentrations: The catalytic effect is concentration-dependent. Use the lowest buffer concentration that can effectively maintain the desired pH.

  • Choose a Different Buffer System: If possible, switch to a buffer system that is known to have a lower catalytic effect on cephalosporins. For some cephalosporins, buffers like citrate have been shown to have less of a catalytic effect compared to phosphate or acetate. However, this would need to be experimentally verified for Cefetamet Pivoxil.

  • Extrapolate to Zero Buffer Concentration: To determine the true rate constant at a specific pH, you can perform kinetic studies at several buffer concentrations and extrapolate the observed rate constant to zero buffer concentration.

Experimental Protocol: Determining the Effect of Buffer Concentration

Objective: To quantify the catalytic effect of a specific buffer on Cefetamet Pivoxil degradation.

Methodology:

• Prepare Stock Solutions:

  • A concentrated stock solution of Cefetamet Pivoxil in a suitable organic solvent (e.g., acetonitrile or methanol) where it is stable.

  • A series of buffer solutions at the desired pH (e.g., pH 7.4 phosphate buffer) with varying concentrations (e.g., 0.05 M, 0.1 M, 0.2 M, 0.4 M).

• Initiate Kinetic Runs:

  • For each buffer concentration, add a small, known volume of the Cefetamet Pivoxil stock solution to a pre-heated and magnetically stirred buffer solution in a constant temperature bath.

  • The final concentration of the organic solvent should be kept low (typically <1-2%) to minimize its effect on the reaction.

• Sample Collection:

  • At predetermined time intervals, withdraw aliquots of the reaction mixture.

  • Immediately quench the degradation by adding the aliquot to a quenching solution (e.g., a cold, acidic solution) to prevent further reaction before analysis.

• Analysis:

  • Analyze the concentration of the remaining Cefetamet Pivoxil in each sample using a validated stability-indicating HPLC method.[1][2][7]

• Data Analysis:

  • For each buffer concentration, plot the natural logarithm of the Cefetamet Pivoxil concentration versus time. The slope of this line will give the pseudo-first-order rate constant (k_obs).

  • Plot the obtained k_obs values against the total buffer concentration. The y-intercept of this plot will represent the rate constant at zero buffer concentration, which is the rate due to water and specific acid/base catalysis alone.

4. Q: How does temperature affect the degradation kinetics?

A: As with most chemical reactions, the degradation of Cefetamet Pivoxil is temperature-dependent. An increase in temperature will lead to a significant increase in the rate of degradation. This relationship can be described by the Arrhenius equation. Kinetic studies for Cefetamet Pivoxil have been conducted at elevated temperatures such as 333 K (60°C), 343 K (70°C), 353 K (80°C), and 363 K (90°C) to accelerate the degradation process and allow for the determination of kinetic parameters in a reasonable timeframe.[1][2][7]

• Practical Implication: To ensure the stability of your Cefetamet Pivoxil solutions for experimental use, it is crucial to store them at recommended low temperatures (e.g., refrigerated or frozen) and to minimize their time at room temperature or higher.

Diagrams

Caption: Simplified degradation pathway of Cefetamet Pivoxil.

Caption: General workflow for a kinetic degradation study.

5. Q: What analytical methods are recommended for quantifying Cefetamet Pivoxil in degradation studies?

A: The most common and reliable method for quantifying Cefetamet Pivoxil and its degradation products is High-Performance Liquid Chromatography (HPLC), specifically Reverse-Phase HPLC (RP-HPLC).[1][2][7]

• Why HPLC? HPLC offers the necessary specificity to separate the parent drug from its degradants, which is crucial for accurate kinetic analysis. This is a key feature of a "stability-indicating" method.

• Typical Conditions:

  • Column: A C18 column is commonly used as the stationary phase.[8]

  • Mobile Phase: A mixture of an organic solvent (like acetonitrile or methanol) and an aqueous buffer is typical.[8]

  • Detection: UV detection is generally employed, with wavelengths around 232 nm or 251 nm being reported.[8][9]

• Method Validation: It is imperative to use a validated HPLC method as per ICH guidelines.[8] This ensures the method is accurate, precise, linear, specific, and robust for its intended purpose.

• Troubleshooting - Poor Peak Separation: If you are having trouble separating Cefetamet Pivoxil from its degradation products, try adjusting the mobile phase composition (e.g., the ratio of organic solvent to buffer or the pH of the buffer). A gradient elution may also be necessary to resolve all peaks effectively. Forced degradation studies under acidic, alkaline, and oxidative conditions can help in identifying the degradation product peaks and ensuring the method's specificity.[10][11]

References

• Jelińska, A., Dobrowolski, L., & Oszczapowicz, I. (2004). The influence of pH, temperature and buffers on the degradation kinetics of cefetamet pivoxil hydrochloride in aqueous solutions. Journal of Pharmaceutical and Biomedical Analysis, 35(5), 1273–1277. [Link]

• ResearchGate. (n.d.). The influence of pH, temperature and buffers on the degradation kinetics of cefetamet pivoxil hydrochloride in aqueous solutions. Retrieved from [Link]

• Cefetamet pivoxil: a review of its microbiology, toxicology, pharmacokinetics and clinical efficacy. (1992). Journal of Chemotherapy, 4(6), 323-337. [Link]

• Influence of pH, temperature and buffers on cefepime degradation kinetics and stability predictions in aqueous solutions. (1999). Journal of Pharmaceutical and Biomedical Analysis, 21(6), 1167-1176. [Link]

• Quantification and stress degradation studies of cefepime/tazobactam in dry injection form by an RP-HPLC method. (2018). SciELO. [Link]

• Identification and Characterization of Hydrolytic Degradation Products of Cefditoren Pivoxil using LC and LC-MS/TOF. (2014). Indian Journal of Pharmaceutical Sciences, 76(1), 1-10. [Link]

• Kinetics and mechanism of degradation of cefotaxime sodium in aqueous solution. (1983). Journal of Pharmaceutical Sciences, 72(1), 59-63. [Link]

• Sci-Hub. (n.d.). The influence of pH, temperature and buffers on the degradation kinetics of cefetamet pivoxil hydrochloride in aqueous solutions. Retrieved from [Link]

• ResearchGate. (2022). Chromatographic estimation of cefetamet pivoxil in bulk and tablet dosage form: Development and validation approach. Retrieved from [Link]

• ResearchGate. (n.d.). Forced degradation studies of Cefditoren pivoxil. Retrieved from [Link]

• Google Patents. (n.d.). CN101792456A - Preparation method of cefetamet pivoxil hydrochloride.

• Spectrophotometric Determination of Cefetamet Pivoxil Hydrochloride and Pitavastatin Calcium in Tablet Dosage form. (2013). Indian Journal of Pharmaceutical Sciences, 75(1), 107-111. [Link]

• Degradation kinetics in aqueous solution of cefotaxime sodium, a third-generation cephalosporin. (1987). International Journal of Pharmaceutics, 35(1-2), 121-130. [Link]

• Conventional and Advanced Spectrophotometric Methods for estimation of Cefetamet Pivoxil Hydrochloride in Bulk and in Pharmaceutical Formulation. (2012). International Journal of Pharmaceutical Sciences and Research, 3(11), 4349-4354.

• Evaluating the Biodegradation of Veterinary Antibiotics Using Kinetics Model and Response Surface Methodology. (2022). Molecules, 27(17), 5459. [Link]

• ResearchGate. (n.d.). (PDF) The Influence of Excipients on the Physicochemical and Biological Properties of a Bactericidal, Labile Ester Prodrug in a Salt Form – A Case Study of Cefetamet Pivoxil Hydrochloride. Retrieved from [Link]

• Pharmacokinetics of cefetamet (Ro 15-8074) and cefetamet pivoxil (Ro 15-8075) after intravenous and oral doses in humans. (1988). Antimicrobial Agents and Chemotherapy, 32(1), 42-48. [Link]

• ResearchGate. (n.d.). Results of forced degradation studies. Retrieved from [Link]

• ANALYTICAL METHOD DEVELOPMENT AND VALIDATION OF CEFETAMET BY RP-HPLC METHOD. (2018). JETIR, 5(8). [Link]

• ResearchGate. (n.d.). Incubation of cefetamet pivoxil in phosphate buffer (a) and intestinal.... Retrieved from [Link]

• ResearchGate. (n.d.). Development of RP-HPLC methods for the simultaneously Estimation of cefetamet pivoxil HCL in formulations. Retrieved from [Link]

Sources

• 1. The influence of pH, temperature and buffers on the degradation kinetics of cefetamet pivoxil hydrochloride in aqueous solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. toku-e.com [toku-e.com]
• 5. Kinetics and mechanism of degradation of cefotaxime sodium in aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Degradation kinetics in aqueous solution of cefotaxime sodium, a third-generation cephalosporin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Sci-Hub. The influence of pH, temperature and buffers on the degradation kinetics of cefetamet pivoxil hydrochloride in aqueous solutions / Journal of Pharmaceutical and Biomedical Analysis, 2004 [sci-hub.ru]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. scielo.br [scielo.br]
• 11. Identification and Characterization of Hydrolytic Degradation Products of Cefditoren Pivoxil using LC and LC-MS/TOF - PMC [pmc.ncbi.nlm.nih.gov]

Influence of pH and temperature on (E)-Cefetamet Pivoxil stability

Welcome to the technical support center for (E)-Cefetamet Pivoxil. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance on the stability of (E)-Cefetamet Pivoxil, with a specific focus on the influence of pH and temperature. Here, you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to support your research and development activities.

I. Understanding the Stability of (E)-Cefetamet Pivoxil: An Overview

(E)-Cefetamet Pivoxil, a third-generation oral cephalosporin, is a prodrug that is hydrolyzed in vivo to its active form, Cefetamet. A critical aspect of its pre-formulation and formulation development is understanding its chemical stability, as degradation can lead to loss of potency and the formation of potentially undesirable impurities. The primary degradation pathway for Cefetamet Pivoxil in aqueous solutions is hydrolysis, which is significantly influenced by pH and temperature.

The hydrolysis of Cefetamet Pivoxil has been shown to follow first-order kinetics.[1] The stability profile across a range of pH values is characteristically U-shaped, indicating that the compound is most stable in a specific pH range and degrades more rapidly in both highly acidic and alkaline conditions.[1]

II. Troubleshooting Guide: Stability Studies of (E)-Cefetamet Pivoxil

This section addresses common issues encountered during the stability testing of (E)-Cefetamet Pivoxil.

Observed Issue	Potential Root Cause(s)	Recommended Actions & Troubleshooting Steps
Unexpectedly Rapid Degradation	1. Incorrect pH of the medium: The stability of Cefetamet Pivoxil is highly pH-dependent, with maximum stability in the pH range of 3 to 5.[1] 2. Inappropriate Buffer System: Certain buffers, such as acetate and phosphate, can catalyze the hydrolysis of Cefetamet Pivoxil.[1] 3. Elevated Temperature: Higher temperatures significantly accelerate the degradation rate.	1. Verify and Adjust pH: Accurately measure the pH of your solution using a calibrated pH meter. Adjust to the optimal range of 3-5 if necessary. 2. Buffer Selection: If buffer catalysis is suspected, consider using a different buffer system or reducing the buffer concentration. 3. Temperature Control: Ensure your samples are stored in a calibrated, temperature-controlled environment.
Appearance of Unknown Peaks in HPLC Chromatogram	1. Formation of Degradation Products: Cefetamet Pivoxil can degrade into several impurities. One known degradation pathway involves the loss of the pivoxil group to form impurity II, and its isomer, impurity I.[2] 2. Mobile Phase Issues: Contaminants in the mobile phase can appear as ghost peaks. 3. Sample Carryover: Residuals from previous injections can elute in subsequent runs.	1. Peak Identification: Utilize HPLC-MS to identify the mass of the unknown peaks and compare them with known degradation products of Cefetamet Pivoxil.[2][3] 2. Mobile Phase Check: Prepare fresh mobile phase using high-purity solvents and reagents. 3. System Cleaning: Implement a robust column washing procedure between injections to prevent carryover.
Inconsistent or Irreproducible Stability Data	1. Variability in Sample Preparation: Inconsistent weighing, dilution, or pH adjustment can lead to variable results. 2. Lack of a Validated Stability-Indicating Method: The analytical method may not be capable of separating the parent drug from its degradation products. 3. Fluctuations in Storage Conditions: Inconsistent temperature or humidity control can affect degradation rates.	1. Standardize Procedures: Develop and strictly follow a detailed Standard Operating Procedure (SOP) for sample preparation. 2. Method Validation: Ensure your HPLC method is fully validated according to ICH guidelines to be stability-indicating. 3. Monitor Storage Conditions: Continuously monitor and document the temperature and humidity of your stability chambers.

III. Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for the stability of (E)-Cefetamet Pivoxil in aqueous solutions?

A1: The maximum stability of (E)-Cefetamet Pivoxil in aqueous solutions is observed in the pH range of 3 to 5.[1] Outside of this range, both acidic and alkaline conditions promote faster degradation.

Q2: How does temperature affect the stability of (E)-Cefetamet Pivoxil?

A2: The degradation of (E)-Cefetamet Pivoxil is temperature-dependent and follows first-order kinetics.[1] An increase in temperature will accelerate the rate of hydrolysis. Therefore, for long-term storage of solutions, refrigeration is recommended.

Q3: Are there specific buffers that should be avoided when formulating or studying (E)-Cefetamet Pivoxil?

A3: Yes, buffer catalysis has been observed with acetate and phosphate buffers, meaning these buffers can actively participate in and accelerate the degradation of Cefetamet Pivoxil.[1] When conducting stability studies or developing formulations, it is crucial to evaluate the potential for buffer catalysis.

Q4: What are the primary degradation products of (E)-Cefetamet Pivoxil?

A4: The primary degradation pathway in aqueous solution is hydrolysis. A known degradation product results from the loss of the pivoxil group.[2] Isomers of this primary degradant have also been identified.[2] A comprehensive analysis using techniques like HPLC-MS is necessary to identify and characterize all significant degradation products in a specific formulation or study.[3]

Q5: What is the solid-state stability of (E)-Cefetamet Pivoxil?

A5: While more stable in the solid state than in solution, the stability of solid (E)-Cefetamet Pivoxil can be influenced by temperature and relative humidity.[4] It is important to store the solid drug substance in well-closed containers at controlled room temperature, protected from moisture.

IV. Data Summary: Influence of pH and Temperature

The following table summarizes the qualitative and semi-quantitative effects of pH and temperature on the stability of (E)-Cefetamet Pivoxil in aqueous solutions, based on published kinetic studies.[1]

Parameter	Condition	Effect on Stability	Relative Degradation Rate
pH	< 3	Decreased Stability	High
3 - 5	Optimal Stability	Low
> 5	Decreased Stability	Moderate to High
> 7	Significantly Decreased Stability	Very High
Temperature	Refrigerated (2-8 °C)	Increased Stability	Low
Room Temperature (~25 °C)	Moderate Stability	Medium
Elevated Temperature (>40 °C)	Decreased Stability	High

Note: The degradation rate is highly dependent on the specific temperature and pH. The information in this table is for general guidance.

V. Experimental Protocols

Protocol 1: Basic Stability Study of (E)-Cefetamet Pivoxil in Aqueous Solution

Objective: To evaluate the stability of (E)-Cefetamet Pivoxil at a given pH and temperature.

Materials:

• (E)-Cefetamet Pivoxil reference standard

• High-purity water (HPLC grade)

• Buffer salts (e.g., citrate for pH 3-5)

• Acid/base for pH adjustment (e.g., HCl, NaOH)

• Volumetric flasks and pipettes

• Calibrated pH meter

• Temperature-controlled stability chamber or water bath

• Validated stability-indicating HPLC method

Procedure:

• Solution Preparation:

  • Prepare a buffer solution of the desired pH (e.g., 0.1 M citrate buffer, pH 4.0).

  • Accurately weigh and dissolve a known amount of (E)-Cefetamet Pivoxil in the buffer to achieve the target concentration.

• Initial Analysis (T=0):

  • Immediately after preparation, take an aliquot of the solution and analyze it using the validated HPLC method to determine the initial concentration of (E)-Cefetamet Pivoxil.

• Stability Storage:

  • Place the remaining solution in a tightly sealed container and store it in the stability chamber at the desired temperature (e.g., 40 °C).

• Time-Point Analysis:

  • At predetermined time intervals (e.g., 0, 6, 12, 24, 48 hours), withdraw an aliquot of the solution.

  • Analyze the sample by HPLC to determine the concentration of (E)-Cefetamet Pivoxil remaining.

• Data Analysis:

  • Plot the natural logarithm of the concentration of (E)-Cefetamet Pivoxil versus time.

  • The slope of the line will be the negative of the first-order degradation rate constant (-k).

VI. Diagrams

Workflow for a Typical Stability Study

Caption: Workflow for a typical stability study of (E)-Cefetamet Pivoxil.

Factors Influencing (E)-Cefetamet Pivoxil Degradation

Caption: Key factors influencing the degradation of (E)-Cefetamet Pivoxil.

VII. References

• Wang, D., Wang, F., & Wang, J. (2015). Characterization of the impurities and isomers in cefetamet pivoxil hydrochloride by liquid chromatography/time-of-flight mass spectrometry and ion trap mass spectrometry. Journal of Pharmaceutical and Biomedical Analysis, 111, 71-7. [Link]

• Wang, D., Wang, F., & Wang, J. (2015). Characterization of the impurities and isomers in cefetamet pivoxil hydrochloride by liquid chromatography/time-of-flight mass. Ovid. [Link]

• Jelińska, A., Dobrowolski, L., & Oszczapowicz, I. (2004). The influence of pH, temperature and buffers on the degradation kinetics of cefetamet pivoxil hydrochloride in aqueous solutions. ResearchGate. [Link]

• Jelińska, A., Dobrowolski, L., & Oszczapowicz, I. (2004). The influence of pH, temperature and buffers on the degradation kinetics of cefetamet pivoxil hydrochloride in aqueous solutions. Journal of Pharmaceutical and Biomedical Analysis, 35(5), 1273-7. [Link]

• Dobrowolski, L. (n.d.). Leszek Dobrowolski's research works. ResearchGate. [Link]

• Zalewski, P., Cielecka-Piontek, J., & Jelińska, A. (2015). Stability studies of cefpirome sulfate in the solid state: Identification of degradation products. ResearchGate. [Link]

• Gawande, V., Bothara, K., & Mahajan, A. (n.d.). Cefditoren Pivoxil | Degradation Pathways | HPLC-DAD | LC-MS-TOF | Stress Studies. Scribd. [Link]

• Jelińska, A., & Paczkowska, M. (2014). Stability-indicating HPLC method for the determination of cefquinome sulfate. ResearchGate. [Link]

• Zalewski, P., Cielecka-Piontek, J., & Jelińska, A. (2015). Stability studies of cefoselis sulfate in the solid state. ResearchGate. [Link]

• Jelińska, A., & Oszczapowicz, I. (2003). Kinetics of degradation of cefetamet pivaloyloxymethyl ester and its hydrochloride in solid phase. PubMed. [Link]

Sources

• 1. The influence of pH, temperature and buffers on the degradation kinetics of cefetamet pivoxil hydrochloride in aqueous solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ovid.com [ovid.com]
• 3. Characterization of the impurities and isomers in cefetamet pivoxil hydrochloride by liquid chromatography/time-of-flight mass spectrometry and ion trap mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Kinetics of degradation of cefetamet pivaloyloxymethyl ester and its hydrochloride in solid phase - PubMed [pubmed.ncbi.nlm.nih.gov]

Strategies to minimize (E)-Cefetamet Pivoxil degradation during sample preparation

Welcome to the technical support center for (E)-Cefetamet Pivoxil. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth strategies for minimizing the degradation of (E)-Cefetamet Pivoxil during sample preparation. As a pivaloyloxymethyl ester prodrug, (E)-Cefetamet Pivoxil is susceptible to hydrolysis, which can lead to inaccurate quantification and misinterpretation of experimental results. This document offers troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to ensure the integrity of your samples and the reliability of your data.

Troubleshooting Guide: Minimizing Degradation

This section addresses common issues encountered during the handling and preparation of (E)-Cefetamet Pivoxil samples.

Observed Problem	Potential Cause(s)	Recommended Solution(s) & Preventative Measures
Low or no detectable levels of (E)-Cefetamet Pivoxil in plasma or serum samples.	Rapid enzymatic hydrolysis by esterases present in biological matrices. Cefetamet Pivoxil is known to be extremely unstable in plasma, with significant degradation occurring in less than an hour.[1]	Immediate enzymatic inhibition is critical. For blood sample collection, use vacutainers containing an anticoagulant and an esterase inhibitor. A recommended approach involves drawing blood into tubes containing citric acid and immediately transferring the sample to tubes with sodium fluoride, a general enzyme inhibitor.[1] Process samples at low temperatures (e.g., on ice) and minimize the time between collection and analysis or freezing.
Inconsistent and non-reproducible analytical results.	pH-dependent hydrolysis. (E)-Cefetamet Pivoxil exhibits a U-shaped pH-rate profile, with maximum stability in the pH range of 3 to 5.[2][3] Outside this range, both acid- and base-catalyzed hydrolysis occurs, leading to the formation of the active drug, Cefetamet, and other degradation products.	Strict pH control is paramount. Prepare all solutions, including solvents for dissolution and mobile phases for chromatography, using a buffer system that maintains the pH between 3 and 5. Acetate buffers are a suitable choice in this pH range.[2] Avoid unbuffered aqueous solutions or solutions with a pH outside the optimal stability range.
Appearance of unexpected peaks in the chromatogram.	Formation of degradation products. The primary degradation pathways include hydrolysis of the ester linkage to form Cefetamet and isomerization of the cephem nucleus to the inactive Δ²-isomer.[4][5]	Characterize degradation products. The main degradation product is the active form, Cefetamet. Other isomers can also be formed.[6] A stability-indicating HPLC method should be used to separate the parent drug from its degradation products. Mass spectrometry can be a powerful tool for identifying unknown peaks.[6]
Gradual loss of analyte concentration in prepared samples stored in the autosampler.	Hydrolysis in the sample solvent over time. Even with a buffered solvent, prolonged exposure to aqueous environments at room temperature can lead to degradation.	Minimize sample storage time and control temperature. Keep prepared samples in a cooled autosampler (e.g., 4°C). If possible, analyze samples immediately after preparation. For longer-term storage, freeze samples at -20°C or below.[1]
Poor recovery during solid-phase extraction (SPE) or liquid-liquid extraction (LLE).	Degradation during the extraction process. The pH of the sample and the extraction solvents can influence stability.	Optimize extraction conditions for stability. Ensure the pH of the sample is adjusted to the 3-5 range before extraction. Solvents used for extraction should be of high purity and free from contaminants that could catalyze degradation. Minimize the duration of the extraction procedure.

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway for (E)-Cefetamet Pivoxil?

A1: The most significant degradation pathway for (E)-Cefetamet Pivoxil is the hydrolysis of its pivaloyloxymethyl ester group to yield the active cephalosporin, Cefetamet.[3][7] This hydrolysis can be chemically mediated (catalyzed by acid or base) or enzymatically driven by esterases found in biological tissues.[1][4] Another important degradation route is the isomerization of the Δ³-cephem ring to the inactive Δ²-isomer.[4][5]

Q2: Why is pH control so critical during sample preparation?

A2: The stability of (E)-Cefetamet Pivoxil is highly pH-dependent. Studies have shown that its maximum stability is within the acidic pH range of 3 to 5.[2][3] In neutral or alkaline conditions (pH > 6), the rate of hydrolysis increases significantly.[8] Therefore, maintaining the pH of your sample solutions and chromatographic mobile phase within the optimal range is the most effective strategy to prevent chemical degradation.

Q3: What type of buffer should I use, and at what concentration?

A3: For maintaining a pH between 3 and 5, an acetate buffer is a common and effective choice.[2] While phosphate buffers can also be used, be aware of the potential for buffer catalysis, where the buffer components themselves can increase the rate of hydrolysis.[2][3] A buffer concentration in the range of 10-50 mM is generally sufficient to maintain pH control without causing significant buffer catalysis.

Q4: How should I handle blood samples for pharmacokinetic studies?

A4: Due to the rapid enzymatic degradation in blood, special precautions are necessary. Blood should be collected in tubes containing an anticoagulant (e.g., EDTA) and an esterase inhibitor. A validated method involves using vacutainers with citric acid and immediately adding sodium fluoride.[1] It is crucial to cool the samples on ice immediately after collection and to separate the plasma as quickly as possible, followed by storage at -20°C or lower until analysis.

Q5: Can I use standard protein precipitation with acetonitrile for plasma samples?

A5: While protein precipitation with acetonitrile is a common technique, it may not be sufficient on its own to prevent the degradation of (E)-Cefetamet Pivoxil. The key is to ensure that the precipitation step is performed under conditions that inhibit esterase activity. This can be achieved by adding an acidic agent (to lower the pH) or an esterase inhibitor to the acetonitrile. For instance, using perchloric acid for protein precipitation has been reported.[1]

Experimental Protocols & Methodologies

Protocol 1: Preparation of a Stabilized Standard Solution

This protocol describes the preparation of a stock solution of (E)-Cefetamet Pivoxil with enhanced stability for use in creating calibration standards and quality control samples.

Materials:

• (E)-Cefetamet Pivoxil reference standard

• Acetonitrile (HPLC grade)

• Glacial acetic acid

• Sodium acetate

• Deionized water

• Volumetric flasks and pipettes

Procedure:

• Prepare a 50 mM Acetate Buffer (pH 4.0):

  • Dissolve the appropriate amount of sodium acetate in deionized water.

  • Adjust the pH to 4.0 using glacial acetic acid.

• Prepare the Diluent:

  • Mix the 50 mM acetate buffer (pH 4.0) with acetonitrile in a 50:50 (v/v) ratio.

• Prepare the Stock Solution (e.g., 1 mg/mL):

  • Accurately weigh the required amount of (E)-Cetemet Pivoxil reference standard.

  • Dissolve the standard in a small volume of acetonitrile.

  • Bring the final volume to the mark with the prepared diluent in a volumetric flask.

• Storage:

  • Store the stock solution in a tightly sealed container at -20°C. For daily use, an aliquot can be kept in a refrigerated autosampler (4°C) for a limited time (stability should be verified).

Protocol 2: Extraction of (E)-Cefetamet Pivoxil from Plasma

This protocol provides a method for the extraction of (E)-Cefetamet Pivoxil from plasma samples, incorporating steps to minimize enzymatic degradation.

Materials:

• Plasma samples collected with an anticoagulant and esterase inhibitor (see FAQ 4)

• Perchloric acid (4 mM)

• Acetonitrile (HPLC grade)

• Microcentrifuge tubes

• Vortex mixer

• Centrifuge

Procedure:

• Sample Thawing:

  • Thaw frozen plasma samples on ice.

• Protein Precipitation:

  • In a microcentrifuge tube, add 200 µL of cold acetonitrile to 100 µL of the plasma sample.

  • Add 50 µL of 4 mM perchloric acid to acidify the sample and further inhibit enzymatic activity. .

  • Vortex the mixture for 30 seconds to ensure thorough mixing and protein precipitation.

• Centrifugation:

  • Centrifuge the tubes at 10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Collection:

  • Carefully transfer the supernatant to a clean autosampler vial for HPLC analysis.

Visualizations

Degradation Pathway of (E)-Cefetamet Pivoxil

Caption: Primary degradation pathways of (E)-Cefetamet Pivoxil.

Sample Preparation Workflow for Plasma Analysis

Sources

• 1. Determination of cefetamet and its orally active ester, cefetamet pivoxyl, in biological fluids by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The influence of pH, temperature and buffers on the degradation kinetics of cefetamet pivoxil hydrochloride in aqueous solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Stability of cephalosporin prodrug esters in human intestinal juice: implications for oral bioavailability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Stability of Cephalosporin Prodrug Esters in Human Intestinal Juice: Implications for Oral Bioavailability - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Characterization of the impurities and isomers in cefetamet pivoxil hydrochloride by liquid chromatography/time-of-flight mass spectrometry and ion trap mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. In vitro antibacterial properties of cefetamet and in vivo activity of its orally absorbable ester derivative, cefetamet pivoxil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Studies on orally active cephalosporin esters. III. Effect of the 3-substituent on the chemical stability of pivaloyloxymethyl esters in phosphate buffer solution - PubMed [pubmed.ncbi.nlm.nih.gov]

Improving yield and purity in the synthesis of (E)-Cefetamet Pivoxil

Objective: This guide provides researchers, scientists, and drug development professionals with in-depth troubleshooting strategies and optimized protocols to enhance the yield and purity of (E)-Cefetamet Pivoxil. The content is structured to address specific experimental challenges, explaining the causality behind procedural choices to ensure reproducible, high-quality outcomes.

Introduction to (E)-Cefetamet Pivoxil Synthesis

(E)-Cefetamet Pivoxil is an oral third-generation cephalosporin, a prodrug that is hydrolyzed in the body to the active agent, cefetamet.[1][2] It is effective against a broad spectrum of gram-positive and gram-negative bacteria responsible for respiratory and urinary tract infections.[1] The synthesis is typically a multi-step process, primarily involving the acylation of the 7-aminodesacetoxycephalosporanic acid (7-ADCA) nucleus, followed by esterification to create the pivoxil ester.[3][4] Achieving high yield and purity can be challenging due to potential side reactions, isomer formation, and product degradation.[4][5] This guide offers practical solutions to common obstacles encountered during its synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the general synthetic strategy for Cefetamet Pivoxil?

The most common pathway involves two primary steps:

• Formation of Cefetamet Acid: 7-ADCA is condensed with an activated form of the (Z)-(2-aminothiazol-4-yl)(methoxyimino)acetic acid side chain, such as its 2-mercaptobenzothiazolyl ester (AE-active ester).[3][4] This reaction is typically carried out in a mixed solvent system like acetone-water under alkaline conditions, often using a base like triethylamine.[3]

• Esterification: The resulting Cefetamet acid is then esterified with a pivaloyloxymethyl halide, such as iodomethyl pivalate, in a strong polar solvent like N,N-dimethylformamide (DMF) or N,N-dimethylacetamide (DMAc) to yield the final product.[4][6]

Q2: Why is temperature control so critical during the esterification step?

Temperature control is paramount to minimize the formation of degradation products and unwanted isomers.[5] The esterification reaction is exothermic, and elevated temperatures can lead to the opening of the β-lactam ring or other side reactions, significantly reducing both yield and purity. Protocols often specify cooling the reaction mass to temperatures as low as -25 to -30°C or 0-5°C before adding the esterifying agent.[4][6]

Q3: What are the most common impurities I should be aware of?

Impurities can arise from unreacted starting materials, intermediates, or side reactions. Key impurities include unreacted Cefetamet acid, various geometric (Z/E) and positional (Δ2/Δ3) isomers of the cephalosporin core, and other degradation products.[5][7] Ten different impurities and isomers have been identified in some drug substances using advanced techniques like LC-MS/MS.[5]

Q4: Which analytical techniques are essential for monitoring this synthesis?

A combination of chromatographic methods is standard practice:

• Thin Layer Chromatography (TLC): Used for rapid, qualitative monitoring of reaction progress to determine the consumption of starting materials.[7]

• High-Performance Liquid Chromatography (HPLC): The gold standard for quantitative analysis of purity, assay, and impurity profiling. A reverse-phase C18 column with a mobile phase like acetonitrile/water is commonly employed, with UV detection around 251 nm.[8][9]

• Gas Chromatography (GC): Used to determine the content of residual solvents in the final product.[7]

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems encountered during the synthesis in a question-and-answer format, providing actionable solutions grounded in chemical principles.

Category 1: Low Reaction Yield

Q: My overall yield is consistently below 70%. What are the likely causes and how can I improve it?

A: Low yield can stem from several factors, from incomplete reactions to losses during workup and purification.

Potential Cause 1: Incomplete Acylation (Step 1)

• Explanation: The initial condensation of 7-ADCA with the active ester may not be proceeding to completion. This can be due to improper pH, suboptimal solvent ratios, or incorrect stoichiometry.

• Solution:

  • Monitor Reaction: Use TLC or HPLC to track the disappearance of 7-ADCA.[7]

  • Optimize Stoichiometry: Ensure a slight molar excess of the AE active ester (e.g., 1.05:1 to 1.09:1 relative to 7-ADCA) to drive the reaction forward.[3]

  • Solvent System: The ratio of acetone to water is critical. A common starting point is a 4:1 volume ratio of acetone to water, which helps to solubilize the organic reactants while allowing for the reaction to proceed.[3]

  • Base Concentration: Use an appropriate amount of a base like triethylamine (e.g., 1.05:1 to 1.1:1 molar ratio with 7-ADCA) to facilitate the reaction.[3]

Potential Cause 2: Inefficient Esterification (Step 2)

• Explanation: The esterification of Cefetamet acid is sensitive to conditions. The formation of the carboxylate salt may be incomplete, or the subsequent reaction with iodomethyl pivalate may be slow or inefficient.

• Solution:

  • Choice of Base and Solvent: The reaction often proceeds via the sodium salt of Cefetamet. This can be formed in situ using sodium methylate in DMAc or sodium bicarbonate in DMF.[4][6] Ensure the Cefetamet acid is fully dissolved and converted to its salt before adding the esterifying agent.

  • Strict Temperature Control: As mentioned, maintain low temperatures (0-5°C or even -25 to -30°C) to prevent degradation.[4][6]

  • Reagent Purity: Ensure the iodomethyl pivalate is of high purity and free from degradation, as this can impact reactivity.

Potential Cause 3: Product Loss During Workup and Purification

• Explanation: Cefetamet Pivoxil has some aqueous solubility, and significant amounts can be lost during aqueous washes. Furthermore, traditional crystallization methods may not be fully optimized.

• Solution:

  • Minimize Aqueous Contact: During workup, use brine washes to reduce solubility in the aqueous phase and perform extractions quickly.[6]

  • Optimized Precipitation/Crystallization: After the organic layer is washed and dried, the product is often precipitated by adding an anti-solvent. Pouring the ethyl acetate solution into a larger volume of isopropyl ether or adding n-hexane to an ethanol solution are effective methods.[6][7]

  • Consider Adsorption-Based Purification: A novel method using acidic active carbon has been shown to significantly improve both yield and purity. The product is adsorbed onto the carbon, impurities are washed away, and the pure product is then eluted with a different solvent.[7]

Category 2: High Impurity Profile

Q: My final product has a purity of less than 98% by HPLC. How can I identify and reduce specific impurities?

A: High impurity levels are typically due to side reactions, residual starting materials, or degradation. A systematic approach to purification is essential.

Potential Cause 1: Isomer Formation

• Explanation: Cephalosporins can isomerize at the C-3 position (from the active Δ3 isomer to the inactive Δ2 isomer). The geometry of the methoxyimino group can also be a source of isomers.

• Solution:

  • pH Control: Maintain strict pH control during the reaction and workup phases. Some synthetic methods specify adjusting the pH to specific ranges (e.g., 2.5-3 or 4.5-7) at different stages of the workup to stabilize the product and remove certain impurities.[10]

  • Temperature Management: As with yield, low temperatures suppress the energy required for isomerization.

Potential Cause 2: Residual Starting Materials or Intermediates

• Explanation: The presence of 7-ADCA or Cefetamet acid indicates incomplete reactions.

• Solution:

  • Reaction Monitoring: Ensure the reaction goes to completion using HPLC before proceeding with the workup.[8]

  • Selective Purification: The active carbon purification method is particularly effective at removing unreacted starting materials and other polar impurities.[7] In this process, the post-reaction mixture is treated with acidic active carbon, which adsorbs the Cefetamet Pivoxil. Impurities are washed away with a solvent like 2-propyl alcohol, and the pure product is subsequently eluted with a solvent such as ethanol.[7]

Potential Cause 3: Degradation Products

• Explanation: The β-lactam ring is susceptible to hydrolysis under harsh acidic or basic conditions, or at elevated temperatures. The pivoxil ester can also be labile.

• Solution:

  • Mild Conditions: Use mild bases like sodium bicarbonate where possible.[6] Avoid unnecessarily strong acids or bases during pH adjustments in the workup.

  • Protective Atmosphere: For sensitive intermediates, filtering under a nitrogen atmosphere can prevent oxidative degradation.[6]

  • Efficient Workup: Minimize the time the product spends in solution, especially in mixed aqueous-organic phases, to reduce the chance of hydrolysis.

Key Experimental Protocols & Workflows

Workflow for (E)-Cefetamet Pivoxil Synthesis and Purification

The following diagram illustrates the general workflow, highlighting critical control points for yield and purity.

Caption: General workflow for the synthesis of (E)-Cefetamet Pivoxil.

Protocol 1: Purification via Active Carbon Adsorption[7]

This protocol provides a highly effective method for removing impurities post-synthesis.

• Solvent Exchange: After the esterification reaction and initial workup, evaporate the organic solvent (e.g., methylene chloride) under reduced pressure.

• Redissolution: Dissolve the residue in 2-propyl alcohol.

• pH Adjustment & Adsorption: Add a small amount of hydrochloric acid to adjust the pH to approximately 1.3. Add acidic active carbon (e.g., L2S) and stir the suspension for 15 minutes. This allows the Cefetamet Pivoxil to adsorb onto the carbon.

• Impurity Removal: Slowly evaporate about 70% of the solvent under reduced pressure. Filter the mixture. The filtrate contains mainly impurities and should be discarded.

• Washing: Suspend the filter cake (active carbon with adsorbed product) in 2-propyl alcohol, stir for 10 minutes, and filter again. Discard the filtrate.

• Product Elution: Suspend the washed filter cake in ethanol, stir for 20 minutes, and filter. The filtrate now contains the purified Cefetamet Pivoxil. Repeat this elution step to maximize recovery.

• Crystallization: Combine the ethanol filtrates. Cool the solution to 10-15°C and add n-hexane dropwise to induce crystallization.

• Isolation: Stir the resulting suspension for 2 hours, filter the crystals, wash with an ethanol/n-hexane mixture, and dry under reduced pressure at 40°C.

Troubleshooting Logic for Low Purity

Use this decision tree to diagnose and solve purity issues systematically.

Sources

• 1. Cefetamet pivoxil: a review of its microbiology, toxicology, pharmacokinetics and clinical efficacy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 3. CN101712687B - Method for preparing intermediate of cefetamet pivoxil hydrochloride - Google Patents [patents.google.com]
• 4. CN101792456A - Preparation method of cefetamet pivoxil hydrochloride - Google Patents [patents.google.com]
• 5. Characterization of the impurities and isomers in cefetamet pivoxil hydrochloride by liquid chromatography/time-of-flight mass spectrometry and ion trap mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cefetamet pivoxyl synthesis - chemicalbook [chemicalbook.com]
• 7. ptfarm.pl [ptfarm.pl]
• 8. ipindexing.com [ipindexing.com]
• 9. researchgate.net [researchgate.net]
• 10. CN101830912A - Cefetamet pivoxil hydrochloride compound and new preparation method thereof - Google Patents [patents.google.com]

Technical Support Guide: Managing High Backpressure in HPLC Systems for (E)-Cefetamet Pivoxil Analysis

From the Desk of the Senior Application Scientist

Welcome to our dedicated technical support center. This guide is designed for researchers, scientists, and drug development professionals who are utilizing High-Performance Liquid Chromatography (HPLC) for the analysis of (E)-Cefetamet Pivoxil. High backpressure is one of the most common issues encountered in HPLC, often signaling a problem that can compromise data quality, shorten column life, and cause system downtime.[1]

The analysis of (E)-Cefetamet Pivoxil, a third-generation oral cephalosporin, often involves reversed-phase chromatography with mobile phases containing high proportions of organic solvents and sometimes buffers.[2][3] These conditions, while necessary for effective separation, can present unique challenges related to system pressure. This guide provides a structured, in-depth approach to diagnosing, troubleshooting, and preventing high backpressure issues, ensuring the robustness and reliability of your analytical method.

Section 1: Understanding Your Baseline - "What is Normal Pressure?"

Effective troubleshooting begins with knowing what "normal" looks like for your specific method and system.[4][5] System pressure is a direct consequence of pushing a liquid mobile phase through a tightly packed column.[4][6] It is not a fixed value but a dynamic parameter influenced by your column, mobile phase, flow rate, and temperature.[6]

FAQ: What is a typical operating pressure for an (E)-Cefetamet Pivoxil analysis?

While pressure varies significantly between systems, a baseline can be estimated from common method parameters. Methods for (E)-Cefetamet Pivoxil often utilize a C18 column with a mobile phase of acetonitrile and water (or an aqueous buffer).[2][3][7]

Table 1: Example HPLC Parameters for (E)-Cefetamet Pivoxil & Expected Pressure Range

Parameter	Typical Value	Influence on Pressure	Expected Pressure Range (Illustrative)
Column	C18, 250 x 4.6 mm, 5 µm	Longer, narrower columns with smaller particles increase pressure.[1][8]	1200 - 2500 psi (80 - 170 bar)
Mobile Phase	Acetonitrile:Water (e.g., 70:30 v/v)	Viscosity of the mobile phase is a primary driver of pressure.[1][9]
Flow Rate	1.0 mL/min	Pressure is directly proportional to flow rate.[1][9]

| Temperature | Ambient or ~40°C | Higher temperatures decrease solvent viscosity, lowering pressure.[10][11] | |

FAQ: How do I establish a definitive baseline pressure for my system?

To accurately diagnose pressure issues, you must establish two baselines: one for the system without the column and one for the complete system with the column.[5] This is the most critical first step in troubleshooting.

Protocol 1: Establishing System Pressure Baselines

• System-Only Baseline:

  • Disconnect the column from the system.

  • Connect the injector outlet directly to the detector inlet using a zero-dead-volume union.

  • Pump your mobile phase for the (E)-Cefetamet Pivoxil method at the designated flow rate.

  • Record the pressure. This is your "system pressure," which should be very low (e.g., <100 psi or <7 bar).[12] A high reading here indicates a blockage in the system tubing, injector, or detector.[13]

• Column + System Baseline:

  • Install your analytical column (and guard column, if used).

  • Equilibrate the column with the mobile phase at the set flow rate and temperature until the pressure stabilizes.

  • Record this pressure in your method logbook. This is your "normal operating pressure." A significant deviation (>20%) from this value during subsequent runs signals a problem.

Section 2: Troubleshooting Guide: A Systematic Approach to High Backpressure

When you observe an abnormally high backpressure, a systematic, logical approach is required to pinpoint the source of the restriction without causing further issues.[5] The following workflow isolates the problem by sequentially checking components.

Systematic High Backpressure Troubleshooting Workflow

Caption: A step-by-step workflow for isolating the source of high backpressure.

Q1: My system pressure is suddenly high. What is the diagnostic procedure?

Follow the systematic isolation protocol to determine if the blockage is in the system hardware or the column.

Protocol 2: Step-by-Step Systematic Pressure Diagnosis

• Initial Check: Confirm that the mobile phase composition, flow rate, and temperature settings are correct for your (E)-Cefetamet Pivoxil method. An incorrect, more viscous mobile phase or a failure in the column heater can increase pressure.[6]

• Isolate the Column: Disconnect the tubing from the column outlet to the detector. The pressure should not change, as the restriction is almost always upstream.[6]

• Bypass the Column: Remove both the analytical and guard columns. Replace them with a zero-dead-volume union.

• Evaluate System Pressure: Run the pump at your method's flow rate.

  • If the pressure returns to the low, "system-only" baseline: The blockage is located in either the guard column or the analytical column.[5] Proceed to Q2.

  • If the pressure remains high: The blockage is in the system components upstream of the column (e.g., tubing, in-line filter, or injector).[13] Proceed to Q3.

Q2: The pressure drops to normal when I remove the column. What's wrong with my column?

A blockage in the column is most often due to particulate matter accumulating on the inlet frit or chemical contamination binding to the stationary phase.[10][14][15]

• First, check the guard column: If you use a guard column, it is the most likely culprit. Replace it and check the pressure again. Guard columns are sacrificial devices designed to protect the more expensive analytical column.[16][17]

• If the problem persists, address the analytical column: The inlet frit is likely clogged.[10][18] The recommended procedure is to backflush the column.

Protocol 3: Recommended Column Backflushing Procedure

• Disconnect: Disconnect the column from both the injector and the detector.

• Reverse: Connect the column outlet to the pump and direct the column inlet to a waste container. Crucially, never backflush contaminants into your detector. [10][18]

• Flush: Begin pumping a strong, appropriate solvent (check manufacturer guidelines; methanol or acetonitrile are common for C18 columns) at a low flow rate (e.g., 0.1-0.2 mL/min).[19]

• Increase Flow: Gradually increase the flow rate, but do not exceed 50% of the column's maximum recommended pressure.

• Duration: Flush with 20-30 column volumes of solvent.[18]

• Re-equilibrate: Reinstall the column in the correct direction, and equilibrate with your mobile phase. Check if the pressure has returned to normal. If not, the frit may be severely blocked, or the packing bed may be compromised, and column replacement is the most practical solution.[10]

Q3: The pressure is still high even without the column. Where is the blockage?

If the pressure remains high without a column, the restriction lies within the HPLC system itself. Work backward from the union you installed.

• Check In-line Filters: If you have an in-line filter between the pump and injector, it may be clogged. Replace the frit in the filter.[13]

• Inspect Tubing: Look for crimped or bent PEEK or stainless steel tubing.[4] Disconnect tubing segment by segment to find the blockage. Replace any blocked tubing.

• Examine the Injector: A common source of blockage is the injector needle, seat, or sample loop, often from precipitated sample or worn rotor seals.[4][17] Try flushing the injector in both the "Inject" and "Load" positions.[13] If this fails, consult your instrument manual for instructions on cleaning or replacing the rotor seal and needle seat.

• Check Pump Components: Particulates from worn pump seals can travel downstream and cause blockages.[4][17] If you have ruled out all other sources, this may be the cause, and pump maintenance is required.

Section 3: FAQs - Specific to (E)-Cefetamet Pivoxil Analysis

Root Causes of High Backpressure in HPLC

Caption: Common root causes contributing to elevated HPLC system backpressure.

FAQ 1: My (E)-Cefetamet Pivoxil method uses a high percentage of acetonitrile with a buffer. Could this cause high pressure?

Yes, absolutely. This is a critical consideration. Buffer salts (like phosphates or perchlorates) are highly soluble in aqueous solutions but can precipitate when the concentration of organic solvent, especially acetonitrile, becomes too high.[4] This precipitation can form fine particles that rapidly clog tubing, filters, and, most commonly, the column inlet frit.[4][20]

• Preventative Tip: If your method involves a gradient from high aqueous to high organic, ensure your chosen buffer and its concentration remain soluble across the entire gradient range. If you are flushing your system with 100% acetonitrile for cleaning or storage, always flush the buffer out with a water/organic mixture first before switching to a high organic phase.[20]

FAQ 2: How does temperature affect the backpressure in my analysis?

Temperature has a significant and inverse effect on pressure. As temperature increases, the viscosity of the mobile phase decreases, leading to lower backpressure.[9][10] This is why many HPLC systems use a column oven.

• Expert Insight: Operating at a moderately elevated and stable temperature (e.g., 40°C) is beneficial.[11] It not only lowers and stabilizes pressure but can also improve peak shape and reduce run times.[21] However, be aware that changing the temperature can also alter the selectivity of your separation, so any changes must be validated.[9][21] A sudden pressure increase might be due to the column oven failing.[6]

FAQ 3: What are the best preventative maintenance practices to avoid backpressure issues?

Proactive prevention is far more efficient than reactive troubleshooting.[10]

• Filter Everything: Always filter your samples through a 0.45 µm or 0.2 µm syringe filter before injection.[10][14] Filter all aqueous mobile phase components to remove particulates and microbial growth.[20][22]

• Use Guard Columns: A guard column or an in-line filter is the best protection for your analytical column.[14][16][23] It is a low-cost, disposable item that traps contaminants before they cause irreversible damage.

• Maintain Mobile Phase Hygiene: Prepare aqueous mobile phases fresh daily to prevent microbial growth, which can create particulates and block frits.[4][22] Use only high-purity, HPLC-grade solvents.[10]

• Schedule Routine System Maintenance: Follow a preventative maintenance schedule to replace consumable parts like pump seals, rotor seals, and filters before they fail and shed particulates into the flow path.[4][22]

FAQ 4: My sample is dissolved in a solvent different from the mobile phase. Can this cause a problem?

Yes. This is a frequent cause of sudden pressure spikes. If your sample diluent is a much stronger solvent than the mobile phase, or if the sample has low solubility in the mobile phase, it can precipitate upon injection into the flow stream.[4][14] For example, injecting a sample of (E)-Cefetamet Pivoxil dissolved in 100% DMSO into a highly aqueous mobile phase could cause the analyte to crash out, blocking the column inlet.[17]

• Best Practice: Whenever possible, dissolve your sample in the initial mobile phase composition.[14][15] If a different solvent must be used for solubility reasons, ensure the injection volume is as small as possible to minimize precipitation effects.

FAQ 5: When should I replace my column versus trying to clean it?

While cleaning procedures can be effective, there is a point of diminishing returns.

• Attempt to clean if: The pressure increase was gradual, or you suspect contamination from a specific batch of samples. A backflush is always a good first attempt for suspected frit blockage.[10]

• Replace the column if:

  • Backflushing and chemical washing fail to restore normal pressure.

  • Chromatographic performance is poor even if pressure is restored (e.g., split peaks, broad peaks, loss of resolution), which may indicate a void or channeling in the packing bed.[15]

  • The cost of the time and solvents used for extensive cleaning outweighs the cost of a new column. In many high-throughput labs, replacing the column is the most time- and cost-effective solution.[10]

References

• Chrom Tech, Inc. (2025). How To Reduce Column Pressure in HPLC. [Link]

• Restek Corporation. (n.d.). Diagnosing and Preventing High Back Pressure Problems in LC Systems. [Link]

• Majors, R. E. (n.d.). Column Pressure Considerations in Analytical HPLC. LCGC International. [Link]

• Phenomenex. (2025). HPLC Column Backpressure: Causes and Impact. [Link]

• Cosmosil. (n.d.). Troubleshooting for Increased Pressure. [Link]

• Labtech. (n.d.). Step-by-step Troubleshooting Back Pressure Issue In HPLC. [Link]

• MicroSolv Technology Corporation. (n.d.). Common cause of excessive back pressure in HPLC columns. [Link]

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• Reddit. (2022). HPLC: Troubleshooting high column back pressure due to lack of mobile phase filtering. [Link]

• Palled, M. S., et al. (2022). Chromatographic estimation of cefetamet pivoxil in bulk and tablet dosage form: Development and validation approach. International Journal of Pharmaceutical Chemistry and Analysis. [Link]

• Waters Corporation. (n.d.). The Effect of Elevated Column Operating Temperatures on Chromatographic Performance. [Link]

• Crawford Scientific. (2015). HPLC Troubleshooting - Column Back Pressure. YouTube. [Link]

• Restek Corporation. (n.d.). Routine LC Maintenance: Simple Steps to Preventing Unexpected Downtime. [Link]

• Chrom Tech, Inc. (2025). How Does Column Temperature Affect HPLC Resolution? [Link]

• Waters Corporation. (n.d.). The Effect of Elevated Column Operating Temperatures on Chromatographic Performance. [Link]

• Restek Corporation. (n.d.). Diagnosing and Preventing High Back Pressure in LC Systems. [Link]

• MicroSolv Technology Corporation. (2020). How to repair a blocked frit in an HPLC column. [Link]

• Phenomenex. (n.d.). Preventing Column Contamination in HPLC. [Link]

• Reddy, A. M., et al. (n.d.). ANALYTICAL METHOD DEVELOPMENT AND VALIDATION OF CEFETAMET BY RP-HPLC METHOD. JETIR. [Link]

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• PharmaBlog. (2023). Daily Maintenance and Common problems in HPLC. [Link]

• Dolan, J. W. (2015). Detective Work, Part II: Physical Problems with the Column. LCGC International. [Link]

• Palled, M. S., et al. (2022). Chromatographic estimation of cefetamet pivoxil in bulk and tablet dosage form: Development and validation approach. International Journal of Pharmaceutical Chemistry and Analysis. [Link]

• ResearchGate. (n.d.). Development of RP-HPLC methods for the simultaneously Estimation of cefetamet pivoxil HCL in formulations. [Link]

• ResearchGate. (2022). Chromatographic estimation of cefetamet pivoxil in bulk and tablet dosage form: Development and validation approach. [Link]

• Dolan, J. W. (n.d.). HPLC Back Pressure Problem. LCGC International. [Link]

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Technical Support Center: Identification and Characterization of (E)-Cefetamet Pivoxil Synthesis Impurities

Welcome to the technical support center for (E)-Cefetamet Pivoxil synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of identifying and characterizing impurities that may arise during the synthesis of this third-generation cephalosporin. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific challenges you may encounter in your laboratory.

Introduction to (E)-Cefetamet Pivoxil and Its Impurities

(E)-Cefetamet Pivoxil is a prodrug ester of Cefetamet, a broad-spectrum oral cephalosporin antibiotic effective against a wide range of Gram-positive and Gram-negative bacteria.[1][2] The synthesis of such a complex molecule can inadvertently lead to the formation of various impurities, including isomers, degradation products, and residual starting materials or intermediates.[3][4] The presence of these impurities, even in trace amounts, can impact the safety, efficacy, and stability of the final drug product.[3] Therefore, their meticulous identification and characterization are mandated by regulatory authorities like the International Council for Harmonisation (ICH).[5][6][7]

This guide will walk you through a systematic approach to impurity profiling, from understanding their origin to their structural elucidation using modern analytical techniques.

I. Understanding the Synthesis and Potential Impurity Formation

The synthesis of (E)-Cefetamet Pivoxil typically involves the acylation of the 7-aminocephalosporanic acid (7-ACA) nucleus, followed by esterification.[4][8] Impurities can be introduced at various stages of this process.

Diagram: (E)-Cefetamet Pivoxil Synthesis Pathway and Impurity Hotspots

Caption: Synthesis of (E)-Cefetamet Pivoxil highlighting key reaction steps and potential points of impurity formation.

II. Frequently Asked Questions (FAQs)

General Questions

Q1: What are the most common types of impurities found in (E)-Cefetamet Pivoxil?

A1: The most frequently encountered impurities include:

• Geometric Isomers: The (Z)-isomer of Cefetamet Pivoxil is a common process-related impurity.

• Positional Isomers: Δ²-isomers can form due to the migration of the double bond in the cephem nucleus.

• Degradation Products: Hydrolysis of the pivoxil ester or the β-lactam ring can occur, especially under non-optimal pH and temperature conditions.[9][10]

• Process-Related Impurities: These can include unreacted starting materials, intermediates like Cefetamet acid, and by-products from side reactions.[4]

• Polymeric Impurities: These can form during storage or under stress conditions and may have allergenic potential.[11][12]

Q2: What are the regulatory thresholds for reporting, identifying, and qualifying impurities?

A2: According to ICH Q3A(R2) and Q3B(R2) guidelines, the thresholds are based on the maximum daily dose (MDD) of the drug.[5][6][7] For a typical oral antibiotic, the thresholds are often:

• Reporting Threshold: ≥ 0.05%

• Identification Threshold: ≥ 0.10%

• Qualification Threshold: ≥ 0.15%

It is crucial to consult the specific ICH guidelines for detailed information.[5][6][7]

Analytical Methodology

Q3: What is the recommended initial analytical technique for impurity profiling of (E)-Cefetamet Pivoxil?

A3: A stability-indicating High-Performance Liquid Chromatography (HPLC) method with UV detection is the primary tool for separating and quantifying impurities.[13][14] A reversed-phase C18 column is commonly used with a gradient elution of a buffered aqueous phase and an organic modifier like acetonitrile.[14]

Q4: How can I confirm the identity of a suspected impurity?

A4: The gold standard for structural elucidation is a combination of techniques:

• Liquid Chromatography-Mass Spectrometry (LC-MS): Provides the molecular weight and fragmentation pattern of the impurity. Time-of-flight (TOF) and ion trap mass spectrometers are particularly useful for obtaining accurate mass and multi-stage fragmentation (MSn) data.[15]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are essential for definitively determining the chemical structure, especially for isomers. This often requires isolation of the impurity by preparative HPLC.[16]

• Fourier-Transform Infrared (FT-IR) Spectroscopy: Can provide information about the functional groups present in the impurity.

Troubleshooting

Q5: I am seeing an unknown peak in my HPLC chromatogram. What should be my first step?

A5: First, ensure the peak is not an artifact from the system or solvent. If the peak is reproducible, perform a forced degradation study. Exposing the drug substance to stress conditions (acid, base, oxidation, heat, light) can help determine if the unknown peak is a degradation product.[17][18] If the peak increases under a specific stress condition, it provides a clue to its nature.

Q6: My LC-MS data for an impurity shows an unexpected molecular weight. What could be the reason?

A6: Consider the following possibilities:

• Adduct Formation: The impurity may have formed an adduct with ions from the mobile phase (e.g., [M+Na]+, [M+K]+, [M+NH4]+).

• Dimerization or Polymerization: The observed mass may correspond to a dimer or a higher-order polymer of the drug substance or a degradation product.[11]

• Unexpected Fragmentation: The molecular ion may be unstable and fragment in the ion source, leading to the observation of only fragment ions.

III. Troubleshooting Guides

This section provides a structured approach to resolving common issues encountered during the analysis of (E)-Cefetamet Pivoxil impurities.

Guide 1: Poor Resolution of Impurity Peaks in HPLC

Problem	Potential Cause	Troubleshooting Steps
Co-eluting or closely eluting peaks	Inadequate separation power of the HPLC method.	1. Optimize the mobile phase gradient: A shallower gradient can improve the separation of closely eluting peaks. 2. Change the organic modifier: Switching from acetonitrile to methanol (or vice versa) can alter selectivity. 3. Adjust the pH of the aqueous phase: Small changes in pH can significantly impact the retention of ionizable compounds. 4. Try a different column chemistry: A column with a different stationary phase (e.g., phenyl-hexyl, cyano) may provide the necessary selectivity.
Broad or tailing peaks	Secondary interactions with the stationary phase, column overload, or extra-column effects.	1. Check the column's health: Perform a column performance test. 2. Reduce sample concentration: Overloading the column can lead to peak distortion. 3. Ensure proper mobile phase pH: The pH should be at least 2 units away from the pKa of the analytes to ensure they are in a single ionic form. 4. Minimize extra-column volume: Use shorter tubing with a smaller internal diameter between the injector, column, and detector.

Guide 2: Difficulty in Structural Elucidation of an Unknown Impurity

Problem	Potential Cause	Troubleshooting Steps
Insufficient material for NMR analysis	The impurity is present at a very low concentration.	1. Scale-up the synthesis: If the impurity is process-related, a larger batch size may yield more of the impurity. 2. Perform targeted enrichment: Use preparative HPLC to collect multiple fractions containing the impurity and pool them. 3. Employ highly sensitive NMR techniques: Use a high-field NMR spectrometer and cryoprobe to enhance sensitivity.
Ambiguous MS/MS fragmentation pattern	The fragmentation pathway is complex or does not yield diagnostic ions.	1. Use high-resolution mass spectrometry (HRMS): This provides the elemental composition of the parent and fragment ions, which is crucial for proposing structures. 2. Perform MSn experiments: An ion trap mass spectrometer can be used to fragment the fragment ions, providing more detailed structural information. 3. Compare with known compounds: Search literature and databases for fragmentation patterns of similar cephalosporin structures.[15]

IV. Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol is essential for developing a stability-indicating analytical method and for generating potential degradation products for characterization.

• Preparation of Stock Solution: Prepare a stock solution of (E)-Cefetamet Pivoxil in a suitable solvent (e.g., acetonitrile/water mixture) at a concentration of approximately 1 mg/mL.

• Acid Hydrolysis: Mix the stock solution with 0.1 N HCl and keep it at 60°C for a specified time (e.g., 2, 4, 8 hours). Neutralize with 0.1 N NaOH before analysis.

• Base Hydrolysis: Mix the stock solution with 0.1 N NaOH and keep it at room temperature for a shorter duration (e.g., 30, 60, 120 minutes) due to the higher lability of the β-lactam ring in basic conditions. Neutralize with 0.1 N HCl before analysis.

• Oxidative Degradation: Mix the stock solution with 3% hydrogen peroxide and keep it at room temperature for a specified time.

• Thermal Degradation: Expose the solid drug substance to dry heat (e.g., 80°C) for a defined period. Dissolve the stressed sample in the mobile phase for analysis.

• Photolytic Degradation: Expose the drug solution to UV light (e.g., 254 nm) in a photostability chamber.

• Analysis: Analyze all stressed samples, along with a control (unstressed) sample, using the developed HPLC method. Monitor for the appearance of new peaks and the decrease in the main peak area.

Protocol 2: Systematic Impurity Identification Workflow

Caption: A systematic workflow for the identification and characterization of an unknown impurity.

V. Conclusion

The identification and characterization of impurities in (E)-Cefetamet Pivoxil is a critical aspect of drug development and quality control. A thorough understanding of the synthesis process, combined with a systematic analytical approach utilizing modern techniques like HPLC, LC-MS, and NMR, is essential for ensuring the safety and efficacy of the final pharmaceutical product. This guide provides a foundational framework for troubleshooting common challenges and implementing robust analytical strategies in your laboratory.

References

• Wang, D., Wang, F., & Wang, J. (2015). Characterization of the impurities and isomers in cefetamet pivoxil hydrochloride by liquid chromatography/time-of-flight mass spectrometry and ion trap mass spectrometry. Journal of Pharmaceutical and Biomedical Analysis, 111, 71-77. [Link]

• Reddy, G. O., Kumar, A. K., & Reddy, B. S. (2012). Isolation and Characterisation of Degradation Impurities in the Cefazolin Sodium Drug Substance. Scientia Pharmaceutica, 80(3), 619–631. [Link]

• Ovid. (n.d.). Characterization of the impurities and isomers in cefetamet pivoxil hydrochloride by liquid chromatography/time-of-flight mass.
• Xu, Y., Wang, D., Zhu, B., Tang, L., & Wang, J. (2018). Separation and characterization of allergenic polymerized impurities from cephalosporin for injection by trap free two-dimensional high performance size exclusion chromatography × reversed phase liquid chromatography coupled with ion trap time-of-flight mass spectrometry. Journal of Pharmaceutical and Biomedical Analysis, 154, 425-432.
• ResearchGate. (n.d.). Results of forced degradation studies.

• Jelińska, A., Dobrowolski, L., & Oszczapowicz, I. (2004). The influence of pH, temperature and buffers on the degradation kinetics of cefetamet pivoxil hydrochloride in aqueous solutions. Journal of Pharmaceutical and Biomedical Analysis, 35(5), 1273-1277. [Link]

• Scilit. (n.d.). Separation and characterization of allergenic polymerized impurities from cephalosporin for injection by trap free two-dimensional high performance size exclusion chromatography × reversed phase liquid chromatography coupled with ion trap time-of-flight mass spectrometry.

• Pharmaffiliates. (n.d.). Cefetamet Pivoxil Hydrochloride-impurities. Retrieved from [Link]

• Google Patents. (n.d.). CN101712687B - Method for preparing intermediate of cefetamet pivoxil hydrochloride.
• International Journal of Pharmaceutical Chemistry and Analysis. (n.d.). Analysis and characterization of cefixime by using IR, HPLC and gas chromatography.

• AMSbiopharma. (n.d.). Impurity guidelines in drug development under ICH Q3. Retrieved from [Link]

• Bhanusali, M., Palled, M. S., & Suryawanshi, S. S. (2022). Chromatographic estimation of cefetamet pivoxil in bulk and tablet dosage form: Development and validation approach. International Journal of Pharmaceutical Chemistry and Analysis, 9(4), 213-218.

• Pharmaffiliates. (n.d.). Cephalosporin-impurities. Retrieved from [Link]

• European Medicines Agency. (2006). Q 3 B (R2) Impurities in New Drug Products. Retrieved from [Link]

• European Medicines Agency. (2006). ICH Q3B (R2) Impurities in new drug products - Scientific guideline. Retrieved from [Link]

• ResearchGate. (2019). Third Generation Cephalosporins.

• European Medicines Agency. (2006). ICH Q3A (R2) Impurities in new drug substances - Scientific guideline. Retrieved from [Link]

• Mahajan, A. A., & Mahajan, M. S. (2015). Stability-Indicating HPLC Method for the Determination of Cefditoren Pivoxil. Indian Journal of Pharmaceutical Sciences, 77(1), 75–82.
• ResearchGate. (n.d.). The influence of pH, temperature and buffers on the degradation kinetics of cefetamet pivoxil hydrochloride in aqueous solutions.

• International Council for Harmonisation. (n.d.). Quality Guidelines. Retrieved from [Link]

• Jelińska, A., Zajac, M., & Cielecka-Piontek, J. (2002). Kinetics of degradation of cefetamet pivaloyloxymethyl ester and its hydrochloride in solid phase. Journal of Pharmaceutical Sciences, 91(6), 1547-1553.
• Google Patents. (n.d.). CN101792456A - Preparation method of cefetamet pivoxil hydrochloride.
• ResearchGate. (2016). Synthesis, characterization and biological activities of cephalosporin metals complexes.

• Drugs.com. (2023). List of Third Generation Cephalosporins + Uses, Types & Side Effects. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). An overview of cephalosporin antibiotics as emerging contaminants: a serious environmental concern. Retrieved from [Link]

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• Picmonic. (n.d.). 3rd Generation Cephalosporin PDF.

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Reference Data & Comparative Studies

A Comparative Analysis of the In Vitro Activity of (E)-Cefetamet Pivoxil and Other Key Cephalosporins

This guide provides an in-depth, objective comparison of the in vitro antibacterial activity of (E)-Cefetamet Pivoxil, an oral third-generation cephalosporin, against a panel of other commonly used cephalosporins. The data and methodologies presented herein are intended for researchers, scientists, and drug development professionals to facilitate an informed understanding of Cefetamet's antibacterial spectrum and potency.

Introduction to (E)-Cefetamet Pivoxil

(E)-Cefetamet Pivoxil is an orally administered prodrug that is rapidly hydrolyzed by esterases during absorption into its active metabolite, Cefetamet.[1] As a third-generation cephalosporin, Cefetamet exhibits a broad spectrum of activity, particularly against Gram-negative bacteria, owing to its enhanced stability against many common β-lactamases.[1] Its primary clinical applications are in the treatment of respiratory and urinary tract infections.[2][3] This guide will contextualize its performance by comparing its in vitro activity with other first, second, and third-generation cephalosporins, providing a clear picture of its relative strengths and limitations.

Fundamental Mechanism of Action: The Cephalosporin Hallmark

Like all β-lactam antibiotics, the bactericidal action of Cefetamet is achieved through the inhibition of bacterial cell wall synthesis.[3] Specifically, it binds to and inactivates essential penicillin-binding proteins (PBPs), which are enzymes required for the final transpeptidation step in peptidoglycan synthesis.[3] Peptidoglycan provides structural integrity to the bacterial cell wall. Its disruption leads to a compromised cell wall, resulting in cell lysis and death.[3] The efficacy of a cephalosporin is therefore dependent on its ability to reach these PBPs and its stability against bacterial defense mechanisms, such as β-lactamase enzymes.[1][3]

Caption: Cefetamet's mechanism of action, inhibiting PBPs to disrupt cell wall synthesis.

Experimental Design: Ensuring Self-Validating Data

To provide a robust comparison, this guide synthesizes data from studies employing standardized antimicrobial susceptibility testing (AST) methodologies. The causality behind these experimental choices is to ensure reproducibility and clinical relevance. The protocols described are grounded in the performance standards set by authoritative bodies like the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).[4][5][6]

Core Methodology: Minimum Inhibitory Concentration (MIC) Determination

The cornerstone of in vitro comparison is the Minimum Inhibitory Concentration (MIC), defined as the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. The most common methods are broth microdilution and agar dilution.[4][7]

Experimental Protocol: Broth Microdilution

• Inoculum Preparation: A standardized inoculum of the test organism is prepared, typically adjusted to a 0.5 McFarland turbidity standard, which corresponds to approximately 1 x 10⁸ colony-forming units (CFU)/mL.[8]

• Serial Dilution: The antimicrobial agents (Cefetamet and comparators) are prepared in a series of two-fold dilutions in a liquid growth medium (e.g., Mueller-Hinton Broth) within a microtiter plate.

• Inoculation: Each well is inoculated with the standardized bacterial suspension, resulting in a final concentration of approximately 5 x 10⁵ CFU/mL.

• Incubation: The plates are incubated under specific atmospheric and temperature conditions (e.g., 35°C for 16-20 hours) appropriate for the test organism.

• Result Interpretation: The MIC is read as the lowest concentration of the drug in a well with no visible bacterial growth.[8] From a large sample of isolates, MIC₅₀ and MIC₉₀ values are determined, representing the concentrations required to inhibit 50% and 90% of the isolates, respectively.

Caption: Standardized workflow for determining Minimum Inhibitory Concentration (MIC).

Comparative In Vitro Activity: Quantitative Data

The following table summarizes the MIC₉₀ values (in µg/mL) for Cefetamet and selected oral cephalosporins against key bacterial pathogens. Lower values indicate greater in vitro potency.

Pathogen	Cefetamet	Cefixime	Cefpodoxime	Cefuroxime	Cephalexin
Gram-Positive
Streptococcus pneumoniae	≤0.5[9]	-	≤0.5[10]	-	-
Streptococcus pyogenes	≤0.5[9]	-	-	-	-
Staphylococcus aureus	Resistant[11]	16[10]	4[10]	-	-
Gram-Negative
Haemophilus influenzae	≤0.25[9]	-	≤0.5[10]	-	-
Moraxella catarrhalis	1[9]	-	≤0.5[10]	-	-
Escherichia coli	≤4[9]	-	≤1[10]	>16[10]	>16[10]
Klebsiella pneumoniae	≤4[9]	-	-	-	-
Proteus mirabilis	-	-	≤1[7]	-	-
Neisseria gonorrhoeae	Highly Active[2][12]	Highly Active[13]	-	-	-

Note: A direct comparison of MIC values across different studies should be done with caution due to potential variations in isolate populations and testing conditions. "Resistant" indicates poor activity where specific MIC values are not clinically relevant.

Discussion of Comparative Performance

Gram-Negative Spectrum

Cefetamet demonstrates high in vitro activity against a wide range of Gram-negative pathogens.[11]

• Respiratory Pathogens: It is highly effective against Haemophilus influenzae (including β-lactamase producing strains) and Moraxella catarrhalis.[3][9] Its activity is comparable to other oral third-generation cephalosporins like Cefpodoxime.[10]

• Enterobacteriaceae: Cefetamet is potent against common Enterobacteriaceae such as E. coli, Klebsiella spp., and Proteus spp.[2] Its stability in the presence of common plasmid-mediated β-lactamases (e.g., TEM-1, SHV-1) gives it a significant advantage over older oral agents like cephalexin and cefaclor.[9][11] Studies have shown its activity compares favorably with Cefixime in treating infections caused by these organisms.[14][15]

• Neisseria spp.: High activity is maintained against Neisseria gonorrhoeae.[2][12]

Gram-Positive Spectrum

Cefetamet's activity against Gram-positive bacteria is more focused.

• Streptococci: It exhibits excellent activity against penicillin-sensitive Streptococcus pneumoniae and Streptococcus pyogenes.[2][9] However, its effectiveness is reduced against penicillin-resistant pneumococci.[3]

• Staphylococci and Enterococci: A significant limitation of Cefetamet is its lack of clinically relevant activity against Staphylococcus aureus and enterococci.[2][11] In this regard, other agents like Cefpodoxime (MIC₉₀ of 4 mg/l for S. aureus) show moderate activity, offering a potential alternative where staphylococcal coverage is needed.[10]

Intrinsic and Acquired Resistance

Several important pathogens are intrinsically resistant to Cefetamet. These include Pseudomonas aeruginosa, Bacteroides fragilis, and enterococci.[2] Furthermore, strains of Enterobacter cloacae that overproduce chromosomal cephalosporinases are also resistant.[11]

Conclusion

The in vitro data robustly supports the classification of (E)-Cefetamet Pivoxil as a potent, broad-spectrum oral third-generation cephalosporin. Its key strength lies in its high activity against common Gram-negative respiratory and urinary tract pathogens, including many β-lactamase-producing strains. While it is highly effective against streptococci, its lack of activity against staphylococci and enterococci defines its clinical utility and distinguishes it from some other oral cephalosporins. This guide provides the foundational data for researchers to strategically position Cefetamet in both developmental and clinical research contexts, underscoring the importance of selecting antimicrobial agents based on precise in vitro susceptibility profiles.

References

• Kovarik, J. M., et al. (1991). Cefetamet pivoxil: a review of its microbiology, toxicology, pharmacokinetics and clinical efficacy. PubMed. Available at: [Link]

• Kim, J. Y., et al. (2021). Clinical Trial to Reconfirm the Efficacy and Safety of Cefetamet Pivoxil Treatment in Sinusitis Patients: A Double-Blind, Randomized, Parallel Designed, Multicenter, Active Comparator Study (CASIS Study). ResearchGate. Available at: [Link]

• Zak, O., et al. (1986). In vitro antibacterial properties of cefetamet and in vivo activity of its orally absorbable ester derivative, cefetamet pivoxil. PubMed. Available at: [Link]

• Korting, H. C., et al. (1988). In Vitro Activity of Ceftriaxone, Cefetamet (Ro 15-8074), Ceftetrame (Ro 19-5247; T-2588), and Fleroxacin (Ro 23-6240; AM-833) Versus Neisseria Gonorrhoeae and Haemophilus Ducreyi. PubMed. Available at: [Link]

• Chen, M., et al. (1999). [A randomized controlled clinical study of cefetamet pivoxil versus cefixime in the treatment of 99 cases bacterial infections]. PubMed. Available at: [Link]

• Stobberingh, E. E., et al. (1995). In vitro activity of cefpodoxime in comparison with other oral beta-lactam antibiotics. PubMed. Available at: [Link]

• Clinical and Laboratory Standards Institute. (2020). M100: Performance Standards for Antimicrobial Susceptibility Testing, 30th Edition. National Institutes of Health, Islamabad Pakistan. Available at: [Link]

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A Comparative Guide to the Validation of HPLC Methods for (E)-Cefetamet Pivoxil in Accordance with ICH Guidelines

In the landscape of pharmaceutical quality control, the robustness and reliability of analytical methods are paramount. This is particularly true for potent antibiotics such as (E)-Cefetamet Pivoxil, an oral third-generation cephalosporin used in the treatment of respiratory tract infections.[1][2] High-Performance Liquid Chromatography (HPLC) stands as the predominant technique for its quantification, demanding rigorous validation to ensure that the data generated is accurate, precise, and reproducible. This guide provides an in-depth, scientifically-grounded comparison of the validation of HPLC methods for (E)-Cefetamet Pivoxil, structured around the internationally recognized ICH Q2(R1) guidelines.[3][4][5]

The objective of validating an analytical procedure is to demonstrate its suitability for the intended purpose.[5][6] For (E)-Cefetamet Pivoxil, this translates to an HPLC method capable of accurately assaying the active pharmaceutical ingredient (API) and quantifying its impurities, thus ensuring the safety and efficacy of the final drug product. This guide will not only delineate the requisite validation parameters but also explore the scientific causality underpinning the experimental designs, offering a cohesive, self-validating framework for researchers, scientists, and drug development professionals.

The Analytical Landscape: A Stability-Indicating HPLC Method

A crucial aspect of analyzing (E)-Cefetamet Pivoxil is the development of a stability-indicating HPLC method. Such a method must be able to unequivocally separate the intact drug from its potential degradation products that may form under various stress conditions. This is essential for accurately measuring the drug's concentration in stability studies and ensuring that the analytical results are not skewed by the presence of degradants.

Foundational Chromatographic Conditions: A Comparative Overview

While specific chromatographic conditions can be optimized, a typical starting point for the analysis of (E)-Cefetamet Pivoxil involves a reversed-phase HPLC setup. Below is a comparative table of conditions reported in the literature:

Parameter	Method A	Method B	Method C
Stationary Phase	Waters C18 column (250mm×4.6mm; 5µ id)[7]	Hypersil C-18 column[1]	RP-C18 column (150 mm x 4.6 mm I.D., 5 µm)[8]
Mobile Phase	Methanol, acetonitrile and 0.01M sodium perchlorate (60:40)[7]	Acetonitrile: water (80:20 v/v)[1]	Acetonitrile, methanol and phosphate buffer (pH 3.60) (50:20:30 v/v/v)[8]
Flow Rate	1.0 ml/min[7]	Not Specified	0.8 mL/min[8]
Detection Wavelength	232 nm[7]	251 nm[1]	236 nm[8]
Injection Volume	20 µl[7]	Not Specified	20 µL
Column Temperature	Ambient[7]	Ambient[1]	Not Specified

The choice of a C18 column is ubiquitous due to its versatility in retaining and separating a wide range of non-polar to moderately polar compounds. The mobile phase composition is a critical parameter that is fine-tuned to achieve optimal separation between (E)-Cefetamet Pivoxil and its impurities. The detection wavelength is selected based on the UV absorbance maximum of the analyte to ensure maximum sensitivity.

The Pillars of Validation: A Parameter-by-Parameter Deep Dive

The validation of an analytical procedure is a holistic process, with each parameter contributing to the overall assurance of the method's reliability. The following sections will dissect each validation characteristic as per ICH Q2(R1), providing both the "how" and the "why."

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A Comparative Analysis of the Bactericidal Kinetics of (E)-Cefetamet Pivoxil, Cefixime, and Ceftibuten in Respiratory and Urinary Pathogens

In the landscape of oral third-generation cephalosporins, a nuanced understanding of their bactericidal kinetics is paramount for optimizing clinical outcomes, particularly in the context of respiratory and urinary tract infections. This guide provides a comprehensive comparison of three prominent agents in this class: (E)-Cefetamet Pivoxil, cefixime, and ceftibuten. Moving beyond a simple recitation of minimum inhibitory concentrations (MICs), we will delve into the time-dependent killing dynamics of these antibiotics, supported by experimental data and established methodologies. This analysis is designed to equip researchers, scientists, and drug development professionals with the in-depth insights necessary for informed decision-making in both preclinical and clinical settings.

Introduction to the Agents: A Trio of Third-Generation Cephalosporins

(E)-Cefetamet Pivoxil, cefixime, and ceftibuten are all orally administered third-generation cephalosporins, a class of β-lactam antibiotics renowned for their broad spectrum of activity against Gram-negative bacteria.[1][2] Their fundamental mechanism of action involves the inhibition of bacterial cell wall synthesis.[2][3] By binding to penicillin-binding proteins (PBPs), they disrupt the final transpeptidation step of peptidoglycan synthesis, leading to cell lysis and bacterial death.[4][5]

While sharing a common mechanistic backbone, subtle structural differences among these three compounds influence their stability against β-lactamases, their affinity for specific PBPs, and ultimately, their bactericidal potency and kinetic profiles against various pathogens.[6] (E)-Cefetamet pivoxil is a prodrug that is hydrolyzed in the body to its active form, cefetamet.[7][8] This bioconversion is a critical factor in its pharmacokinetic profile.[9] Cefixime and ceftibuten are administered in their active forms.

The Science of Measurement: Unpacking Bactericidal Kinetics

To objectively compare the bactericidal activity of these cephalosporins, the time-kill kinetics assay is the gold standard experimental approach. This method provides a dynamic view of bacterial killing over time, offering a more comprehensive understanding than static MIC measurements alone. The primary pharmacodynamic (PD) parameter for cephalosporins is the percentage of the dosing interval during which the free drug concentration remains above the MIC (%fT>MIC).[1]

Experimental Protocol: Time-Kill Kinetics Assay (CLSI M26-A Guideline)

The following protocol outlines the standardized methodology for performing a time-kill kinetics assay, based on the Clinical and Laboratory Standards Institute (CLSI) M26-A guidelines, ensuring the generation of reliable and reproducible data.[10][11]

Objective: To determine the rate and extent of bacterial killing by (E)-Cefetamet Pivoxil, cefixime, and ceftibuten against selected bacterial strains over a 24-hour period.

Materials:

• Test organisms (e.g., Streptococcus pneumoniae, Haemophilus influenzae, Moraxella catarrhalis, Escherichia coli, Klebsiella pneumoniae)

• (E)-Cefetamet Pivoxil, cefixime, and ceftibuten analytical grade powders

• Cation-adjusted Mueller-Hinton broth (CAMHB) or other appropriate growth medium

• Sterile saline or phosphate-buffered saline (PBS)

• Sterile test tubes or flasks

• Incubator (37°C with shaking capabilities)

• Spectrophotometer or nephelometer

• Micropipettes and sterile tips

• Spiral plater or materials for manual plating

• Colony counter

Procedure:

• Inoculum Preparation:

  • Aseptically pick 3-5 colonies of the test organism from an overnight agar plate.

  • Inoculate into a tube of CAMHB and incubate at 37°C until the turbidity reaches that of a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

  • Dilute the standardized inoculum in fresh CAMHB to achieve a starting concentration of approximately 5 x 10⁵ CFU/mL in the final test volume.

• Antibiotic Preparation:

  • Prepare stock solutions of each cephalosporin in a suitable solvent at a concentration of 100 times the highest final concentration to be tested.

  • Prepare serial dilutions of the stock solutions to achieve the desired final concentrations (e.g., 1x, 2x, 4x, and 8x the MIC of the test organism).

• Time-Kill Assay Setup:

  • For each antibiotic and each concentration, add the appropriate volume of the antibiotic dilution to a flask containing the prepared bacterial inoculum in CAMHB.

  • Include a growth control flask containing the bacterial inoculum without any antibiotic.

  • The final volume in each flask should be sufficient for sampling at all time points.

• Incubation and Sampling:

  • Incubate all flasks at 37°C with constant agitation (e.g., 150 rpm).

  • At predetermined time points (e.g., 0, 2, 4, 6, 8, and 24 hours), aseptically remove an aliquot (e.g., 100 µL) from each flask.

• Viable Cell Counting:

  • Perform serial ten-fold dilutions of each aliquot in sterile saline or PBS to reduce the antibiotic concentration and obtain a countable number of colonies.

  • Plate a defined volume (e.g., 100 µL) of the appropriate dilutions onto agar plates.

  • Incubate the plates at 37°C for 18-24 hours.

  • Count the number of colonies on each plate and calculate the CFU/mL for each time point and concentration.

• Data Analysis:

  • Plot the log₁₀ CFU/mL versus time for each antibiotic concentration and the growth control.

  • Bactericidal activity is typically defined as a ≥3-log₁₀ (99.9%) reduction in the initial inoculum CFU/mL.

  • Bacteriostatic activity is defined as a <3-log₁₀ reduction in the initial inoculum CFU/mL.

Figure 1: Workflow of a Time-Kill Kinetics Assay.

Comparative Bactericidal Kinetics: A Data-Driven Analysis

A comparative study of the bactericidal kinetics of cefetamet, cefixime, and ceftibuten against key respiratory pathogens revealed notable differences in their activity.[6] The following sections synthesize these findings and other relevant data.

In Vitro Potency: Minimum Inhibitory Concentrations (MICs)

The MIC is the lowest concentration of an antibiotic that inhibits the visible growth of a microorganism. While not a direct measure of killing kinetics, it provides a crucial baseline for assessing potency.

Pathogen	(E)-Cefetamet Pivoxil (Cefetamet) MIC₉₀ (µg/mL)	Cefixime MIC₉₀ (µg/mL)	Ceftibuten MIC₉₀ (µg/mL)
Streptococcus pneumoniae	≤0.5[12]	≤1.0[3]	4.0[13]
Haemophilus influenzae	≤0.25[12]	≤0.06[3]	0.06 - 2.0[13]
Moraxella catarrhalis	1.0[12]	≤0.5[3]	0.25 - 4.0[13]
Escherichia coli	≤4.0[12]	≤1.0[14]	≤8.0[13]
Klebsiella pneumoniae	≤4.0[12]	≤1.0[14]	≤8.0[13]

Table 1: Comparative MIC₉₀ Values of (E)-Cefetamet Pivoxil, Cefixime, and Ceftibuten against Common Respiratory and Urinary Pathogens.

Time-Kill Curve Analysis

Time-kill studies demonstrate the rate of bacterial killing. For many β-lactams, including these cephalosporins, a rapid initial killing is observed, followed by a plateau or regrowth at later time points, particularly at lower concentrations.

A study directly comparing the three drugs against respiratory pathogens found that at 4x MIC, cefetamet achieved a ≥99.9% reduction in H. influenzae and M. catarrhalis within 4 hours, and against E. coli and K. pneumoniae within 4 to 6 hours.[6] Against S. pneumoniae, a 99.9% reduction was achieved within 4 hours, and for S. pyogenes, within 2 hours, with no regrowth observed at 24 hours for both streptococcal species.[6] The bactericidal kinetics of cefetamet were found to be favorable when compared to those of cefixime and ceftibuten.[6]

For cefixime, time-kill tests have confirmed a pronounced bactericidal potency, especially against common respiratory pathogens like H. influenzae, M. catarrhalis, S. pneumoniae, and S. pyogenes.[3] Ceftibuten has also demonstrated bactericidal activity against susceptible pathogens.[13]

Figure 2: Factors Influencing Comparative Bactericidal Efficacy.

Pharmacokinetic and Pharmacodynamic Considerations

The in vitro bactericidal kinetics must be interpreted in the context of the drug's pharmacokinetic and pharmacodynamic (PK/PD) properties to predict clinical efficacy.

Parameter	(E)-Cefetamet Pivoxil (Cefetamet)	Cefixime	Ceftibuten
Oral Bioavailability	~50% (with food)[7][9]	40-50%[15][16]	75-90%[1]
Protein Binding	22%[7]	~65%[15]	Low
Elimination Half-life	2.2 hours[7]	3-4 hours[15]	~2.5 hours[17]
Primary PK/PD Index	%fT>MIC	%fT>MIC[15]	%fT>MIC[1]

Table 2: Comparative Pharmacokinetic and Pharmacodynamic Parameters.

A key determinant of the efficacy of β-lactam antibiotics is the duration of time that the free drug concentration remains above the MIC of the infecting pathogen.[1] (E)-Cefetamet Pivoxil, with its lower protein binding, results in a higher fraction of free, active drug. Cefixime has a longer half-life, which may contribute to maintaining concentrations above the MIC for a longer duration. Ceftibuten boasts high oral bioavailability, leading to higher overall drug exposure.[1]

For ceftibuten, studies have shown that a %fT>MIC of 39% is required for bacteriostasis and 67% for a 1-log₁₀ CFU/thigh reduction against Enterobacterales in a murine thigh infection model.[1][18] This highlights the importance of achieving adequate drug exposure relative to the pathogen's susceptibility.

Conclusion and Future Directions

(E)-Cefetamet Pivoxil, cefixime, and ceftibuten each exhibit potent bactericidal activity against a broad range of respiratory and urinary pathogens. While all three are effective, in vitro time-kill kinetic studies suggest that cefetamet may have a more rapid bactericidal effect against certain key respiratory pathogens compared to cefixime and ceftibuten.[6]

However, the ultimate clinical efficacy of these agents is a complex interplay of their intrinsic bactericidal activity, their pharmacokinetic profiles, and the susceptibility of the target pathogen. The higher bioavailability of ceftibuten and the longer half-life of cefixime are important considerations in clinical practice.

For researchers and drug development professionals, a thorough understanding of these comparative bactericidal kinetics is essential for the rational design of new therapies and the optimization of existing treatment regimens. Future research should focus on integrated PK/PD modeling to better predict clinical outcomes and the impact of these agents on the emergence of resistance.

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A Comparative Analysis of (E)-Cefetamet Pivoxil's In-Vitro Activity Against Beta-Lactamase Producing Strains

In the landscape of escalating antibiotic resistance, the efficacy of antimicrobial agents against evolving bacterial defense mechanisms is a paramount concern for researchers and clinicians. This guide provides a detailed comparative analysis of the in-vitro activity of (E)-Cefetamet Pivoxil, an oral third-generation cephalosporin, against clinically significant beta-lactamase-producing bacterial strains. This document is intended for researchers, scientists, and drug development professionals, offering an in-depth examination of experimental data and methodologies to inform further research and development efforts.

Introduction: The Challenge of Beta-Lactamase-Mediated Resistance

Beta-lactam antibiotics, characterized by their core beta-lactam ring, are a cornerstone of antibacterial therapy. Their mechanism of action involves the inhibition of penicillin-binding proteins (PBPs), which are essential enzymes in the synthesis of the bacterial cell wall.[1][2][3] This disruption of peptidoglycan cross-linking ultimately leads to cell lysis and bacterial death.[1][2]

However, the widespread use of these agents has driven the evolution and dissemination of bacterial resistance mechanisms. The most prevalent of these is the production of beta-lactamase enzymes, which hydrolyze the amide bond in the beta-lactam ring, rendering the antibiotic inactive.[4][5][6] The proliferation of beta-lactamase-producing strains, particularly among common pathogens, necessitates the development and evaluation of beta-lactam antibiotics with enhanced stability to these enzymes.

(E)-Cefetamet Pivoxil is a prodrug that is hydrolyzed in the body to its active form, cefetamet. As a third-generation cephalosporin, it is designed to have a broader spectrum of activity against Gram-negative bacteria and increased stability against many beta-lactamases compared to earlier generations.[7] This guide will dissect the in-vitro performance of cefetamet against key beta-lactamase-producing pathogens and compare it with other commonly used oral antibiotics.

Comparative In-Vitro Activity: A Data-Driven Assessment

The in-vitro efficacy of an antibiotic is quantitatively assessed by its Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the drug that prevents visible growth of a bacterium. The MIC50 and MIC90 values, representing the MIC required to inhibit 50% and 90% of the tested isolates, respectively, are crucial metrics for evaluating an antibiotic's potency against a population of a specific bacterial species.

Activity Against Haemophilus influenzae (Beta-Lactamase-Positive)

Haemophilus influenzae is a common respiratory pathogen, and the prevalence of beta-lactamase-producing strains has made infections more challenging to treat. Cefetamet has demonstrated potent activity against these resistant strains.

Antibiotic	MIC50 (µg/mL)	MIC90 (µg/mL)	Reference
Cefetamet	≤0.25	≤0.25	[8]
Cefaclor	>16 (Resistant)	>16 (Resistant)	[8]
Ceftibuten	-	-	[8]
Amoxicillin/Clavulanic Acid	-	-	[8]
Amoxicillin	>16 (Resistant)	>16 (Resistant)	[8]

Data synthesized from a study testing 403 respiratory tract pathogens.[8]

These data indicate that cefetamet is highly active against beta-lactamase-producing H. influenzae, with 100% of strains, including those producing beta-lactamase, being inhibited at a concentration of ≤0.25 mg/L.[8]

Activity Against Moraxella catarrhalis (Beta-Lactamase-Positive)

Moraxella catarrhalis is another key respiratory pathogen where beta-lactamase production is nearly universal. Cefetamet's stability against the BRO-1 and BRO-2 beta-lactamases produced by M. catarrhalis is a significant advantage.

Antibiotic	MIC50 (µg/mL)	MIC90 (µg/mL)	Reference
Cefetamet	-	1.0	[8]
Cefaclor	-	-	[9]
Cefixime	-	-	[9]
Amoxicillin/Clavulanic Acid	0.125	0.25	[10][11]
Cefuroxime	1.5	3.0	[10]

Data compiled from multiple sources. Note that direct comparative studies with identical strain collections are limited.

In one study, cefetamet at a concentration of 1 mg/L was effective against 90% of M. catarrhalis isolates, including beta-lactamase-producing strains.[8] Another study highlighted that the MICs of cefetamet were less affected by beta-lactamase production compared to other oral beta-lactams.[9]

Activity Against Beta-Lactamase-Producing Enterobacteriaceae

The emergence of extended-spectrum beta-lactamases (ESBLs) in Enterobacteriaceae, such as Escherichia coli and Klebsiella pneumoniae, presents a major therapeutic challenge. Cefetamet has shown stability against common plasmid-mediated beta-lactamases like TEM-1 and SHV-1.[8]

Organism	Antibiotic	% Susceptible	Reference
Escherichia coli	Cefetamet	94% (at ≤4 mg/L)	[8]
Klebsiella pneumoniae	Cefetamet	92% (at ≤4 mg/L)	[8]
Klebsiella oxytoca	Cefetamet	91% (at ≤4 mg/L)	[8]

Data from a study evaluating cefetamet's activity at its breaking point concentration.[8]

These findings underscore cefetamet's potential utility against common beta-lactamase-producing Gram-negative pathogens encountered in both community and hospital settings.

Experimental Methodology: Determining Minimum Inhibitory Concentration (MIC)

The quantitative data presented in this guide are derived from in-vitro susceptibility testing, primarily through the broth microdilution method. Adherence to standardized protocols is critical for the reproducibility and comparability of results. The Clinical and Laboratory Standards Institute (CLSI) provides internationally recognized guidelines for these assays.[12][13][14]

Broth Microdilution Method (CLSI Guideline)

This method involves preparing serial dilutions of the antibiotic in a liquid growth medium in a 96-well microtiter plate. Each well is then inoculated with a standardized suspension of the test bacterium.

Step-by-Step Protocol:

• Preparation of Antibiotic Stock Solutions:

  • Accurately weigh the antibiotic powder and dissolve it in a suitable solvent to create a high-concentration stock solution.

  • Sterilize the stock solution by membrane filtration.

• Preparation of Microtiter Plates:

  • Dispense a specific volume of sterile cation-adjusted Mueller-Hinton Broth (CAMHB) into each well of a 96-well plate.

  • Perform serial two-fold dilutions of the antibiotic stock solution across the wells to achieve a range of final concentrations.

  • Include a growth control well (no antibiotic) and a sterility control well (no bacteria).

• Inoculum Preparation:

  • Select several well-isolated colonies of the test bacterium from an overnight culture on a non-selective agar plate.

  • Suspend the colonies in a sterile saline solution or broth.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10^8 colony-forming units (CFU)/mL.

  • Dilute this standardized suspension to achieve a final inoculum concentration of approximately 5 x 10^5 CFU/mL in each well.

• Inoculation and Incubation:

  • Inoculate each well (except the sterility control) with the diluted bacterial suspension.

  • Incubate the microtiter plates at 35°C ± 2°C for 16-20 hours in ambient air.

• Reading and Interpretation of Results:

  • After incubation, visually inspect the plates for bacterial growth (turbidity).

  • The MIC is the lowest concentration of the antibiotic at which there is no visible growth.

Caption: Workflow for MIC determination via broth microdilution.

Mechanistic Insights and Logical Comparisons

Understanding the underlying mechanisms of action and resistance provides a causal framework for interpreting the comparative data.

Mechanism of Action of (E)-Cefetamet

As a third-generation cephalosporin, cefetamet's primary mode of action is the acylation of the serine residue in the active site of bacterial PBPs. This covalent modification inactivates the enzyme, preventing the final transpeptidation step of peptidoglycan synthesis and leading to a weakened cell wall.[1][2] The structural features of third-generation cephalosporins, including the aminothiazole ring and the syn-oxyimino group, confer high affinity for the PBPs of many Gram-negative bacteria and provide stability against hydrolysis by many common beta-lactamases.[7]

Caption: Mechanism of action of Cefetamet.

Beta-Lactamase Resistance: A Comparative Perspective

The superiority of cefetamet over older beta-lactams against beta-lactamase-producing strains stems from its molecular structure, which sterically hinders the access of the beta-lactamase enzyme to the hydrolyzable amide bond in the beta-lactam ring.

Antibiotic Class	Beta-Lactamase Stability	Rationale
Penicillins (e.g., Amoxicillin)	Low	The core penicillin structure is highly susceptible to a wide range of beta-lactamases.
Penicillin + Inhibitor (e.g., Amoxicillin/Clavulanate)	Moderate to High	The beta-lactamase inhibitor (clavulanate) sacrificially binds to and inactivates the beta-lactamase, protecting the penicillin.[4][5]
Second-Generation Cephalosporins (e.g., Cefuroxime)	Moderate	Increased stability compared to first-generation, but can still be hydrolyzed by some common beta-lactamases.
Third-Generation Cephalosporins (e.g., Cefetamet, Cefixime)	High	The bulky side chains and specific chemical moieties provide significant protection against hydrolysis by many plasmid and chromosomally mediated beta-lactamases.[7]

Conclusion

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• Yourassowsky, E., Van der Linden, M. P., & Lismont, M. J. (1978). Comparative activities of selected beta-lactam antibiotics against Haemophilus influenzae. Antimicrobial agents and chemotherapy, 13(2), 342-343. [Link]

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• Sirot, J., Chanal, C., Labia, R., & Gerbaud, G. (1991). [Comparative activities of 15 beta-lactam antibiotics against 590 strains of Klebsiella pneumoniae according to the production of beta-lactamase]. Pathologie-biologie, 39(5), 353-360. [Link]

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• Blondeau, J. M., Vaughan, D., & Laskowski, R. (2007). Susceptibility of clinical Moraxella catarrhalis isolates in British Columbia to six empirically prescribed antibiotic agents. The Canadian journal of infectious diseases & medical microbiology, 18(4), 241-244. [Link]

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• Ben Tanfous, F., Achour, W., Raddaoui, A., Ben Hassen, A., & Hammami, A. (2021). Resistance to several antibiotics in Haemophilus influenzae strains. Acta medica Mediterranea, 37(1), 65-70. [Link]

• Doern, G. V., & Tubert, T. A. (1988). Comparative in vitro activity of cefixime against Haemophilus influenzae isolates, including ampicillin-resistant, non-beta-lactamase-producing isolates, from pediatric patients. Antimicrobial agents and chemotherapy, 32(12), 1845-1846. [Link]

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A Senior Application Scientist's Guide to the Characterization and Validation of (E)-Cefetamet Pivoxil Reference Standards

Introduction: The Critical Role of a Well-Characterized Reference Standard

(E)-Cefetamet Pivoxil is an orally administered third-generation cephalosporin, a prodrug that is hydrolyzed in vivo to the active moiety, cefetamet.[1][2][3] Its efficacy in treating respiratory and urinary tract infections hinges on precise dosage and purity, making the quality of the Active Pharmaceutical Ingredient (API) paramount.[3] At the heart of ensuring this quality lies the Reference Standard (RS)—a highly purified and extensively characterized material that serves as the benchmark for routine quality control, stability studies, and regulatory submissions.

The establishment of a reliable (E)-Cefetamet Pivoxil reference standard is not merely a matter of good practice; it is a foundational requirement for robust drug development. An improperly characterized standard can lead to inaccurate batch release assays, misinterpretation of stability data, and potential clinical or regulatory failures. This guide provides a comprehensive framework for the rigorous characterization and validation of (E)-Cefetamet Pivoxil reference standards, comparing a newly qualified secondary standard against an established primary standard (e.g., a pharmacopeial standard). It is designed for researchers, analytical scientists, and quality control professionals dedicated to upholding the highest standards of scientific integrity.

The Analytical Strategy: An Orthogonal Approach to Confidence

No single analytical technique can definitively establish the identity, purity, and potency of a reference standard. A robust characterization strategy relies on an orthogonal approach, where multiple techniques based on different physicochemical principles are employed. This creates a self-validating system where the convergence of results from various methods provides a high degree of confidence in the standard's quality.

Our strategy is divided into three core pillars: Identity Confirmation, Purity & Impurity Profiling, and Potency Assignment. Each pillar is supported by specific analytical techniques, the rationale for which is explained below.

dot graph TD { graph [rankdir="LR", splines=ortho, nodesep=0.4, size="7.6,5", bgcolor="#F1F3F4"]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=11, margin="0.15,0.1"]; edge [fontname="Arial", fontsize=10, color="#5F6368", arrowhead=normal, penwidth=1.5];

} enddot Figure 1: Orthogonal Workflow for Reference Standard Qualification.

Identity Confirmation: "Is it truly (E)-Cefetamet Pivoxil?"

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): This is the cornerstone of structural elucidation. ¹H NMR provides detailed information about the chemical environment of protons, confirming the connectivity of the molecule, while ¹³C NMR verifies the carbon backbone. The resulting spectra should be unambiguously assigned and perfectly match the established structure of (E)-Cefetamet Pivoxil.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) provides an accurate mass measurement, confirming the elemental composition and molecular formula (C₂₀H₂₅N₅O₇S₂).[2][4][5] Fragmentation patterns (MS/MS) can further corroborate the structure by identifying key substructures.

• Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is a rapid and reliable fingerprinting technique. It confirms the presence of key functional groups characteristic of the molecule, such as the β-lactam carbonyl, ester carbonyl, and amide bonds. The resulting spectrum should be superimposable with that of a known primary standard.

Purity Assessment & Impurity Profiling: "What else is present?"

• High-Performance Liquid Chromatography (HPLC/UPLC): A validated, stability-indicating HPLC method is the most critical tool for purity assessment. It separates the main component from process-related impurities and degradation products.[6][7] The Japanese Pharmacopoeia outlines an HPLC method for the assay of Cefetamet Pivoxil Hydrochloride, which serves as an excellent starting point for method development.[8] Key considerations include the geometric isomer (Z-Cefetamet Pivoxil) and other known related substances.[9][10][11]

• Gas Chromatography-Headspace (GC-HS): This technique is essential for quantifying residual solvents from the manufacturing process. The limits for these solvents are strictly defined by guidelines such as ICH Q3C.

• Karl Fischer Titration: This is the gold-standard method for the specific determination of water content, which is crucial for an accurate potency assignment.

• Sulphated Ash (Residue on Ignition): This test quantifies the amount of inorganic impurities present in the material.

Potency Assignment: "How much active substance is in the material?"

Two primary approaches are used to assign potency, and the results should be in close agreement.

• Mass Balance Approach: This is an absolute method where potency is calculated by subtracting all measured impurities from 100%.

  • Potency (%) = 100% - (% Related Substances by HPLC) - (% Water by KF) - (% Residual Solvents by GC) - (% Sulphated Ash)

• Comparative Assay: The potency is determined by a direct comparison against a primary, pre-existing reference standard (e.g., USP or EP) using a validated HPLC assay method.[8] This method provides traceability to an internationally recognized standard.

Comparative Analysis: Qualifying a Secondary Standard vs. a Primary Standard

In this section, we present hypothetical yet realistic data from the qualification of a new in-house secondary reference standard (SRS) of (E)-Cefetamet Pivoxil against a primary pharmacopeial standard (Primary RS).

Identity Confirmation

The identity of the SRS was confirmed by NMR, MS, and FTIR. All spectra were consistent with the structure of (E)-Cefetamet Pivoxil and were superimposable with the data obtained from the Primary RS.

Purity and Potency Comparison

The purity and potency were assessed using validated analytical methods. The results are summarized in the tables below.

Table 1: Comparative Purity Profile by HPLC

Impurity/Related Substance	Primary RS (% Area)	Secondary RS (SRS) (% Area)	Acceptance Criteria
(Z)-Cefetamet Pivoxil	0.11	0.13	≤ 0.20%
Cefetamet	0.04	0.05	Not Detected
Any other individual unknown	< 0.03	< 0.03	≤ 0.10%
Total Impurities	0.15	0.18	≤ 0.50%
Purity by Area Normalization	99.85%	99.82%	≥ 99.5%

Table 2: Comprehensive Potency Assignment

Parameter	Method	Primary RS Result	Secondary RS (SRS) Result
Assay vs. Primary RS	HPLC	99.9% (Assigned)	99.7%
Water Content	Karl Fischer Titration	0.25%	0.31%
Residual Solvents	GC-HS	< 0.05%	< 0.05%
Sulphated Ash	Gravimetric	0.08%	0.10%
Potency by Mass Balance	Calculation	99.52%	99.41%

Interpretation of Results: The data demonstrates a high degree of similarity between the Primary RS and the candidate Secondary RS. The purity profiles are comparable, with all specified and unspecified impurities well within typical acceptance criteria. Furthermore, the potency value determined by direct comparison (99.7%) aligns closely with the value obtained through the mass balance calculation (99.41%). This concordance provides strong evidence that the Secondary RS is suitable for its intended use as a working reference standard.

Key Experimental Protocols

The following protocols are provided as examples and should be fully validated in accordance with ICH Q2(R1) guidelines before use.[12][13][14][15]

Protocol: HPLC Purity and Assay Method

This method is designed to be stability-indicating, capable of separating (E)-Cefetamet Pivoxil from its key related substances.

• Instrumentation: HPLC or UPLC system with UV/PDA detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 3.5 µm).

• Mobile Phase A: 0.02 M Phosphate buffer, pH adjusted to 6.5 with dilute phosphoric acid.

• Mobile Phase B: Acetonitrile.

• Gradient Program:

  • 0-5 min: 20% B

  • 5-25 min: 20% to 60% B

  • 25-30 min: 60% B

  • 30.1-35 min: 20% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 263 nm.[8]

• Injection Volume: 10 µL.

• Sample Preparation: Accurately weigh and dissolve the standard in a suitable diluent (e.g., Acetonitrile:Water 50:50) to a final concentration of approximately 0.5 mg/mL.

• System Suitability:

  • Tailing Factor: ≤ 1.5 for the (E)-Cefetamet Pivoxil peak.

  • Theoretical Plates: ≥ 5000 for the (E)-Cefetamet Pivoxil peak.

  • Repeatability (%RSD): ≤ 1.0% for 6 replicate injections of the standard solution.

Protocol: Validation Workflow

The analytical method must be validated to demonstrate its suitability for purpose. The validation should adhere to the principles outlined in ICH Q2(R1).[12][14][16]

dot graph G { graph [layout=dot, rankdir=TB, splines=ortho, nodesep=0.3, ranksep=0.4, bgcolor="#F1F3F4"]; node [shape=Mrecord, style="filled", fontname="Arial", fontsize=10, margin="0.15,0.1"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

} enddot Figure 2: Key Parameters for HPLC Method Validation per ICH Q2(R1).

Conclusion

The characterization and validation of a reference standard for (E)-Cefetamet Pivoxil is a rigorous, multi-faceted process that underpins the quality and safety of the final drug product. This guide demonstrates that a combination of orthogonal analytical techniques is essential for unequivocally confirming identity and assigning an accurate potency value. By comparing a candidate secondary standard against a primary pharmacopeial standard and ensuring all results fall within stringent, pre-defined acceptance criteria, a laboratory can establish a scientifically sound and trustworthy in-house reference standard. The implementation of fully validated analytical methods, as outlined by ICH guidelines, is non-negotiable and forms the bedrock of this entire process.

References

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. European Compliance Academy.

• Chromatographic estimation of cefetamet pivoxil in bulk and tablet dosage form: Development and validation approach. (2022). International Journal of Pharmaceutical Chemistry and Analysis.

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. (2021). U.S. Food and Drug Administration (FDA).

• ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). (2005). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH).

• Chromatographic estimation of cefetamet pivoxil in bulk and tablet dosage form: Development and validation approach. ResearchGate.

• Development of RP-HPLC methods for the simultaneously Estimation of cefetamet pivoxil HCL in formulations. ResearchGate.

• Cefetamet Impurities and Related Compound. Veeprho.

• Q2(R1) Validation of Analytical Procedures: Text and Methodology. U.S. Food and Drug Administration (FDA).

• Cefetamet Pivoxil Hydrochloride / Official Monographs for Part I. Japanese Pharmacopoeia.

• ICH Topic Q 2 (R1) - Validation of analytical procedures: text and methodology. Therapeutic Goods Administration (TGA), Australia.

• Characterization of the impurities and isomers in cefetamet pivoxil hydrochloride by liquid chromatography/time-of-flight mass. Ovid.

• Chromatographic estimation of cefetamet pivoxil in bulk and tablet dosage form: Development and validation approach. ResearchGate.

• Cefetamet Pivoxil Hydrochloride-bactericidal cephalosporin. TOKU-E.

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• Cefetamet Pivoxil. MedKoo Biosciences.

• Spectroscopic Methods for Analysis of Cephalosporins in Pharmaceutical Formulations. World Journal of Analytical Chemistry.

• Molecular structure of cefetamet pivoxil hydrochloride. ResearchGate.

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• Determination of Some Cephalosporins in Pharmaceutical Dosage Forms by RP-HPLC Method. IISTE.org.

• DEVELOPMENT AND VALIDATION OF AN HPLC METHOD FOR THE DETERMINATION OF EIGHT CEPHALOSPORINS. Repositorio.ipl.pt.

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• Cefepime European Pharmacopoeia (EP) Reference Standard. Sigma-Aldrich.

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A Comparative Analysis of (E)- and (Z)-Cefetamet Pivoxil Isomers: Unraveling the Stereochemistry of Antibacterial Activity

In the landscape of third-generation oral cephalosporins, Cefetamet Pivoxil stands as a significant agent in the management of respiratory and urinary tract infections. As a prodrug, it undergoes in vivo hydrolysis to its active metabolite, cefetamet, which exerts a broad spectrum of antibacterial activity. A critical, yet often overlooked, aspect of Cefetamet Pivoxil's pharmacology lies in its geometric isomerism. The molecule possesses a methoxyimino group on the acyl side chain, giving rise to two geometric isomers: the (E)-isomer and the (Z)-isomer. This guide provides a comprehensive comparative analysis of these isomers, delving into the structural nuances that dictate their biological activity and offering the experimental frameworks necessary for their evaluation.

The Primacy of the (Z)-Isomer: A Structural and Mechanistic Perspective

The commercially available and clinically utilized form of Cefetamet Pivoxil is predominantly the (Z)-isomer.[1] This preference is not arbitrary; it is rooted in the fundamental principles of cephalosporin structure-activity relationships. For aminothiazolyl cephalosporins containing an oxime moiety, the syn-configuration, which corresponds to the (Z)-isomer, is consistently associated with superior antibacterial potency.[1]

The enhanced activity of the (Z)-isomer is attributed to its optimal spatial orientation, which allows for high-affinity binding to penicillin-binding proteins (PBPs) in the bacterial cell wall. This interaction is the cornerstone of the bactericidal action of β-lactam antibiotics, as it inhibits the final transpeptidation step of peptidoglycan synthesis, thereby compromising cell wall integrity and leading to bacterial lysis.

While direct comparative studies on the biological activity of the individual (E)- and (Z)-isomers of Cefetamet Pivoxil are not extensively reported in publicly available literature, a wealth of evidence from related cephalosporins provides a strong predictive framework. It has been demonstrated that the (E)-isomers of such cephalosporins can be anywhere from 2 to 32 times less active than their (Z)-counterparts against Gram-negative bacteria.[1] In the case of cefotaxime, a closely related cephalosporin, the (Z)-isomer is reported to be up to 100 times more active against certain pathogens than the (E)-isomer.[1] This substantial difference underscores the critical importance of stereochemical purity in the clinical efficacy of these antibiotics.

The (E)-isomer is often considered a process-related impurity or a potential degradation product that can arise during synthesis or under specific storage conditions, such as exposure to acidic environments or light.[1] Therefore, stringent control of isomeric purity is a critical aspect of the manufacturing and formulation of Cefetamet Pivoxil.

Comparative Biological Activity: An Evidence-Based Postulation

Property	(Z)-Cefetamet Pivoxil	(E)-Cefetamet Pivoxil	Rationale
Antibacterial Potency	High in vitro activity against a broad spectrum of Gram-positive and Gram-negative bacteria, particularly respiratory and urinary tract pathogens.[2]	Significantly lower antibacterial activity, potentially 2-32 times less potent than the (Z)-isomer against Gram-negative bacteria.[1]	The syn-configuration of the (Z)-isomer allows for optimal binding to penicillin-binding proteins (PBPs), leading to effective inhibition of bacterial cell wall synthesis. The anti-configuration of the (E)-isomer results in a poorer fit with the active site of PBPs.[1]
Clinical Efficacy	Proven clinical efficacy in treating a variety of infections.[2]	Not used clinically and considered an impurity. Its presence in significant amounts could potentially reduce the overall efficacy of the drug product.	The high antibacterial potency of the (Z)-isomer translates to effective bacterial eradication in vivo. The lower potency of the (E)-isomer would likely render it sub-therapeutic at standard dosages.
Pharmacokinetics	As a prodrug, it is orally absorbed and hydrolyzed to the active cefetamet.[2] Bioavailability is approximately 50% when taken with food.[2]	While oral absorbability may be comparable to the (Z)-isomer, the resulting plasma concentrations of the active (E)-cefetamet would have minimal therapeutic effect due to its low intrinsic activity.[1]	The pivoxil ester moiety is designed to enhance oral absorption. This property is independent of the geometric configuration of the oxime group. However, the clinical relevance of the (E)-isomer's absorption is negligible due to its low biological activity.[1]

Experimental Protocols for Isomer Analysis and Biological Evaluation

For researchers aiming to conduct a direct comparative analysis of (E)- and (Z)-Cefetamet Pivoxil, the following experimental workflows provide a robust starting point.

Protocol 1: Separation and Isolation of (E)- and (Z)-Cefetamet Pivoxil Isomers by High-Performance Liquid Chromatography (HPLC)

This protocol outlines a general approach for the analytical and preparative separation of cephalosporin geometric isomers. Optimization will be required for Cefetamet Pivoxil.

Instrumentation and Reagents:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• Preparative HPLC system (for isolation)

• C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Ammonium acetate buffer (or other suitable buffer, pH adjusted)

• Cefetamet Pivoxil reference standard (containing both isomers if possible)

• (E)-Cefetamet Pivoxil (if available commercially)

Step-by-Step Methodology:

• Mobile Phase Preparation: Prepare a series of mobile phases with varying ratios of organic solvent (acetonitrile or methanol) and aqueous buffer to optimize the separation of the two isomers. A common starting point for cephalosporin separation is a mixture of ammonium acetate buffer and acetonitrile.

• Standard Preparation: Accurately weigh and dissolve the Cefetamet Pivoxil reference standard in a suitable solvent (e.g., a mixture of acetonitrile and water) to prepare a stock solution.

• Chromatographic Conditions:

  • Set the flow rate (e.g., 1.0 mL/min for analytical scale).

  • Set the column temperature (e.g., 30 °C).

  • Set the UV detection wavelength (e.g., 254 nm or the λmax of Cefetamet Pivoxil).

• Injection and Elution: Inject the standard solution onto the HPLC system and monitor the chromatogram. The two isomers should elute as distinct peaks. The (Z)-isomer is typically the major peak in pharmaceutical-grade Cefetamet Pivoxil.

• Peak Identification: If a reference standard for the (E)-isomer is available, inject it separately to confirm its retention time. Alternatively, fractions corresponding to each peak can be collected during a preparative HPLC run and subjected to structural elucidation by NMR spectroscopy.[1]

• Preparative Separation (for biological testing): Scale up the optimized analytical method to a preparative HPLC system to isolate sufficient quantities of each isomer for biological assays.

• Purity Analysis: Analyze the collected fractions of each isomer by analytical HPLC to ensure high purity before proceeding with biological testing.

Workflow for HPLC Separation of Cefetamet Pivoxil Isomers.

Protocol 2: Comparative In Vitro Antibacterial Activity Assessment by Broth Microdilution (MIC Determination)

This protocol follows the general guidelines for determining the Minimum Inhibitory Concentration (MIC) of antimicrobial agents.

Materials and Reagents:

• Isolated and purified (E)- and (Z)-Cefetamet Pivoxil isomers

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• 96-well microtiter plates

• Bacterial strains (e.g., reference strains from ATCC and relevant clinical isolates)

• Spectrophotometer

Step-by-Step Methodology:

• Bacterial Inoculum Preparation:

  • Culture the selected bacterial strains on appropriate agar plates overnight.

  • Prepare a bacterial suspension in sterile saline or broth and adjust its turbidity to match a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

  • Dilute this suspension in CAMHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Preparation of Antibiotic Dilutions:

  • Prepare stock solutions of the purified (E)- and (Z)-isomers in a suitable solvent (e.g., DMSO) and then dilute them in CAMHB.

  • Perform serial two-fold dilutions of each isomer in the 96-well plates to obtain a range of concentrations (e.g., from 64 µg/mL to 0.06 µg/mL).

• Inoculation and Incubation:

  • Add the prepared bacterial inoculum to each well containing the antibiotic dilutions.

  • Include a growth control (no antibiotic) and a sterility control (no bacteria) on each plate.

  • Incubate the plates at 35-37 °C for 16-20 hours.

• MIC Determination:

  • After incubation, visually inspect the plates for bacterial growth (turbidity).

  • The MIC is the lowest concentration of the antibiotic that completely inhibits visible growth.[3]

Workflow for MIC Determination of Cefetamet Pivoxil Isomers.

Conclusion

The stereochemical configuration of Cefetamet Pivoxil is a paramount determinant of its antibacterial efficacy. The (Z)-isomer is the biologically active form, exhibiting potent activity against a wide range of clinically relevant pathogens. In contrast, the (E)-isomer is significantly less active and is considered an impurity. While direct comparative experimental data for Cefetamet Pivoxil isomers is not prevalent in the literature, the established principles for aminothiazolyl cephalosporins provide a solid foundation for understanding the profound impact of geometric isomerism on their biological activity. The experimental protocols outlined in this guide offer a framework for researchers to further investigate and quantify these differences, contributing to a deeper understanding of this important class of antibiotics.

References

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• Preparation method of cefetamet pivoxil hydrochloride.

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Safety & Regulatory Compliance

Navigating the Final Step: A Comprehensive Guide to the Proper Disposal of (E)-Cefetamet Pivoxil

For the diligent researcher and scientist, the lifecycle of a chemical compound extends beyond its synthesis and application; it culminates in its safe and responsible disposal. (E)-Cefetamet Pivoxil, an oral third-generation cephalosporin antibiotic, demands meticulous handling not only during its use in research and development but also at the end of its journey.[1][2][3] Improper disposal of antibiotics like cephalosporins can contribute to environmental contamination and the proliferation of antibiotic-resistant microbes, a significant global health threat.[4][5][6][7]

This guide provides a procedural, step-by-step framework for the proper disposal of (E)-Cefetamet Pivoxil, ensuring the safety of laboratory personnel and the preservation of our environment. The protocols outlined herein are grounded in established safety principles and regulatory guidelines, empowering you to manage your chemical waste with confidence and integrity.

The Imperative of Proper Disposal: Beyond the Bench

Cephalosporin antibiotics, due to their widespread use and inherent biological activity, are increasingly detected as environmental pollutants.[4][5][6] Wastewater from facilities handling these compounds can contain active pharmaceutical ingredients (APIs), which, if not properly remediated, pose a risk to aquatic ecosystems and can contribute to the development of antibiotic-resistant bacteria.[4][7] Therefore, the responsible disposal of (E)-Cefetamet Pivoxil is not merely a regulatory hurdle but a critical component of sustainable scientific practice.

Core Principles of (E)-Cefetamet Pivoxil Disposal

Before delving into specific procedures, it is crucial to understand the foundational principles that govern the disposal of this antibiotic. These principles are aligned with guidelines from regulatory bodies such as the Environmental Protection Agency (EPA) and the Food and Drug Administration (FDA) for pharmaceutical waste.

• Segregation is Key: Pharmaceutical waste must be segregated from general and biohazardous waste streams to ensure it receives the appropriate treatment.[8]

• Avoid Sewerage Systems: Never dispose of (E)-Cefetamet Pivoxil by flushing it down the drain or toilet.[9][10] Wastewater treatment plants are often not equipped to remove complex pharmaceutical compounds, leading to their release into the environment.[10]

• Adherence to Regulations: All disposal activities must comply with local, state, and federal regulations governing hazardous and pharmaceutical waste.[11][12][13]

Step-by-Step Disposal Procedures for (E)-Cefetamet Pivoxil

The appropriate disposal method for (E)-Cefetamet Pivoxil depends on the quantity and form of the waste (e.g., pure compound, contaminated labware, or solutions).

Step 1: Waste Identification and Segregation

Properly categorize your (E)-Cefetamet Pivoxil waste.

• Unused or Expired Pure Compound: This is the most concentrated form of the waste.

• Contaminated Labware: Includes items such as vials, gloves, weigh boats, and pipette tips that have come into direct contact with the compound.

• Aqueous and Solvent Solutions: Solutions containing (E)-Cefetamet Pivoxil.

Segregate these waste streams into clearly labeled, dedicated waste containers.

Step 2: Selecting the Appropriate Disposal Pathway

The following decision tree illustrates the recommended disposal pathways.

Caption: Decision tree for selecting the appropriate disposal method for (E)-Cefetamet Pivoxil waste.

Step 3: Protocol for Packaging and Labeling for Licensed Disposal

For pure (E)-Cefetamet Pivoxil and heavily contaminated materials, the primary and safest disposal method is through a licensed hazardous waste disposal company.

• Container Selection: Use a designated, leak-proof, and chemically compatible container. For solids, a securely sealed plastic or glass jar is appropriate. For sharps and labware, use a puncture-resistant container.

• Labeling: Clearly label the container with the following information:

  • "Hazardous Waste"

  • "Pharmaceutical Waste"

  • Chemical Name: "(E)-Cefetamet Pivoxil"

  • CAS Number: 111696-23-2[14]

  • Approximate quantity

  • Date of accumulation

• Storage: Store the sealed and labeled container in a designated satellite accumulation area, away from incompatible materials and general laboratory traffic, until it is collected by the licensed waste contractor.[15][16]

Step 4: Laboratory-Scale Chemical Degradation (for Dilute Aqueous Solutions)

For researchers equipped to perform chemical reactions, degradation of the beta-lactam ring in (E)-Cefetamet Pivoxil can render it inactive. This should only be performed by trained personnel in a controlled laboratory setting.

Principle: The beta-lactam ring, essential for the antibacterial activity of cephalosporins, is susceptible to hydrolysis under basic conditions.

Protocol:

• Preparation: Work in a fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Dilution: Ensure the concentration of (E)-Cefetamet Pivoxil in the aqueous solution is low (ideally <1 mg/mL).

• Basification: Slowly add a 1 M solution of sodium hydroxide (NaOH) to the aqueous waste while stirring. Monitor the pH, adjusting it to >10.

• Reaction Time: Allow the solution to stir at room temperature for at least 24 hours. This will facilitate the hydrolysis of the beta-lactam ring.

• Neutralization: After the reaction period, neutralize the solution to a pH between 6 and 8 by slowly adding a 1 M solution of hydrochloric acid (HCl).

• Disposal of Treated Solution: While the active ingredient has been degraded, the resulting solution should still be collected and disposed of through the facility's chemical waste stream, as it may contain degradation byproducts. Do not pour it down the drain.

Data Summary for Disposal Methods

Waste Form	Recommended Disposal Method	Key Considerations
Pure (E)-Cefetamet Pivoxil (Solid)	Incineration via a licensed hazardous waste contractor.	Must be packaged and labeled according to RCRA and DOT regulations.[11][13]
Contaminated Labware (Vials, gloves, etc.)	Incineration via a licensed hazardous waste contractor.	Segregate from other waste streams. Sharps must be in a puncture-proof container.
Concentrated Solutions (>1 mg/mL)	Collection and disposal by a licensed hazardous waste contractor.	Collect in a compatible, labeled container. Do not mix with other solvent waste unless permitted by your institution's EHS office.
Dilute Aqueous Solutions (<1 mg/mL)	Chemical degradation (hydrolysis) followed by disposal as chemical waste.	Requires trained personnel and a controlled laboratory environment. The treated effluent must still be disposed of as chemical waste.

Conclusion: A Commitment to Safety and Sustainability

The proper disposal of (E)-Cefetamet Pivoxil is a critical responsibility for all researchers and scientists. By adhering to the principles of waste segregation, avoiding sewerage systems, and following the detailed protocols outlined in this guide, you can ensure that your work is conducted in a manner that is safe for both your laboratory and the environment. Always consult your institution's Environmental Health and Safety (EHS) department for specific guidance and to ensure compliance with all applicable regulations.

References

• Das, S., et al. (2019). An overview of cephalosporin antibiotics as emerging contaminants: a serious environmental concern. 3 Biotech, 9(6), 224. Available at: [Link]

• ResearchGate. (n.d.). An overview of cephalosporin antibiotics as emerging contaminants: a serious environmental concern | Request PDF. Available at: [Link]

• HealthWarehouse. (n.d.). FDA Guidelines on Proper Methods of Disposing of Unused Medicine. Available at: [Link]

• Sci-Hub. (2019). An overview of cephalosporin antibiotics as emerging contaminants: a serious environmental concern. Available at: [Link]

• U.S. Food and Drug Administration. (2024). Drug Disposal: FDA's Flush List for Certain Medicines. Available at: [Link]

• ASCE Library. (2024). Cephalosporin Containment Management Strategies from Drug Manufacturing to Control Antibiotic Resistance in South Asia. Journal of Hazardous, Toxic, and Radioactive Waste, 29(1). Available at: [Link]

• PubMed. (2014). Biotic and Abiotic Degradation of Four Cephalosporin Antibiotics in a Lake Surface Water and Sediment. Available at: [Link]

• Noble Health Services. (n.d.). HOW TO DISPOSE OF UNWANTED AND EXPIRED MEDICATION. Available at: [Link]

• U.S. Food and Drug Administration. (2024). How to Safely Dispose of Unused or Expired Medicine. YouTube. Available at: [Link]

• U.S. Department of Health and Human Services. (n.d.). What You Need to Know About Disposing of Unused Medicines. Available at: [Link]

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• PubMed. (2002). Kinetics of degradation of cefetamet pivaloyloxymethyl ester and its hydrochloride in solid phase. Available at: [Link]

• PubMed. (1992). Cefetamet pivoxil: a review of its microbiology, toxicology, pharmacokinetics and clinical efficacy. Available at: [Link]

• Daniels Health. (2025). Pharmaceutical Waste Regulations: Policy and Procedure. Available at: [Link]

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling (E)-Cefetamet Pivoxil

This guide provides essential safety and operational protocols for researchers, scientists, and drug development professionals handling (E)-Cefetamet Pivoxil. As a third-generation cephalosporin, this potent antibiotic requires meticulous handling to mitigate risks of occupational exposure, particularly allergic sensitization and respiratory irritation. This document moves beyond a simple checklist, delving into the rationale behind each procedural step to foster a deeply ingrained culture of safety and precision in your laboratory.

Understanding the Risks: Why Specialized PPE is Non-Negotiable

(E)-Cefetamet Pivoxil, while a valuable therapeutic agent, presents distinct occupational hazards. The primary risks stem from its nature as a β-lactam antibiotic, a class of compounds well-documented to be potent sensitizers.

• Respiratory and Dermal Sensitization: Repeated exposure to cephalosporin dusts or aerosols, even at low levels, can lead to allergic sensitization.[1] Subsequent exposures can trigger severe allergic reactions, including dermatitis, asthma, and in rare cases, anaphylaxis.[2] The powdered form of (E)-Cefetamet Pivoxil is particularly hazardous due to the high potential for generating airborne particles.

• Direct Irritation: The Safety Data Sheet (SDS) for the hydrochloride salt of Cefetamet Pivoxil indicates it can cause serious eye irritation, skin irritation, and respiratory irritation.

• Gut Microbiome Disruption: There is evidence suggesting that long-term inhalational exposure to cephalosporins in a pharmaceutical setting could potentially lead to complications like Clostridium difficile infection, highlighting the importance of preventing inhalation.[3][4]

Given these risks, a comprehensive Personal Protective Equipment (PPE) strategy is not merely a recommendation but a critical component of a self-validating safety system. The goal is to create an unbroken barrier between the handler and the compound, a principle that informs every subsequent recommendation.

The Core Ensemble: Your PPE for Handling (E)-Cefetamet Pivoxil

The selection of PPE must be tailored to the specific task and the potential for exposure. The following table outlines the minimum required PPE for handling (E)-Cefetamet Pivoxil powder, with explanations rooted in risk mitigation.

PPE Component	Specification	Rationale for Use
Respiratory Protection	NIOSH-approved N95 Respirator (or higher)	Critical for preventing inhalation of fine powders. An N95 respirator filters at least 95% of airborne particles and is essential for preventing respiratory sensitization and irritation.[5] For large-scale operations or spill cleanup, a Powered Air-Purifying Respirator (PAPR) may be necessary.
Hand Protection	Double Gloving: Chemo-rated Nitrile Gloves	Prevents dermal absorption and sensitization. The inner glove is worn under the gown cuff, and the outer glove is worn over the cuff. This provides a robust barrier and allows for safe removal of the contaminated outer layer without compromising protection.[3]
Body Protection	Disposable, low-permeability gown with back closure, long sleeves, and elastic or knit cuffs.	Protects skin and personal clothing from contamination. A solid-front, back-closing gown prevents frontal splashes. The cuffed sleeves integrate securely with gloves to eliminate any exposed skin at the wrist. Gowns should be changed immediately after a spill or every 2-3 hours during continuous work.[3]
Eye and Face Protection	ANSI Z87.1-compliant safety goggles and a full-face shield.	Protects against splashes and airborne particles. Safety goggles provide impact and splash protection for the eyes. A full-face shield offers a secondary barrier for the entire face, which is crucial when handling powders that can become airborne.
Foot Protection	Disposable shoe covers	Prevents tracking of contamination outside the work area. Shoe covers should be donned before entering the designated handling area and doffed before exiting.

Procedural Integrity: Donning, Doffing, and In-Lab Conduct

The effectiveness of PPE is contingent upon its correct use. The sequence of donning and doffing is designed to minimize the risk of cross-contamination.

Workflow for Donning and Doffing PPE

The following diagram illustrates the logical flow for safely putting on and removing your protective gear. Adherence to this sequence is paramount.

Caption: Sequential workflow for donning and doffing PPE to prevent contamination.

Detailed Donning and Doffing Protocols:

Donning (Putting On):

• Preparation: Before entering the designated handling area, remove all personal items like jewelry and phones.[6] Inspect all PPE for defects.

• Shoe and Hair Covers: Don shoe covers and a hair cover.

• Eye/Face Protection: Put on goggles and a face shield.

• Respirator: Don your fit-tested N95 respirator. Ensure a proper seal by performing a user seal check.

• Hand Hygiene: Wash hands thoroughly with soap and water.

• Inner Gloves: Don the first pair of nitrile gloves.

• Gown: Put on the disposable gown, ensuring it is fully secured in the back.

• Outer Gloves: Don the second pair of gloves, making sure the cuffs are pulled over the cuffs of the gown.[3]

Doffing (Taking Off): This process is critical for avoiding self-contamination.

• Outer Gloves: In the designated doffing area, remove the outer pair of gloves. Peel one glove off by grasping the outside of the cuff and pulling it inside-out. Hold it in the gloved hand, then slide an ungloved finger under the cuff of the remaining glove and peel it down and over the first glove. Dispose of them immediately in a designated hazardous waste container.[7]

• Gown and Shoe Covers: Remove the gown by pulling it away from your body, rolling it inside-out as you go.[6] Remove shoe covers. Dispose of these items in the designated container.[7]

• Exit the immediate handling area.

• Eye/Face Protection: Remove the face shield and goggles from the back to the front.

• Inner Gloves: Remove the inner pair of gloves using the same technique as before.

• Respirator: Remove the respirator without touching the front.

• Final Hand Hygiene: Immediately wash your hands and forearms thoroughly with soap and water.

Spill and Disposal Management: Containing the Hazard

Accidents happen, but a robust operational plan can neutralize the threat. All materials contaminated with (E)-Cefetamet Pivoxil must be treated as hazardous waste.

Spill Cleanup Protocol

• Alert and Secure: Alert others in the area. If the spill is large or involves airborne powder, evacuate the immediate area.

• Don PPE: Before re-entering, don the full PPE ensemble as described above, including double gloves, a respirator, gown, and eye/face protection.

• Containment: For powders, gently cover the spill with absorbent pads wetted with a deactivating solution (e.g., a solution of peracetic acid and hydrogen peroxide) to prevent the powder from becoming airborne.[8] Do not dry sweep.

• Cleaning: Work from the outer edge of the spill inward. Use wipers saturated with the deactivating solution to clean the area, followed by 70% isopropyl alcohol.[8] All cleaning materials are considered hazardous waste.

• Doffing and Disposal: After cleanup, doff PPE as described previously, placing all contaminated items into a designated hazardous pharmaceutical waste container.

Disposal Plan

All disposable PPE, contaminated labware, cleaning materials, and residual (E)-Cefetamet Pivoxil must be disposed of as hazardous pharmaceutical waste.

• Segregation: Do not mix this waste with general or biohazardous waste. Use clearly labeled, sealed containers.

• Regulatory Compliance: Follow all local, state, and federal regulations for hazardous waste disposal. The U.S. Environmental Protection Agency (EPA) prohibits the sewering (i.e., flushing down the drain) of hazardous pharmaceutical waste.[1][4]

• Waste Handling: All personnel handling the final disposal containers must be trained on the risks and wear appropriate PPE.

The principles outlined in this guide are designed to be a self-validating system. By understanding the causality behind each step—from selecting a back-closing gown to the specific sequence of doffing gloves—you empower yourself and your team to handle (E)-Cefetamet Pivoxil with the highest degree of safety and scientific integrity.

References

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